Diaminopropane

• CAS: 78-90-0

Core Science & Biosynthesis

A Comparative Analysis of the Physical Properties of 1,2-Diaminopropane and 1,3-Diaminopropane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth comparison of the core physical properties of 1,2-diaminopropane (B80664) and 1,3-diaminopropane (B46017). These isomeric diamines, while structurally similar, exhibit distinct physical characteristics that influence their application in chemical synthesis, materials science, and pharmaceutical development. This document summarizes key quantitative data, outlines standard experimental protocols for their determination, and provides visualizations of their structural relationship and a general experimental workflow for physical property characterization.

Core Physical Properties: A Comparative Summary

The physical properties of 1,2-diaminopropane and 1,3-diaminopropane are summarized in the table below, offering a direct comparison of their key characteristics. These differences arise primarily from the relative positions of the two amino groups on the propane (B168953) backbone, which affects intermolecular forces, molecular symmetry, and packing in the solid state.

Physical Property	1,2-Diaminopropane	1,3-Diaminopropane
Molecular Formula	C₃H₁₀N₂	C₃H₁₀N₂
Molar Mass ( g/mol )	74.13	74.13
Appearance	Colorless liquid[1]	Colorless liquid[2]
Odor	Ammonia-like[1]	Fishy, ammoniacal[2]
Boiling Point (°C)	119-122[1][3][4]	133-140.1[2][5]
Melting Point (°C)	-37[3][4][6]	-12[2][7][8]
Density (g/mL at 25°C)	0.870[1][3][6]	0.888[2][7][8]
Refractive Index (n20/D)	1.446[3][6]	1.458-1.459[2][5][9]
pKa1	~9.82 (at 25°C)[10][11][12]	~10.94 (at 10°C)
pKa2	-	~8.88
Solubility in Water	Soluble/Very Soluble[10][11][12][13][14][15]	Completely miscible/Soluble[2][5][16]
Flash Point (°C)	33-34[3][17]	48-50[5][18]

Experimental Protocols for Physical Property Determination

The following sections detail the standard methodologies for determining the key physical properties listed above. These protocols are generalized and represent common laboratory practices.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A common method for its determination is the Thiele tube method.

Methodology:

• A small amount of the liquid sample (e.g., 1,2-diaminopropane or 1,3-diaminopropane) is placed in a small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample.

• The test tube is attached to a thermometer and placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

• The Thiele tube is gently heated, causing the air trapped in the capillary tube to expand and exit as a stream of bubbles.

• Heating is continued until a steady stream of bubbles emerges from the capillary tube.

• The heat source is then removed, and the apparatus is allowed to cool.

• The boiling point is the temperature at which the liquid is drawn back into the capillary tube.[19]

Determination of Melting Point

For compounds that are solid at or near room temperature, the melting point is a crucial indicator of purity. While both 1,2- and 1,3-diaminopropane are liquids at standard conditions, their melting points can be determined using a cooling bath.

Methodology:

• A sample of the diamine is placed in a small, thin-walled capillary tube.

• The capillary tube is attached to a thermometer.

• The assembly is placed in a cooling bath (e.g., a dry ice/acetone bath).

• The temperature is gradually lowered until the liquid solidifies.

• The bath is then allowed to slowly warm, or a heating apparatus is used to gently increase the temperature.

• The melting point is recorded as the temperature range from which the first liquid droplet appears to the point where the entire solid has melted.[1][5]

Determination of Density

The density of a liquid can be determined gravimetrically using a pycnometer or by using a hydrometer. The gravimetric method is highly accurate.

Methodology:

• A clean, dry pycnometer (a small glass flask of a known volume) is weighed accurately.

• The pycnometer is filled with the liquid sample (e.g., 1,2-diaminopropane or 1,3-diaminopropane), ensuring no air bubbles are trapped.

• The filled pycnometer is then weighed.

• The mass of the liquid is determined by subtracting the mass of the empty pycnometer from the mass of the filled pycnometer.

• The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.[2][18]

Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted, when it enters the liquid. It is a characteristic property and is often used for identification and purity assessment. An Abbe refractometer is commonly used for this measurement.

Methodology:

• The prism of the Abbe refractometer is cleaned with a suitable solvent (e.g., ethanol (B145695) or acetone) and allowed to dry.

• A few drops of the liquid sample are placed on the surface of the prism.

• The prism is closed, and the light source is switched on.

• The eyepiece is adjusted to bring the dividing line between the light and dark fields into sharp focus.

• The control knob is turned to align the dividing line with the crosshairs in the eyepiece.

• The refractive index is then read directly from the instrument's scale.[20]

Determination of pKa

The pKa value is a measure of the acidity or basicity of a compound. For amines, it indicates the tendency to accept a proton. Potentiometric titration is a common method for pKa determination.

Methodology:

• A known concentration of the diamine solution is prepared in water.

• A standardized solution of a strong acid (e.g., HCl) is used as the titrant.

• A pH electrode is immersed in the diamine solution, and the initial pH is recorded.

• The acid titrant is added in small, known increments, and the pH is recorded after each addition.

• The titration is continued past the equivalence point(s).

• A titration curve is generated by plotting the pH versus the volume of titrant added.

• The pKa value(s) can be determined from the pH at the half-equivalence point(s) on the titration curve.[12][21]

Visualizations

Structural Isomerism of Diaminopropanes

The following diagram illustrates the structural difference between 1,2-diaminopropane and 1,3-diaminopropane.

Caption: Structural relationship of 1,2- and 1,3-diaminopropane.

General Experimental Workflow for Physical Property Characterization

The diagram below outlines a typical workflow for the characterization of the physical properties of a liquid organic compound like the diaminopropanes.

Caption: General workflow for physical property determination.

References

• 1. m.youtube.com [m.youtube.com]
• 2. mt.com [mt.com]
• 3. wjec.co.uk [wjec.co.uk]
• 4. 1,3-Diaminopropane - Wikipedia [en.wikipedia.org]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. 1,3-Diaminopropane synthesis - chemicalbook [chemicalbook.com]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. The Measurement of Refractive Indexes of Liquids in the Infrared [opg.optica.org]
• 10. CN103012158A - Preparation method of 1,2-propane diamine - Google Patents [patents.google.com]
• 11. pubs.aip.org [pubs.aip.org]
• 12. 3.2. pKa Analysis [bio-protocol.org]
• 13. scribd.com [scribd.com]
• 14. alfa-chemistry.com [alfa-chemistry.com]
• 15. mdpi.com [mdpi.com]
• 16. 1,2-Diaminopropane - Wikipedia [en.wikipedia.org]
• 17. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 18. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. mt.com [mt.com]
• 21. mdpi.com [mdpi.com]

An In-depth Technical Guide to Diaminopropane Isomers and Their Chemical Structures

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of diaminopropane, focusing on their chemical structures, properties, synthesis, and characterization. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development and other chemical synthesis applications.

Introduction to Diaminopropane Isomers

Diaminopropane (C₃H₁₀N₂) is a diamine with three structural isomers, each exhibiting distinct physical and chemical properties due to the different placement of the two amino groups (-NH₂) on the propane (B168953) backbone. The most common and widely utilized isomers are 1,2-diaminopropane (B80664) and 1,3-diaminopropane (B46017). A third isomer, 2,2-diaminopropane, is less common and not as extensively studied. These isomers serve as versatile building blocks in organic synthesis, finding applications in coordination chemistry, polymer production, and the synthesis of pharmaceuticals and agrochemicals.[1][2]

Chemical Structures and Isomer Overview

The three structural isomers of diaminopropane are:

• 1,2-Diaminopropane (Propane-1,2-diamine): An asymmetric molecule where the amino groups are attached to the first and second carbon atoms. This isomer is chiral and exists as a racemic mixture of two enantiomers (R and S).[3]

• 1,3-Diaminopropane (Propane-1,3-diamine or Trimethylenediamine): A linear and symmetric molecule with amino groups at the terminal carbon atoms.[4]

• 2,2-Diaminopropane (Propane-2,2-diamine): A geminal diamine with both amino groups attached to the central carbon atom.

Below are the chemical structures of the primary diaminopropane isomers.

Figure 1. Chemical structures of 1,2- and 1,3-diaminopropane.

Physicochemical Properties

The physical and chemical properties of 1,2-diaminopropane and 1,3-diaminopropane are summarized in the table below for easy comparison. These properties are crucial for their application in various chemical processes, influencing reaction conditions, solvent selection, and purification methods.

Property	1,2-Diaminopropane	1,3-Diaminopropane
CAS Number	78-90-0[3]	109-76-2[4]
Molecular Formula	C₃H₁₀N₂	C₃H₁₀N₂
Molar Mass	74.13 g/mol [3]	74.13 g/mol [4]
Appearance	Colorless liquid[3]	Colorless liquid[4]
Odor	Ammoniacal, fishy[3]	Fishy, ammoniacal[4]
Boiling Point	119-120 °C	139-140 °C[5]
Melting Point	-37 °C	-12 °C[4]
Density	0.87 g/mL at 25 °C	0.888 g/mL at 25 °C[4]
Flash Point	33 °C (closed cup)	50 °C[5]
Solubility	Miscible with water	Soluble in water[4]
pKa (of conjugate acid)	~10.0 and 7.1	~10.6 and 8.6

Synthesis Protocols

The synthesis of diaminopropane isomers can be achieved through various methods, with the choice of route often depending on the desired isomer, scale, and available starting materials.

Synthesis of 1,2-Diaminopropane

A common industrial method for the synthesis of 1,2-diaminopropane is the ammonolysis of 1,2-dichloropropane (B32752).[3]

Reaction: CH₃CHClCH₂Cl + 4 NH₃ → CH₃CH(NH₂)CH₂NH₂ + 2 NH₄Cl

Experimental Protocol (Laboratory Scale): A detailed laboratory procedure involves the reaction of 1,2-dichloropropane with aqueous ammonia (B1221849) under pressure.

• Reaction Setup: A high-pressure autoclave is charged with 1,2-dichloropropane, a significant excess of aqueous ammonia (e.g., 28-30%), and a copper-based catalyst.[6]

• Reaction Conditions: The reactor is sealed and heated to a temperature range of 160-180°C, with the pressure maintained between 8-12 MPa. The reaction mixture is stirred for 4-5 hours.[6]

• Work-up and Purification: After cooling the reactor to room temperature, the excess ammonia is carefully vented. The resulting mixture contains 1,2-diaminopropane, unreacted starting materials, and byproducts. The product is then isolated and purified by fractional distillation.[6]

Another synthetic route involves the amination of isopropanolamine.

Experimental Protocol (from Isopropanolamine):

• Catalyst Activation: A nickel-based catalyst is activated under a hydrogen atmosphere.

• Reaction: Isopropanolamine and liquid ammonia are mixed and pumped into a reactor containing the activated catalyst and hydrogen. The reaction is carried out at a temperature of 150-240°C and a pressure of 10-13 MPa.[7]

• Purification: After the reaction is complete, the catalyst is filtered off. Water is removed by distillation, followed by vacuum distillation to obtain pure 1,2-diaminopropane.[7]

Synthesis of 1,3-Diaminopropane

The industrial synthesis of 1,3-diaminopropane is typically a two-step process starting from acrylonitrile.[4]

Step 1: Amination of Acrylonitrile CH₂=CHCN + NH₃ → H₂NCH₂CH₂CN

Step 2: Hydrogenation of 3-Aminopropionitrile H₂NCH₂CH₂CN + 2 H₂ → H₂NCH₂CH₂CH₂NH₂

Experimental Protocol:

• Amination: Acrylonitrile is reacted with an excess of ammonia at a temperature of 70-100°C and a pressure of 10-20 MPa to produce 3-aminopropionitrile.[8]

• Hydrogenation: The resulting 3-aminopropionitrile is then hydrogenated in a separate reactor over a fixed-bed catalyst, such as Raney nickel or cobalt, at 60-120°C.[8]

• Purification: The final product, 1,3-diaminopropane, is purified by distillation.

A biotechnological approach has also been developed for the production of 1,3-diaminopropane using engineered E. coli, offering a renewable alternative to petroleum-based processes.[2]

Characterization Techniques

The characterization of diaminopropane isomers is essential to confirm their identity and purity. Standard analytical techniques include Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS).

NMR Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of diaminopropane isomers.

Sample Preparation: A small amount of the diaminopropane sample (typically 5-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, D₂O) in an NMR tube.[9]

Expected ¹H NMR Signals:

• 1,2-Diaminopropane: The spectrum is more complex due to the asymmetry. It will show signals for the methyl group (CH₃), the methine proton (CH), and the methylene (B1212753) protons (CH₂), along with broad signals for the amine protons (NH₂).

• 1,3-Diaminopropane: The spectrum is simpler due to symmetry. It will exhibit a triplet for the two equivalent methylene groups adjacent to the amino groups, a quintet for the central methylene group, and a broad singlet for the amine protons.

Expected ¹³C NMR Signals:

• 1,2-Diaminopropane: Three distinct signals corresponding to the three non-equivalent carbon atoms.

• 1,3-Diaminopropane: Two signals due to the symmetry of the molecule (two equivalent terminal carbons and one central carbon).

FTIR Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule. For diaminopropanes, the key absorptions are related to the N-H and C-N bonds.

Sample Preparation: A thin film of the liquid sample can be placed between two salt plates (e.g., NaCl or KBr) for analysis. Alternatively, Attenuated Total Reflectance (ATR)-FTIR can be used for direct analysis of the liquid.[10]

Expected IR Absorption Bands for Primary Amines:

• N-H Stretching: Two bands in the region of 3400-3250 cm⁻¹ (asymmetric and symmetric stretching).[11]

• N-H Bending (Scissoring): A band in the region of 1650-1580 cm⁻¹.[11]

• N-H Wagging: A broad, strong band between 910-665 cm⁻¹.[11]

• C-N Stretching: A medium to weak band in the 1250-1020 cm⁻¹ region for aliphatic amines.[11]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an effective technique for separating and identifying the isomers of diaminopropane and assessing their purity.

Experimental Protocol:

• Sample Preparation: The diaminopropane sample is typically diluted in a suitable solvent (e.g., methanol, dichloromethane). Derivatization, for example with a chloroformate, may be employed to improve chromatographic performance and reduce peak tailing, which is common for amines.[12]

• GC Separation: The sample is injected into a gas chromatograph equipped with a suitable capillary column (e.g., a polar or a specific amine-dedicated column). The oven temperature is programmed to ramp up to achieve separation of the isomers based on their boiling points and interactions with the stationary phase.[13]

• MS Detection: As the separated components elute from the GC column, they enter the mass spectrometer, where they are ionized (typically by electron impact), and the resulting fragments are detected. The mass spectrum provides a unique fragmentation pattern that can be used for identification by comparison with spectral libraries.

Applications in Drug Development and Chemical Synthesis

Diaminopropane isomers are valuable intermediates in the synthesis of a wide range of chemical compounds, including pharmaceuticals.

Figure 2. Synthesis and application workflow of diaminopropane isomers.

• 1,2-Diaminopropane: Its chirality makes it a valuable building block in asymmetric synthesis. It is used in the preparation of chiral ligands for metal-catalyzed reactions and as an intermediate in the synthesis of various pharmaceuticals, including antiviral, antibiotic, and anticancer agents.[14]

• 1,3-Diaminopropane: This isomer is a precursor in the synthesis of several pharmaceuticals, such as the antineoplastic agents piroxantrone (B1684485) and losoxantrone.[4] It is also widely used in the production of polyamides, polyurethanes, and epoxy resins.[15]

Chiral Separation of 1,2-Diaminopropane

As 1,2-diaminopropane is chiral, the separation of its enantiomers is often necessary for applications in asymmetric synthesis and for the development of stereospecific pharmaceuticals.

Experimental Protocol (Resolution via Diastereomeric Salt Formation):

• Salt Formation: The racemic 1,2-diaminopropane is reacted with a chiral resolving agent, such as (+)-tartaric acid, in a suitable solvent (e.g., methanol). This reaction forms a mixture of diastereomeric salts: (R)-1,2-diammonium-(+)-tartrate and (S)-1,2-diammonium-(+)-tartrate.[3]

• Fractional Crystallization: Due to their different physical properties, the diastereomeric salts can be separated by fractional crystallization. One diastereomer will typically be less soluble and will crystallize out of the solution first.

• Liberation of the Enantiomer: The separated diastereomeric salt is then treated with a strong base (e.g., NaOH) to liberate the free enantiomerically pure 1,2-diaminopropane, which can then be extracted and purified.[3]

Alternative methods for chiral separation include chromatography on a chiral stationary phase.[16]

Conclusion

The isomers of diaminopropane, particularly 1,2- and 1,3-diaminopropane, are fundamental building blocks in modern organic chemistry. Their distinct structural and physicochemical properties dictate their specific applications, ranging from the synthesis of life-saving pharmaceuticals to the production of high-performance polymers. A thorough understanding of their synthesis and characterization is crucial for their effective utilization in research and industrial settings. This guide provides a foundational overview to aid scientists and researchers in their work with these important chemical intermediates.

References

• 1. nbinno.com [nbinno.com]
• 2. sciencedaily.com [sciencedaily.com]
• 3. 1,2-Diaminopropane - Wikipedia [en.wikipedia.org]
• 4. 1,3-Diaminopropane - Wikipedia [en.wikipedia.org]
• 5. 1,3-Diaminopropane for synthesis | 109-76-2 [sigmaaldrich.com]
• 6. CN103012158A - Preparation method of 1,2-propane diamine - Google Patents [patents.google.com]
• 7. CN103819344A - Synthesis method of 1,2-propane diamine - Google Patents [patents.google.com]
• 8. 1,3-Diaminopropane synthesis - chemicalbook [chemicalbook.com]
• 9. mcneilgroup.chem.lsa.umich.edu [mcneilgroup.chem.lsa.umich.edu]
• 10. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 11. orgchemboulder.com [orgchemboulder.com]
• 12. researchgate.net [researchgate.net]
• 13. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 14. nbinno.com [nbinno.com]
• 15. nbinno.com [nbinno.com]
• 16. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Solubility of Diaminopropane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1,2-diaminopropane (B80664) and 1,3-diaminopropane (B46017) in various organic solvents. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this document summarizes the qualitative solubility information and presents a detailed, generalized experimental protocol for the quantitative determination of the solubility of liquid amines in organic solvents.

Core Principles of Diaminopropane Solubility

The solubility of diaminopropanes in organic solvents is governed by the principle of "like dissolves like," which relates to the polarity of the solute and the solvent. Both 1,2-diaminopropane and 1,3-diaminopropane are small molecules with two primary amine functional groups, which makes them polar and capable of forming hydrogen bonds.

The key factors influencing their solubility include:

• Polarity: The presence of two amine groups imparts a high degree of polarity to the diaminopropane molecule.

• Hydrogen Bonding: The amine groups can act as both hydrogen bond donors and acceptors, allowing for strong interactions with polar solvents, particularly protic solvents like alcohols.

• Alkyl Chain: The short three-carbon propane (B168953) backbone is a nonpolar feature, but its influence is generally outweighed by the highly polar amine groups.

Consequently, diaminopropanes are expected to be highly soluble or miscible in polar solvents and less soluble in nonpolar solvents.

Solubility Data

Table 1: Qualitative Solubility of 1,2-Diaminopropane in Organic Solvents

Solvent Class	Representative Solvents	Qualitative Solubility	Citation
Alcohols	Methanol, Ethanol	Miscible	[1][2]
Ethers	Diethyl Ether	Moderate Solubility	[3]
Halogenated Hydrocarbons	Chloroform	Soluble	[2]
Aromatic Hydrocarbons	Benzene, Toluene	Forms Azeotropes	[1]
Aliphatic Hydrocarbons	Hexane, Heptane	Lower Solubility	[3]

Table 2: Qualitative Solubility of 1,3-Diaminopropane in Organic Solvents

Solvent Class	Representative Solvents	Qualitative Solubility	Citation
Polar Solvents	General	Soluble in many polar organic solvents	[4]
Common Organic Solvents	General	Miscible with almost all common organic solvents	[5]

Experimental Protocol for Solubility Determination

This section outlines a detailed methodology for the quantitative determination of the solubility of a liquid amine, such as diaminopropane, in an organic solvent. This protocol is based on the principle of reaching equilibrium between the solute and the solvent, followed by quantitative analysis of the solution.

Objective: To determine the saturation solubility of diaminopropane in a specific organic solvent at a controlled temperature.

Materials and Equipment:

• 1,2-Diaminopropane or 1,3-Diaminopropane (high purity)

• Selected organic solvent (analytical grade)

• Sealed, temperature-controlled shaker or incubator

• Calibrated analytical balance

• Volumetric flasks and pipettes

• Syringe filters (chemically compatible with the solvent and amine)

• Gas chromatograph with a flame ionization detector (GC-FID) or other suitable detector

• Autosampler vials

Procedure:

• Preparation of the Test Mixture:

  • Add a known volume of the selected organic solvent to a series of sealable glass vials.

  • Add an excess amount of the diaminopropane to each vial. The presence of a distinct separate phase of the diaminopropane after initial mixing will confirm that an excess has been added.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a temperature-controlled shaker or incubator set to the desired experimental temperature.

  • Agitate the mixtures for a sufficient period to ensure that equilibrium is reached. A preliminary study should be performed to determine the minimum time required to reach equilibrium, which is typically between 24 and 72 hours.

• Sample Collection and Preparation:

  • After equilibration, cease agitation and allow the vials to stand undisturbed in the constant temperature bath for at least 4 hours to allow for complete phase separation.

  • Carefully withdraw an aliquot of the supernatant (the solvent phase) using a pipette, ensuring that no part of the undissolved diaminopropane phase is disturbed.

  • Immediately filter the collected supernatant through a syringe filter that is compatible with the solvent to remove any microscopic, undissolved droplets of the amine.

• Quantitative Analysis (Gas Chromatography):

  • Calibration: Prepare a series of calibration standards by accurately diluting known masses of the diaminopropane in the chosen organic solvent. Analyze these standards using a validated GC method to generate a calibration curve of peak area versus concentration.

  • Sample Analysis: Accurately dilute a known volume of the filtered, saturated solution with the pure solvent to a concentration that falls within the linear range of the calibration curve. Analyze the diluted sample using the same GC method.

• Calculation of Solubility:

  • From the calibration curve, determine the concentration of the diaminopropane in the diluted sample.

  • Calculate the concentration of the diaminopropane in the original, undiluted saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as grams of diaminopropane per 100 g of solvent ( g/100g ) or moles of diaminopropane per liter of solution (mol/L).

Visualizations

Factors Influencing Diaminopropane Solubility

Caption: Key factors that govern the solubility of diaminopropanes.

Experimental Workflow for Solubility Determination

Caption: Workflow for determining diaminopropane solubility.

References

• 1. 1,2-Diaminopropane | 78-90-0 [chemicalbook.com]
• 2. 1,2-Propanediamine – INTERSURFCHEM SOLUTIONS [intersurfchem.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. 1,3-Diaminopropane - Wikipedia [en.wikipedia.org]
• 5. 1,3-Diaminopropane, 99% 50 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

An In-depth Technical Guide to the Thermal Stability and Degradation of 1,3-Diaminopropane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal stability and degradation of 1,3-diaminopropane (B46017). Due to the limited availability of specific, publicly accessible quantitative thermal analysis data for this compound, this guide synthesizes known physicochemical properties with illustrative thermal decomposition data derived from the behavior of analogous short-chain aliphatic amines. Detailed experimental protocols for key analytical techniques are provided to facilitate the design and execution of thermal stability studies. Furthermore, this guide outlines the primary thermal degradation pathways of 1,3-diaminopropane, particularly in the context of its application in CO2 capture systems.

Introduction

1,3-Diaminopropane (H₂N(CH₂)₃NH₂), also known as trimethylenediamine, is a colorless, hygroscopic liquid with a characteristic amine odor. It serves as a versatile building block in the synthesis of a wide range of chemical products, including pharmaceuticals, agrochemicals, polymers, and corrosion inhibitors. Understanding the thermal stability of 1,3-diaminopropane is of paramount importance for its safe handling, storage, and application in various industrial processes, especially those conducted at elevated temperatures. Thermal decomposition can lead to the formation of potentially hazardous byproducts and a reduction in the efficacy of the final product.

This guide aims to provide a thorough understanding of the thermal behavior of 1,3-diaminopropane, including its physical properties, illustrative thermal analysis data, detailed experimental methodologies for its assessment, and its known degradation pathways.

Physicochemical and Thermal Properties

A summary of the key physicochemical and thermal properties of 1,3-diaminopropane is presented in Table 1. These properties are fundamental to understanding its behavior under thermal stress.

Table 1: Physicochemical and Thermal Properties of 1,3-Diaminopropane

Property	Value
Molecular Formula	C₃H₁₀N₂
Molecular Weight	74.13 g/mol
Appearance	Colorless liquid
Boiling Point	139-141 °C
Melting Point	-12 °C
Flash Point	35 °C
Autoignition Temperature	350 °C
Solubility	Miscible with water and polar organic solvents

Thermal Stability Analysis: Illustrative Data

While specific TGA and DSC data for 1,3-diaminopropane is not extensively available in the public domain, the following tables present illustrative data based on the expected thermal behavior of short-chain aliphatic diamines. This data is intended to provide a representative profile for the compound.

Illustrative Thermogravimetric Analysis (TGA) Data

TGA measures the change in mass of a sample as a function of temperature, providing information on its thermal stability and decomposition profile.

Table 2: Illustrative TGA Data for 1,3-Diaminopropane in an Inert Atmosphere (Nitrogen)

Parameter	Illustrative Value
Onset of Decomposition (T_onset)	~ 120 °C
Peak Decomposition Temperature (T_peak)	~ 145 °C
Weight Loss at 150 °C	~ 50%
Weight Loss at 200 °C	> 95%
Residue at 600 °C	< 2%

Illustrative Differential Scanning Calorimetry (DSC) Data

DSC measures the heat flow into or out of a sample as a function of temperature, identifying thermal transitions such as melting, boiling, and decomposition.

Table 3: Illustrative DSC Data for 1,3-Diaminopropane in an Inert Atmosphere (Nitrogen)

Parameter	Illustrative Value
Boiling Point (Endotherm Peak)	~ 140 °C
Onset of Exothermic Decomposition	~ 150 °C
Peak of Exothermic Decomposition	~ 165 °C

Experimental Protocols for Thermal Analysis

To obtain reliable and reproducible thermal stability data for 1,3-diaminopropane, standardized experimental protocols are essential.

Thermogravimetric Analysis (TGA) Protocol

Objective: To determine the thermal stability and decomposition profile of 1,3-diaminopropane by measuring mass loss as a function of temperature.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications using certified reference materials.

• Sample Preparation: Accurately weigh 5-10 mg of 1,3-diaminopropane into a clean, tared TGA crucible (e.g., alumina (B75360) or platinum).

• Experimental Setup:

  • Place the sample crucible onto the TGA's high-precision balance.

  • Seal the furnace and purge the system with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30 °C.

  • Ramp the temperature up at a constant heating rate (e.g., 10 °C/min) to a final temperature of 600 °C.

• Data Acquisition: Continuously record the sample's mass as a function of temperature.

• Data Analysis:

  • Plot the mass percentage versus temperature to obtain the TGA curve.

  • Determine the onset temperature of decomposition (T_onset) from the intersection of the baseline tangent and the tangent of the steepest mass loss.

  • Calculate the derivative of the TGA curve (DTG) to identify the peak decomposition temperature(s) (T_peak).

Differential Scanning Calorimetry (DSC) Protocol

Objective: To identify thermal transitions such as boiling and decomposition, and to quantify the associated enthalpy changes.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using standard reference materials (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of 1,3-diaminopropane into a hermetically sealed aluminum DSC pan to prevent evaporation before boiling.

• Experimental Setup:

  • Place the sealed sample pan and an empty, sealed reference pan in the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min).

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30 °C.

  • Ramp the temperature up at a constant heating rate (e.g., 10 °C/min) to a final temperature of 300 °C.

• Data Acquisition: Record the differential heat flow between the sample and the reference as a function of temperature.

• Data Analysis:

  • Plot the heat flow versus temperature to obtain the DSC thermogram.

  • Identify endothermic peaks corresponding to boiling.

  • Identify exothermic peaks, which may indicate decomposition events.

Thermal Degradation Pathway

The thermal degradation of 1,3-diaminopropane has been studied, particularly in the context of its use as a solvent for CO₂ capture. In the presence of CO₂, the degradation pathway is initiated by the formation of a carbamate (B1207046). This intermediate can then undergo two primary reactions.[1]

• Intermolecular Cyclization: The carbamate can cyclize to form a stable six-membered ring, tetrahydro-2(1H)-pyrimidione, with the elimination of water.[1]

• Urea Formation: Alternatively, the carbamate can undergo a nucleophilic attack by another molecule of 1,3-diaminopropane to form a linear urea, N,N'-bis(3-aminopropyl)-urea.[1]

These degradation products can impact the performance and stability of the solvent system.

References

• 1. matheo.uliege.be [matheo.uliege.be]

An In-depth Technical Guide to the Chirality and Enantiomers of 1,2-Diaminopropane

For Researchers, Scientists, and Drug Development Professionals

Introduction to the Chirality of 1,2-Diaminopropane (B80664)

1,2-Diaminopropane (propane-1,2-diamine) is the simplest chiral diamine, possessing the chemical formula CH₃CH(NH₂)CH₂NH₂.[1][2] Its structure contains a stereogenic center at the second carbon atom, the point of attachment for the methyl group and one of the amino groups. This chirality gives rise to two non-superimposable mirror images, known as enantiomers: (R)-1,2-diaminopropane and (S)-1,2-diaminopropane. These enantiomers exhibit identical physical properties in an achiral environment, such as boiling point and density, but differ in their interaction with plane-polarized light and other chiral molecules.[3][4] This differential interaction is of paramount importance in the fields of asymmetric synthesis and drug development, where the biological activity of a molecule is often dictated by its specific stereochemistry.[5]

The industrial synthesis of 1,2-diaminopropane, typically through the ammonolysis of 1,2-dichloropropane, results in a racemic mixture, an equimolar combination of the (R)- and (S)-enantiomers.[1][2] For applications requiring stereochemical purity, the resolution of this racemic mixture into its constituent enantiomers is a critical step.

dot

Caption: Logical relationship of 1,2-diaminopropane's chirality.

Physical and Chemical Properties of 1,2-Diaminopropane Enantiomers

The physical properties of the individual enantiomers of 1,2-diaminopropane are identical, with the exception of their optical rotation. The racemic mixture has a boiling point of approximately 119-122 °C and a density of around 0.87 g/mL.[6][7] The key distinguishing feature of the enantiomers is their specific rotation, which is equal in magnitude but opposite in sign.

Property	Racemic 1,2-Diaminopropane	(R)-1,2-Diaminopropane	(S)-1,2-Diaminopropane
CAS Number	78-90-0[8]	6852-78-4	15967-72-3[3]
Molecular Weight	74.13 g/mol [9]	74.13 g/mol [1]	74.13 g/mol [3]
Boiling Point	119-122 °C[6][7]	~120 °C	~120 °C
Melting Point	-37 °C[8][9]	-	-
Density	~0.870 g/mL at 25 °C[6][7]	-	-
Specific Rotation ([α]D)	0°	+4.0° (c=20 in H₂O) for dihydrochloride (B599025) salt[10]	-4.0° (c=20 in H₂O) for dihydrochloride salt[11]

Enantiomeric Resolution: Experimental Protocol

The most common method for the resolution of racemic 1,2-diaminopropane is through the formation of diastereomeric salts with a chiral resolving agent, such as tartaric acid.[2] The differing solubilities of these diastereomeric salts allow for their separation by fractional crystallization.[12]

Resolution of Racemic 1,2-Diaminopropane using (+)-Tartaric Acid

This protocol is a representative procedure based on established methods for the resolution of chiral amines.[13]

Materials:

• Racemic 1,2-diaminopropane

• (+)-Tartaric acid (L-tartaric acid)

• Methanol (B129727)

• Diethyl ether

• 50% (w/w) Sodium hydroxide (B78521) solution

• Anhydrous magnesium sulfate

• Deionized water

Procedure:

• Diastereomeric Salt Formation:

  • In a suitable flask, dissolve (+)-tartaric acid in methanol with gentle heating.

  • Slowly add an equimolar amount of racemic 1,2-diaminopropane to the tartaric acid solution. The reaction is exothermic.

  • Allow the solution to cool slowly to room temperature, and then place it in an ice bath to promote crystallization of the less soluble diastereomeric salt.

• Isolation of the Diastereomeric Salt:

  • Collect the precipitated crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold methanol to remove any adhering mother liquor.

  • The filtrate contains the more soluble diastereomeric salt.

• Liberation of the Enantiomerically Enriched Diamine:

  • Suspend the collected crystals in water.

  • Slowly add 50% sodium hydroxide solution until the salt is completely dissolved and the solution is strongly basic. This regenerates the free diamine.

  • Transfer the basic aqueous solution to a separatory funnel.

• Extraction and Purification:

  • Extract the aqueous layer with several portions of diethyl ether.

  • Combine the organic extracts and dry over anhydrous magnesium sulfate.

  • Filter to remove the drying agent and remove the diethyl ether under reduced pressure to yield the enantiomerically enriched 1,2-diaminopropane.

• Analysis:

  • Determine the optical rotation of the product using a polarimeter to confirm its enantiomeric purity.

  • Further analysis of the enantiomeric excess (ee) can be performed using chiral chromatography.

dot

Caption: Experimental workflow for the resolution of 1,2-diaminopropane.

Chiral Analysis of 1,2-Diaminopropane Enantiomers

The determination of the enantiomeric excess (ee) of a sample of 1,2-diaminopropane is crucial for quality control in research and industrial applications. Chiral gas chromatography (GC) and high-performance liquid chromatography (HPLC) are powerful techniques for this purpose.

Chiral Gas Chromatography (GC) Protocol

This is a general protocol for the chiral GC analysis of amines, which can be adapted for 1,2-diaminopropane.

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID).

• Chiral capillary column (e.g., a cyclodextrin-based stationary phase).

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the 1,2-diaminopropane sample in a suitable solvent (e.g., methanol or dichloromethane).

  • Derivatization with a suitable agent, such as trifluoroacetic anhydride, may be necessary to improve volatility and peak shape.

• GC Conditions:

  • Carrier Gas: Helium or Hydrogen.

  • Injection: Split injection.

  • Temperature Program: An initial oven temperature of around 60-80°C, followed by a ramp to a higher temperature (e.g., 180-200°C) to ensure elution of the enantiomers.

  • Detector Temperature: ~250°C.

• Data Analysis:

  • The two enantiomers will elute at different retention times.

  • The enantiomeric excess is calculated from the peak areas of the two enantiomers using the formula: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100 where Area₁ and Area₂ are the peak areas of the major and minor enantiomers, respectively.

Applications in Drug Development and Asymmetric Synthesis

The enantiomers of 1,2-diaminopropane are valuable building blocks in the synthesis of chiral molecules for the pharmaceutical and fine chemical industries.

Synthesis of Chiral Salen Ligands

Chiral salen ligands, synthesized from the condensation of a chiral diamine with two equivalents of a salicylaldehyde (B1680747) derivative, are widely used in asymmetric catalysis.[14] The use of enantiomerically pure (R,R)- or (S,S)-1,2-diaminopropane allows for the synthesis of chiral salen complexes that can catalyze a variety of enantioselective reactions, such as epoxidations and cyclopropanations.[14]

dot

Caption: Synthesis pathway for chiral salen ligands.

Precursor in Pharmaceutical Synthesis

Chiral 1,2-diaminopropane enantiomers are important intermediates in the synthesis of active pharmaceutical ingredients (APIs). A notable example is the use of (S)-1,2-diaminopropane in the synthesis of the broad-spectrum antibiotic Levofloxacin (B1675101) .[9][15] The stereochemistry of the diamine is crucial for the biological activity of the final drug molecule. The synthesis of levofloxacin involves the reaction of (S)-(-)-9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1][6]benzoxazine-6-carboxylic acid with N-methylpiperazine. The chiral center from the precursor, which can be derived from (S)-1,2-diaminopropane, is incorporated into the final structure.[16]

Conclusion

The chirality of 1,2-diaminopropane is a fundamental property that underpins its importance in modern organic chemistry. The ability to resolve the racemic mixture into its individual enantiomers provides access to valuable chiral building blocks. For researchers, scientists, and professionals in drug development, a thorough understanding of the properties, resolution techniques, and applications of (R)- and (S)-1,2-diaminopropane is essential for the design and synthesis of new chiral molecules with desired stereochemical and biological properties. The detailed protocols and data presented in this guide serve as a comprehensive resource for the practical application of these important chiral diamines.

References

• 1. 1,2-Diaminopropane(78-90-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. 1,2-Diaminopropane - Wikipedia [en.wikipedia.org]
• 4. impactfactor.org [impactfactor.org]
• 5. Enantioselective Synthesis, Enantiomeric Separations and Chiral Recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. 1,2-Diaminopropane | 78-90-0 [chemicalbook.com]
• 8. 1,2-diaminopropane [stenutz.eu]
• 9. DSpace at KIST: An improved synthesis of levofloxacin [pubs.kist.re.kr]
• 10. gcms.cz [gcms.cz]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. 1,2-Diaminopropane, 99% | Fisher Scientific [fishersci.ca]
• 13. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 14. eurekaselect.com [eurekaselect.com]
• 15. An improved synthesis of levofloxacin | Semantic Scholar [semanticscholar.org]
• 16. sciforum.net [sciforum.net]

A Technical Guide to the Spectroscopic Data of Diaminopropane Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for the commercially available isomers of diaminopropane: 1,2-diaminopropane (B80664) and 1,3-diaminopropane (B46017). This document is intended to serve as a valuable resource for researchers and professionals in the fields of chemistry, materials science, and drug development who utilize these compounds in their work.

A third isomer, 2,2-diaminopropane (also known as propane-2,2-diamine), is notably absent from this guide. Extensive searches of chemical databases and literature have yielded no publicly available experimental spectroscopic data for this compound. This suggests that 2,2-diaminopropane may be highly unstable or not readily synthesized and isolated, precluding its routine spectroscopic characterization.

Spectroscopic Data of 1,2-Diaminopropane

1,2-Diaminopropane is a chiral molecule, and its spectroscopic data is presented below.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

¹H NMR

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~2.8 - 2.9	Multiplet	1H	CH
~2.5 - 2.6	Multiplet	1H	CH₂ (diastereotopic)
~2.3 - 2.4	Multiplet	1H	CH₂ (diastereotopic)
~1.2	Broad Singlet	4H	NH₂
~1.0	Doublet	3H	CH₃

¹³C NMR

Chemical Shift (ppm)	Assignment
~50	CH
~48	CH₂
~22	CH₃

Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3360, ~3280	Strong, Sharp	N-H Stretch (asymmetric and symmetric)
~2960 - 2850	Strong	C-H Stretch (aliphatic)
~1600	Medium	N-H Bend (scissoring)
~1460	Medium	C-H Bend (asymmetric)
~830	Strong, Broad	N-H Wag

Mass Spectrometry (MS) Data

The mass spectrum of 1,2-diaminopropane is characterized by a molecular ion peak and prominent fragment ions resulting from the cleavage of C-C and C-N bonds.

m/z	Relative Intensity	Assignment
74	Moderate	[M]⁺ (Molecular Ion)
58	Moderate	[M - NH₂]⁺
44	High	[CH₃CHNH₂]⁺
30	High	[CH₂NH₂]⁺

Spectroscopic Data of 1,3-Diaminopropane

1,3-Diaminopropane is an achiral molecule with a plane of symmetry.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data.[1][2]

¹H NMR

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~2.7	Triplet	4H	CH₂-N
~1.6	Quintet	2H	C-CH₂-C
~1.3	Broad Singlet	4H	NH₂

¹³C NMR

Chemical Shift (ppm)	Assignment
~40	CH₂-N
~35	C-CH₂-C

Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3360, ~3280	Strong, Sharp	N-H Stretch (asymmetric and symmetric)
~2930 - 2840	Strong	C-H Stretch (aliphatic)
~1600	Medium	N-H Bend (scissoring)
~1470	Medium	C-H Bend (scissoring)
~820	Strong, Broad	N-H Wag

Mass Spectrometry (MS) Data

The mass spectrum of 1,3-diaminopropane shows a molecular ion peak and characteristic fragmentation patterns.

m/z	Relative Intensity	Assignment
74	Moderate	[M]⁺ (Molecular Ion)
56	Moderate	[M - NH₃]⁺
44	Moderate	[CH₂CH₂NH₂]⁺
30	High	[CH₂NH₂]⁺

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data presented above. These protocols are intended as a guide and may require optimization based on the specific instrumentation and sample conditions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation :

  • Dissolve approximately 5-10 mg of the diaminopropane sample in 0.5-0.7 mL of a deuterated solvent (e.g., deuterated chloroform (B151607) (CDCl₃), deuterium (B1214612) oxide (D₂O), or deuterated methanol (B129727) (CD₃OD)). The choice of solvent will depend on the solubility of the sample and the desired exchange of labile amine protons.

  • Add a small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift calibration (0 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup :

  • The NMR spectrometer is typically operated at a magnetic field strength of 300 MHz or higher for ¹H NMR and 75 MHz or higher for ¹³C NMR.

  • The instrument should be properly tuned and shimmed to ensure a homogeneous magnetic field and optimal resolution.

• Data Acquisition :

  • ¹H NMR : Acquire the spectrum using a standard single-pulse experiment. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio. The spectral width should be set to cover the expected range of proton chemical shifts (typically 0-10 ppm).

  • ¹³C NMR : Acquire the spectrum using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique carbon atom. A larger number of scans will be required for ¹³C NMR due to the lower natural abundance of the ¹³C isotope. The spectral width should be set to encompass the expected range of carbon chemical shifts (typically 0-60 ppm for aliphatic amines).

Infrared (IR) Spectroscopy

• Sample Preparation :

  • For liquid samples, a thin film can be prepared by placing a drop of the neat liquid between two sodium chloride (NaCl) or potassium bromide (KBr) plates.

  • Alternatively, Attenuated Total Reflectance (ATR) IR spectroscopy can be used, where a drop of the liquid sample is placed directly on the ATR crystal.

• Instrument Setup :

  • The FTIR spectrometer should be purged with dry air or nitrogen to minimize interference from atmospheric water and carbon dioxide.

  • A background spectrum of the empty sample holder (or clean ATR crystal) should be collected before acquiring the sample spectrum.

• Data Acquisition :

  • Acquire the sample spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

  • Co-add a sufficient number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.

  • The final spectrum is presented as percent transmittance or absorbance versus wavenumber.

Mass Spectrometry (MS)

• Sample Introduction and Ionization :

  • The diaminopropane sample can be introduced into the mass spectrometer via a direct insertion probe for solids or liquids with low volatility, or through a gas chromatograph (GC-MS) for volatile liquids.

  • Electron Ionization (EI) is a common method for generating ions, typically using an electron beam with an energy of 70 eV.

• Mass Analysis :

  • The generated ions are accelerated and separated based on their mass-to-charge ratio (m/z) using a mass analyzer such as a quadrupole, time-of-flight (TOF), or magnetic sector.

• Data Acquisition :

  • The detector records the abundance of ions at each m/z value.

  • The resulting mass spectrum is a plot of relative ion abundance versus m/z.

Visualizations

Spectroscopic Differentiation of Diaminopropane Isomers

Caption: Differentiation of diaminopropane isomers via spectroscopy.

General Workflow for Spectroscopic Analysis

Caption: Workflow for spectroscopic analysis of diaminopropane.

A Comprehensive Technical Guide to the Safe Laboratory Handling of Diaminopropane

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions necessary when working with diaminopropane in a laboratory setting. Diaminopropane, existing commonly as 1,2-diaminopropane (B80664) and 1,3-diaminopropane (B46017) isomers, is a versatile chemical intermediate. However, its utility is matched by significant health and safety hazards, including flammability, corrosivity, and high toxicity, particularly through skin contact. Adherence to the following guidelines is critical to ensure a safe research environment.

Hazard Identification and Classification

Diaminopropane is classified as a hazardous substance with multiple risk factors. It is a flammable liquid and vapor, causes severe skin burns and eye damage, and is toxic or fatal if it comes into contact with skin.[1][2] It can also be harmful if swallowed and may cause respiratory irritation or allergic reactions.[1][2]

GHS Hazard Statements for 1,3-Diaminopropane:

• H226: Flammable liquid and vapour.[1][3]

• H302: Harmful if swallowed.[1][3]

• H310: Fatal in contact with skin.[1][3]

• H314: Causes severe skin burns and eye damage.[1][3]

• H317: May cause an allergic skin reaction.[1]

• H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1]

Primary Hazards for 1,2-Diaminopropane:

• Flammable liquid and vapor.[2]

• Harmful if swallowed.[2]

• Toxic in contact with skin.[2]

• Causes severe skin burns and eye damage.[2]

• May cause respiratory irritation.[2]

• The substance is corrosive to the eyes, skin, and respiratory tract.[4]

Physicochemical and Safety Data

Quantitative data for the common isomers of diaminopropane are summarized below. This information is crucial for risk assessment and the implementation of appropriate safety controls.

Table 1: Physical and Chemical Properties

Property	1,3-Diaminopropane	1,2-Diaminopropane
CAS Number	109-76-2[1][5]	78-90-0[2][6]
Molecular Formula	C₃H₁₀N₂[1][3]	C₃H₁₀N₂[6]
Molar Mass	74.12 g/mol [1][3]	74.13 g/mol [6]
Appearance	Colorless to yellowish liquid[3][7]	Clear, colorless liquid[6]
Odor	Amine-like[7]	Ammoniacal[6]
Boiling Point	140°C[3][7]	119 - 120°C[6]
Melting Point	-12°C[3][7]	-37°C[6]
Density	0.888 g/cm³[3]	0.870 g/cm³[6]

Table 2: Fire and Explosion Hazard Data

Property	1,3-Diaminopropane	1,2-Diaminopropane
Flash Point	48°C[3]	33°C[4][6]
Autoignition Temp.	Not Available	360°C[6]
Lower Explosion Limit	2.8% (V)[7]	2.2% (V)[6]
Upper Explosion Limit	15.2% (V)[7]	11.1% (V)[6]
NFPA Rating	Health: 3; Flammability: 2; Instability: 0[7]	Health: 3; Flammability: 3; Instability: 0[6]

Safe Handling and Storage Protocols

Strict protocols must be followed to minimize exposure and mitigate risks associated with diaminopropane.

• Ventilation: Always handle diaminopropane in a well-ventilated area, preferably within a chemical fume hood.[3][7][8] Ventilation systems and lighting should be explosion-proof.[1][3][5]

• Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][3][5] Smoking is strictly prohibited in handling areas.[1]

• Static Discharge: Ground and bond containers and receiving equipment during transfer to prevent static discharge.[3][5][6] Use only non-sparking tools.[1][3][5]

• Hygiene: Do not eat, drink, or smoke in the laboratory.[1][3] Wash hands thoroughly after handling the substance.[1][3] Contaminated clothing should be removed immediately and washed before reuse.[3]

• Emergency Equipment: Ensure that an eyewash station and a safety shower are readily accessible and in good working order.[6]

A comprehensive PPE strategy is mandatory for all personnel handling diaminopropane.

• Eye and Face Protection: Wear chemical safety goggles and a face shield for maximum protection.[5][6]

• Skin Protection:

  • Gloves: Wear suitable chemical-resistant gloves tested according to EN 374, such as nitrile rubber with a minimum thickness of 0.4 mm.[1][8] Always inspect gloves for integrity before use.[8]

  • Clothing: Wear appropriate protective clothing to prevent skin contact.[6] For 1,3-diaminopropane, flame-retardant and antistatic protective clothing is recommended.[7] A lab coat is the minimum requirement.[3]

• Respiratory Protection: If ventilation is insufficient, a NIOSH- or CEN-certified respirator with an appropriate filter for organic vapors should be used.[3][6] For emergency situations, a self-contained breathing apparatus (SCBA) is necessary.[9]

• General Storage: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of ignition.[1][5][6] The storage area should be locked or otherwise secured.[3]

• Containers: Keep containers tightly closed.[1][5][8] Containers that have been opened must be carefully resealed and kept upright.[8]

• Hygroscopicity: Diaminopropane is hygroscopic; protect it from moisture and handle it under an inert gas if possible.[5][6][8]

• Incompatible Materials: Store separately from strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[1][4][5]

Emergency Procedures

Prompt and correct responses to emergencies such as spills, fires, or personnel exposure are critical.

Immediate medical attention is required for all exposure incidents.[3][6]

• Inhalation: Move the victim to fresh air immediately.[3] If breathing is difficult, administer oxygen.[6] If breathing has stopped, provide artificial respiration.[3][6] Seek immediate medical attention.[6]

• Skin Contact: Immediately remove all contaminated clothing.[3][9] Flush the affected skin with large amounts of water for at least 15 minutes.[3][6] Seek immediate medical attention.[3][6]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-30 minutes, holding the eyelids apart to ensure thorough rinsing.[1][6] Remove contact lenses if present and easy to do.[1][3] Seek immediate medical attention.[1][3][6]

• Ingestion: Do NOT induce vomiting.[1][3][6] If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk.[6] Never give anything by mouth to an unconscious person.[3][6] Seek immediate medical attention.[3][6]

• Immediate Actions: Evacuate all non-essential personnel from the spill area. Remove all sources of ignition.[5][7]

• Containment: Stop the leak if it is safe to do so.[5] Contain the spill using inert, non-combustible absorbent materials like sand, earth, or vermiculite.[6][9] Prevent the spill from entering drains or waterways.[5][6][7]

• Cleanup: Wearing full PPE, use non-sparking tools to collect the absorbed material and place it into a suitable, labeled container for chemical waste disposal.[5][6]

• Decontamination: Thoroughly clean the contaminated surface.[7][9] Ensure the area is well-ventilated.[6]

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide (CO₂).[1][3][6]

• Unsuitable Media: Do not use a direct water jet, as it may spread the fire.[1]

• Specific Hazards: Diaminopropane is a flammable liquid whose vapors are heavier than air and may travel to a distant ignition source and flash back.[1][6] Containers can explode when heated.[6] Hazardous combustion products include toxic nitrogen oxides (NOx) and carbon monoxide (CO).[1][4]

• Protective Actions: Firefighters should wear full protective gear and an SCBA.[6] Use a water spray to keep fire-exposed containers cool.[6]

Mandatory Visualizations

The following diagrams illustrate critical safety workflows for handling diaminopropane.

Caption: Workflow for a diaminopropane spill response.

Caption: First aid procedures for diaminopropane exposure.

References

• 1. chemos.de [chemos.de]
• 2. fishersci.com [fishersci.com]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. ICSC 0942 - PROPYLENEDIAMINE [chemicalsafety.ilo.org]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. 1,3-DIAMINOPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

A Technical Guide to the Hygroscopic Nature and Storage of 1,3-Diaminopropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Diaminopropane (B46017) (CAS RN: 109-76-2), a colorless and flammable liquid, is a vital building block in the synthesis of a wide array of pharmaceutical compounds and other chemical entities.[1][2] Its utility is, however, intrinsically linked to its pronounced hygroscopic nature, a characteristic that necessitates stringent storage and handling protocols to maintain its chemical integrity and purity. This guide provides an in-depth analysis of the hygroscopic properties of 1,3-diaminopropane, details experimental methodologies for its assessment, and outlines the critical consequences of improper storage, offering evidence-based recommendations for its preservation.

The Hygroscopic Nature of 1,3-Diaminopropane

Hygroscopicity is the tendency of a substance to attract and hold water molecules from the surrounding environment.[3] 1,3-Diaminopropane is classified as a hygroscopic substance, readily absorbing moisture from the air.[4] This property is primarily due to the presence of two primary amine groups, which can form hydrogen bonds with water molecules. The absorption of water can significantly impact the physical properties and chemical stability of the compound.

Quantitative Hygroscopicity Data

The following table provides a representative classification of hygroscopicity, which helps in understanding the potential moisture uptake.

Hygroscopicity Classification	Weight Increase (at 25°C and 80% RH for 24h)
Non-hygroscopic	≤ 0.12% w/w
Slightly hygroscopic	> 0.2% and < 2% w/w
Hygroscopic	≥ 2% and < 15% w/w
Very hygroscopic	≥ 15% w/w
Table 1: European Pharmacopoeia Classification of Hygroscopicity.[3][5]

Given its chemical structure, it is plausible that 1,3-diaminopropane falls into the "Hygroscopic" or "Very hygroscopic" category, indicating a significant increase in weight upon exposure to humid air.

Experimental Protocol for Determining Hygroscopicity

To quantitatively assess the hygroscopic nature of a liquid substance like 1,3-diaminopropane, Dynamic Vapor Sorption (DVS) analysis is a precise and commonly used method.[]

Principle

DVS measures the change in mass of a sample as it is exposed to a series of controlled relative humidity levels at a constant temperature. The resulting data provides a sorption/desorption isotherm, which characterizes the material's affinity for water.

Methodology

• Sample Preparation: A small, accurately weighed sample of 1,3-diaminopropane (typically 10-20 mg) is placed in the DVS instrument's sample pan.

• Drying: The sample is initially dried by exposing it to a stream of dry nitrogen (0% RH) until a stable mass is achieved. This establishes the dry reference weight.

• Sorption Phase: The relative humidity of the nitrogen stream is then incrementally increased in pre-defined steps (e.g., 10% RH increments from 0% to 90% RH). At each step, the system waits for the sample mass to equilibrate before proceeding to the next humidity level.

• Desorption Phase: Once the maximum RH is reached, the humidity is incrementally decreased back to 0% RH to measure the desorption of water.

• Data Analysis: The change in mass at each RH step is recorded and plotted against the relative humidity to generate the sorption and desorption isotherms.

The following diagram illustrates the general workflow for a DVS experiment.

Caption: DVS experimental workflow for hygroscopicity assessment.

Consequences of Improper Storage: Degradation Pathways

The absorption of atmospheric moisture and carbon dioxide by 1,3-diaminopropane can lead to significant chemical degradation, primarily through the formation of carbamates and ureas.[7][8] These reactions alter the purity of the substance, which is a critical concern in drug development and other high-purity applications.

Carbamate (B1207046) Formation

In the presence of water and carbon dioxide, the primary amine groups of 1,3-diaminopropane can react to form carbamic acid, which is then deprotonated to form a carbamate salt.[9][10]

Caption: Reaction of 1,3-diaminopropane with CO₂ and water.

Urea (B33335) Formation

The formed carbamate can undergo further reactions. An intermolecular reaction with another molecule of 1,3-diaminopropane can lead to the formation of N,N'-bis(3-aminopropyl)urea.[8] Alternatively, intramolecular cyclization can occur, forming a cyclic urea derivative, tetrahydro-2(1H)-pyrimidone.[7][8]

Caption: Degradation of carbamate to linear and cyclic ureas.

These degradation products represent impurities that can affect the performance and safety of the final product, making their prevention through proper storage paramount.

Recommended Storage Conditions

To mitigate the effects of its hygroscopic nature and prevent degradation, 1,3-diaminopropane must be stored under controlled conditions. The primary goal is to minimize its exposure to atmospheric moisture and carbon dioxide.

Storage Recommendations

Parameter	Recommendation	Rationale
Container	Tightly sealed, airtight container. Preferably glass or other non-reactive material.	Prevents ingress of atmospheric moisture and CO₂.
Atmosphere	Store under an inert atmosphere (e.g., nitrogen or argon).	Displaces air, further reducing exposure to moisture and CO₂.
Location	A dry, well-ventilated area.	Minimizes ambient humidity around the container.
Temperature	Cool and dark place, away from direct sunlight and heat sources.	Reduces the rate of potential degradation reactions.

Table 2: Recommended Storage Conditions for 1,3-Diaminopropane.

The logical relationship between the hygroscopic nature of 1,3-diaminopropane and the required storage conditions is illustrated below.

Caption: Relationship between hygroscopicity and storage needs.

Conclusion

The hygroscopic nature of 1,3-diaminopropane is a critical factor that must be carefully managed to ensure its quality and stability, particularly in the context of research and drug development. Understanding its propensity to absorb water and react with atmospheric carbon dioxide to form impurities is essential for developing robust handling and storage protocols. By implementing the recommended storage conditions, including the use of tightly sealed containers under an inert atmosphere in a dry environment, the integrity of 1,3-diaminopropane can be effectively preserved, ensuring its suitability for its intended applications.

References

• 1. 1,3-Diaminopropane - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pharmagrowthhub.com [pharmagrowthhub.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. asiapharmaceutics.info [asiapharmaceutics.info]
• 7. researchgate.net [researchgate.net]
• 8. uknowledge.uky.edu [uknowledge.uky.edu]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Diaminopropane: A Pivotal Polyamine in Biological Systems

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Diaminopropane (B46017) (DAP), a three-carbon chain diamine, has emerged as a significant polyamine in various biological systems, playing diverse roles from a signaling molecule to a metabolic intermediate. Though often found in lower concentrations than the canonical polyamines like putrescine, spermidine (B129725), and spermine (B22157), DAP's influence on cellular processes is profound and multifaceted. It is a catabolic byproduct of spermidine and a precursor in the enzymatic synthesis of β-alanine[1]. This guide provides a comprehensive technical overview of diaminopropane, focusing on its biosynthesis, metabolism, physiological functions, and involvement in key signaling pathways. It is designed to be a valuable resource for researchers, scientists, and professionals in drug development seeking to understand and harness the biological activities of this versatile molecule.

Biosynthesis and Metabolism of 1,3-Diaminopropane

The production and degradation of 1,3-diaminopropane are governed by specific enzymatic pathways that vary across different biological kingdoms.

Biosynthesis in Microorganisms

In microorganisms, two primary pathways for DAP biosynthesis have been identified: the C4 and C5 pathways[2].

• The C4 Pathway: Predominantly found in Acinetobacter species, this pathway utilizes L-aspartate-semialdehyde as a precursor. Two key enzymes are involved:

  • L-2,4-diaminobutyrate aminotransferase (Dat): Catalyzes the conversion of L-aspartate-semialdehyde to L-2,4-diaminobutyrate.

  • L-2,4-diaminobutyrate decarboxylase (Ddc): Decarboxylates L-2,4-diaminobutyrate to yield 1,3-diaminopropane[2].

• The C5 Pathway: Observed in Pseudomonas species, this pathway derives DAP from the more common polyamine, spermidine.

  • Spermidine dehydrogenase (SpdH): This enzyme directly converts spermidine into 1,3-diaminopropane and 3-aminopropionaldehyde[2].

Metabolism in Eukaryotes

In eukaryotic organisms, 1,3-diaminopropane is primarily a product of polyamine catabolism. It is formed from the breakdown of spermidine and spermine by the action of polyamine oxidases (PAOs)[3]. The resulting 3-aminopropanal (B1211446) can be further metabolized to β-alanine[1][3].

Quantitative Data on 1,3-Diaminopropane

The concentration of 1,3-diaminopropane can vary significantly depending on the biological sample and physiological state. The following tables summarize available quantitative data.

Table 1: Concentration of 1,3-Diaminopropane in Human Biological Fluids

Biospecimen	Condition	Concentration	Reference
Urine	Normal Adult	0.015 - 1.2 µmol/mmol creatinine	[4]
Urine	Leukemia	0.96 (0.12-2.11) µmol/mmol creatinine	[4]
Blood	Normal Adult Female	Not explicitly quantified, but detected	[4]
Blood	Breast Cancer (Female)	0.13 ± 0.13 µM	[4]
Plasma	Healthy Rats	Undetectable	[5]
Plasma	Rats with Lung Cancer	Significantly increased	[5]

Table 2: Kinetic Parameters of Enzymes in 1,3-Diaminopropane Biosynthesis

Enzyme	Organism	Substrate	Km	kcat	Reference
L-2,4-diaminobutyrate decarboxylase (Ddc)	Acinetobacter calcoaceticus	L-2,4-diaminobutyrate	1.59 mM	Not Reported	[6]
Carboxyspermidine (B1264299) Dehydrogenase (CASDH)	Bacteroides fragilis	1,3-Diaminopropane	Not Reported	Not Reported	[2]
Carboxyspermidine Dehydrogenase (CASDH)	Clostridium leptum	1,3-Diaminopropane	Not Reported	Not Reported	[2]

Signaling Pathways Involving 1,3-Diaminopropane

1,3-Diaminopropane and its derivatives act as signaling molecules in various biological contexts, influencing gene expression and physiological responses.

Induction of Secondary Metabolism in Fungi

In filamentous fungi such as Penicillium chrysogenum and Aspergillus terreus, 1,3-diaminopropane, along with spermidine, acts as an inducer of secondary metabolite biosynthesis, including penicillin and lovastatin[7][8][9]. This induction involves the upregulation of genes within the respective biosynthetic clusters. While the precise transcription factors that directly bind DAP are still under investigation, proteomic studies reveal a significant reprogramming of metabolism, with an overrepresentation of enzymes involved in the biosynthesis of precursors for these secondary metabolites[9].

Induction of fungal secondary metabolism by diaminopropane.

Antagonism of Abscisic Acid Signaling in Plants

In plants, acetylated 1,3-diaminopropane (acetyl-DAP) plays a crucial role in the response to drought stress by antagonizing the effects of the phytohormone abscisic acid (ABA)[3][10]. ABA typically promotes stomatal closure to conserve water. However, acetyl-DAP, produced by the enzyme spermidine/spermine N(1)-acetyltransferase (NATA1), counteracts this effect, potentially to maintain some level of CO2 uptake for photosynthesis even under water-limiting conditions[3][10]. Acetyl-DAP influences plasma membrane electrical properties and ion transport in a manner opposite to ABA[10].

Antagonism of ABA signaling by acetylated diaminopropane.

Experimental Protocols

Quantification of 1,3-Diaminopropane by HPLC

This protocol outlines a method for the quantification of polyamines, including 1,3-diaminopropane, in biological samples using high-performance liquid chromatography (HPLC) with pre-column derivatization.

1. Sample Preparation:

• Tissues: Homogenize ~50 mg of tissue in 10 volumes of 0.2 M perchloric acid (PCA).
• Cells: Resuspend ~1 x 106 cells in 0.5 mL of 0.2 M PCA.
• Fluids: Add an equal volume of 0.4 M PCA to the sample (e.g., 100 µL sample + 100 µL 0.4 M PCA).
• Centrifuge the homogenates at 15,000 x g for 15 minutes at 4°C.
• Collect the supernatant for derivatization.

2. Derivatization:

• Mix 100 µL of the PCA extract with 200 µL of a saturated sodium carbonate solution.
• Add 400 µL of dansyl chloride solution (10 mg/mL in acetone).
• Incubate in the dark at 60°C for 1 hour.
• Add 100 µL of a proline solution (100 mg/mL) to remove excess dansyl chloride and incubate for 30 minutes.
• Extract the dansylated polyamines with 500 µL of toluene (B28343).
• Vortex and centrifuge at 2,000 x g for 5 minutes.
• Collect the upper toluene phase and evaporate to dryness under a stream of nitrogen.
• Reconstitute the residue in a suitable volume of the mobile phase.

3. HPLC Analysis:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).
• Mobile Phase: A gradient of acetonitrile (B52724) in water or a suitable buffer system.
• Detection: Fluorescence detector with excitation at 340 nm and emission at 515 nm.
• Quantification: Use a standard curve prepared with known concentrations of 1,3-diaminopropane.

Enzyme Assay for L-2,4-diaminobutyrate Decarboxylase (Ddc)

This protocol provides a general method for assaying the activity of Ddc.

1. Reaction Mixture:

• 100 mM Tris-HCl buffer, pH 8.0
• 10 mM MgCl2
• 0.1 mM Pyridoxal-5'-phosphate (PLP)
• Enzyme preparation (cell lysate or purified enzyme)
• 10 mM L-2,4-diaminobutyrate (substrate)

2. Procedure:

• Pre-incubate the reaction mixture without the substrate at 37°C for 5 minutes.
• Initiate the reaction by adding the substrate, L-2,4-diaminobutyrate.
• Incubate at 37°C for a defined period (e.g., 30-60 minutes).
• Stop the reaction by adding an equal volume of 0.4 M PCA.
• Centrifuge to remove precipitated protein.
• Quantify the product, 1,3-diaminopropane, in the supernatant using the HPLC method described above.

3. Activity Calculation:

• Calculate the amount of 1,3-diaminopropane produced per unit time and normalize to the amount of protein in the enzyme preparation.

Experimental Workflow for Studying Diaminopropane-Induced Gene Expression

This workflow outlines the steps to investigate the effect of 1,3-diaminopropane on gene expression in a target organism.

Workflow for analyzing diaminopropane-induced gene expression.

Conclusion and Future Directions

1,3-Diaminopropane is a polyamine with significant and diverse roles in biological systems. Its functions as a signaling molecule in fungal secondary metabolism and plant stress responses highlight its importance beyond that of a simple metabolic intermediate. The elevated levels of DAP in certain cancers also suggest its potential as a biomarker and a target for therapeutic intervention.

Future research should focus on several key areas. A more comprehensive quantification of DAP across a wider range of tissues and organisms under various physiological and pathological conditions is needed. The precise molecular mechanisms of DAP-mediated signaling, including the identification of its receptors and direct transcriptional targets, require further elucidation. The development of specific inhibitors for the enzymes involved in DAP biosynthesis could provide valuable tools for studying its biological functions and for potential therapeutic applications. A deeper understanding of the interplay between DAP and other polyamines will be crucial for unraveling the complex regulatory networks that govern cell growth, differentiation, and response to environmental cues. This in-depth knowledge will be instrumental for researchers, scientists, and drug development professionals in leveraging the biological activities of diaminopropane for scientific advancement and therapeutic innovation.

References

• 1. Human Metabolome Database: Showing metabocard for 1,3-Diaminopropane (HMDB0000002) [hmdb.ca]
• 2. Kinetic and structural characterization of carboxyspermidine dehydrogenase of polyamine biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acetylated 1,3-diaminopropane antagonizes abscisic acid-mediated stomatal closing in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A survey on algorithms to characterize transcription factor binding sites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A bacterial spermidine biosynthetic pathway via carboxyaminopropylagmatine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. How to Study Transcription Factors - CD Genomics [rna.cd-genomics.com]
• 7. Diamine Fungal Inducers of Secondary Metabolism: 1,3-Diaminopropane and Spermidine Trigger Enzymes Involved in β-Alanine and Pantothenic Acid Biosynthesis, Precursors of Phosphopantetheine in the Activation of Multidomain Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. daneshyari.com [daneshyari.com]
• 10. Search for Transcription Factor Binding Sites (TFBS) in Genomic Sequences | UGENE Documentation [ugene.net]

catabolic byproduct of spermidine to 1,3-diaminopropane

An In-depth Technical Guide on the Catabolic Byproduct of Spermidine (B129725) to 1,3-Diaminopropane (B46017)

Introduction

Polyamines, such as spermidine, spermine (B22157), and their precursor putrescine, are ubiquitous polycationic molecules essential for a vast array of cellular processes, including cell proliferation, differentiation, apoptosis, and the regulation of ion channels.[1][2] The intracellular concentration of these molecules is meticulously controlled through a dynamic interplay of biosynthesis, catabolism, and transport.[1][3] The catabolic pathways, in particular, are not merely for disposal but play a critical role in polyamine homeostasis, drug response, and the etiology of various pathological states, including cancer.[4][5]

This technical guide provides a comprehensive examination of the core catabolic pathway leading from spermidine to its byproduct, 1,3-diaminopropane (DAP). It is designed for researchers, scientists, and drug development professionals, offering detailed enzymatic steps, quantitative data, experimental protocols, and visualizations of the interconnected signaling networks. The dysregulation of this pathway is a key area of investigation for therapeutic intervention, making a deep understanding of its components essential.[6][7]

The Core Catabolic Pathway: From Spermidine to Byproducts

The catabolism of spermidine and its parent polyamine, spermine, is primarily governed by a two-enzyme system that facilitates their conversion back to lower-order polyamines or prepares them for excretion. This process also generates significant byproducts, including hydrogen peroxide (H₂O₂), various aldehydes, and the diamine 1,3-diaminopropane.[4][8]

Two principal pathways contribute to this process:

• The SSAT/APAO Pathway (Back-conversion): This is the canonical two-step pathway for polyamine catabolism.[4][9]

  • Step 1: Acetylation by SSAT: The rate-limiting step is the acetylation of spermidine or spermine by spermidine/spermine N¹-acetyltransferase (SSAT) .[4][6] This cytosolic enzyme uses acetyl-CoA to transfer an acetyl group to the N¹ position of spermidine, forming N¹-acetylspermidine.[4][10] This acetylation neutralizes a positive charge, marking the molecule for either export from the cell or further degradation.[4][11]

  • Step 2: Oxidation by APAO: The acetylated product, N¹-acetylspermidine, is then oxidized by the FAD-dependent peroxisomal enzyme N¹-acetylpolyamine oxidase (APAO) .[4][12] This reaction yields putrescine, 3-acetamidopropanal, and hydrogen peroxide (H₂O₂).[9][10]

• The SMO Pathway (Direct Oxidation): An alternative pathway involves the direct oxidation of spermine by spermine oxidase (SMO) , an inducible FAD-dependent enzyme.[2][4]

  • Reaction: SMO converts spermine directly to spermidine, producing 3-aminopropanal and H₂O₂ as byproducts.[2] While this reaction regenerates spermidine, its key contribution to this guide is the production of 3-aminopropanal. It is from this aldehyde that 1,3-diaminopropane is derived, representing a terminal catabolic product.[13]

The generation of reactive oxygen species (H₂O₂) and aldehydes (3-aminopropanal, 3-acetamidopropanal) during these processes links polyamine catabolism directly to cellular oxidative stress, DNA damage, and apoptosis, making it a critical pathway in both normal physiology and disease.[3][5]

References

• 1. benchchem.com [benchchem.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Polyamine catabolism: target for antiproliferative therapies in animals and stress tolerance strategies in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Polyamine catabolism and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting polyamine metabolism for cancer therapy and prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Spermidine/spermine N1‐acetyltransferase — the turning point in polyamine metabolism | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Human Metabolome Database: Showing metabocard for 1,3-Diaminopropane (HMDB0000002) [hmdb.ca]
• 9. researchgate.net [researchgate.net]
• 10. aacrjournals.org [aacrjournals.org]
• 11. journals.physiology.org [journals.physiology.org]
• 12. N1-acetylpolyamine oxidase - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of Diaminopropane-Functionalized Nanoparticles: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis and characterization of diaminopropane-functionalized nanoparticles. These nanoparticles, with their positively charged surfaces, are of significant interest for various biomedical applications, including drug delivery, gene therapy, and bioimaging. The protocols outlined below cover the functionalization of silica (B1680970), gold, and iron oxide nanoparticles with diaminopropane, along with methods for their characterization and insights into their biological interactions.

Introduction to Diaminopropane-Functionalized Nanoparticles

Surface functionalization of nanoparticles with amine groups, such as those provided by 1,3-diaminopropane (B46017), imparts a positive surface charge at physiological pH. This positive charge enhances the interaction of nanoparticles with negatively charged cell membranes, facilitating cellular uptake. Furthermore, the primary amine groups serve as versatile handles for the covalent attachment of various molecules, including drugs, targeting ligands, and imaging agents. The choice of the nanoparticle core material (e.g., silica, gold, iron oxide) allows for the tuning of physical and chemical properties, such as size, shape, and magnetic or optical characteristics, to suit specific applications.

Quantitative Data Summary

The following tables summarize key quantitative data for diaminopropane-functionalized nanoparticles, providing a reference for expected characterization results.

Table 1: Physicochemical Properties of Diaminopropane-Functionalized Silica Nanoparticles

Parameter	Bare Silica Nanoparticles	Diaminopropane-Functionalized Silica Nanoparticles	Reference
Hydrodynamic Diameter (nm)	100 - 150	110 - 160	[1]
Zeta Potential (mV)	-25 to -40	+20 to +40	[1]
Surface Amine Density (amines/nm²)	N/A	2 - 5	[2]

Table 2: Physicochemical Properties of Diaminopropane-Functionalized Gold Nanoparticles

Parameter	Citrate-Stabilized Gold Nanoparticles	Diaminopropane-Functionalized Gold Nanoparticles	Reference
Hydrodynamic Diameter (nm)	10 - 20	15 - 25	[3]
Zeta Potential (mV)	-30 to -50	+15 to +35	[3]
Surface Plasmon Resonance (SPR) λmax (nm)	~520	~525-530	[4]

Table 3: Physicochemical Properties of Diaminopropane-Functionalized Iron Oxide Nanoparticles

Parameter	Bare Iron Oxide Nanoparticles	Diaminopropane-Functionalized Iron Oxide Nanoparticles	Reference
Core Diameter (TEM) (nm)	~10	~10	[5]
Hydrodynamic Diameter (nm)	50 - 100	60 - 120	[6]
Zeta Potential (mV)	-15 to -30	+25 to +45	[6]
Saturation Magnetization (emu/g)	60 - 70	55 - 65	[5]

Experimental Protocols

This section provides detailed, step-by-step protocols for the synthesis of diaminopropane-functionalized silica, gold, and iron oxide nanoparticles.

Synthesis of Diaminopropane-Functionalized Silica Nanoparticles

Two primary methods are employed for the synthesis of amine-functionalized silica nanoparticles: post-synthesis grafting and co-condensation.[7]

This method involves the synthesis of silica nanoparticles followed by surface modification with a diaminopropane-containing silane (B1218182) agent.

Materials:

• Tetraethyl orthosilicate (B98303) (TEOS)

• Ethanol (B145695) (absolute)

• Ammonium (B1175870) hydroxide (B78521) solution (28-30%)

• (3-Aminopropyl)triethoxysilane (APTES) or similar diaminopropane silane

• Deionized water

Procedure:

• Silica Nanoparticle Synthesis (Stöber Method):

  • In a flask, mix 100 mL of ethanol and 10 mL of ammonium hydroxide solution.

  • While stirring vigorously, rapidly add 5 mL of TEOS.

  • Continue stirring at room temperature for 12 hours to allow for the formation of silica nanoparticles.

  • Collect the nanoparticles by centrifugation (e.g., 8000 rpm for 15 minutes) and wash three times with ethanol to remove unreacted reagents.

• Surface Functionalization:

  • Resuspend the washed silica nanoparticles in 100 mL of fresh ethanol.

  • Add 1 mL of (3-aminopropyl)triethoxysilane (APTES).

  • Stir the mixture at room temperature for 24 hours.

  • Collect the functionalized nanoparticles by centrifugation and wash thoroughly with ethanol to remove excess silane.

  • Dry the diaminopropane-functionalized silica nanoparticles under vacuum.

In this one-pot synthesis, the silica precursor and the amine-silane are introduced simultaneously.[8][9]

Materials:

• Tetraethyl orthosilicate (TEOS)

• (3-Aminopropyl)triethoxysilane (APTES)

• Ethanol (absolute)

• Ammonium hydroxide solution (28-30%)

• Deionized water

Procedure:

• In a flask, prepare a solution of 100 mL of ethanol and 10 mL of ammonium hydroxide solution.

• In a separate beaker, prepare a mixture of 4.5 mL of TEOS and 0.5 mL of APTES.

• While stirring the ethanol/ammonia mixture vigorously, add the TEOS/APTES mixture dropwise.

• Allow the reaction to proceed for 12 hours at room temperature.

• Collect the nanoparticles by centrifugation, wash extensively with ethanol, and dry under vacuum.

Caption: Experimental workflows for silica nanoparticle functionalization.

Synthesis of Diaminopropane-Functionalized Gold Nanoparticles

A common method for functionalizing gold nanoparticles with amines is through ligand exchange on pre-synthesized citrate-stabilized gold nanoparticles.[4][10]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Trisodium (B8492382) citrate (B86180) dihydrate

• 1,3-Diaminopropane

• Deionized water

Procedure:

• Gold Nanoparticle Synthesis (Turkevich-Frens Method):

  • Bring 100 mL of deionized water to a rolling boil in a clean flask.

  • Add 1 mL of a 1% (w/v) HAuCl₄ solution and continue boiling.

  • Rapidly add 2 mL of a 1% (w/v) trisodium citrate solution while stirring vigorously.

  • The solution color will change from yellow to blue and finally to a ruby red, indicating nanoparticle formation.

  • Continue boiling for 15 minutes, then cool to room temperature.

• Ligand Exchange with Diaminopropane:

  • To the citrate-stabilized gold nanoparticle solution, add 1,3-diaminopropane to a final concentration of 10 mM.

  • Stir the solution at room temperature for 24 hours to allow for the exchange of citrate ligands with diaminopropane.

  • Purify the functionalized nanoparticles by centrifugation (e.g., 12000 rpm for 30 minutes) and resuspend in deionized water. Repeat the washing step twice to remove excess diaminopropane.

Caption: Workflow for gold nanoparticle functionalization via ligand exchange.

Synthesis of Diaminopropane-Functionalized Iron Oxide Nanoparticles

The co-precipitation method is a widely used technique for synthesizing amine-functionalized magnetic iron oxide nanoparticles.[5][11][12]

Materials:

• Ferric chloride hexahydrate (FeCl₃·6H₂O)

• Ferrous chloride tetrahydrate (FeCl₂·4H₂O)

• Ammonium hydroxide solution (28-30%)

• 1,3-Diaminopropane

• Deionized water (degassed)

Procedure:

• Prepare a solution of iron salts by dissolving 2.35 g of FeCl₃·6H₂O and 0.86 g of FeCl₂·4H₂O in 40 mL of degassed deionized water under a nitrogen atmosphere.

• In a separate flask, prepare a solution of 10 mL of ammonium hydroxide and 1 mL of 1,3-diaminopropane in 50 mL of degassed deionized water.

• Heat both solutions to 80°C.

• Under vigorous mechanical stirring and a nitrogen atmosphere, rapidly add the iron salt solution to the ammonium hydroxide/diaminopropane solution.

• A black precipitate of diaminopropane-functionalized magnetite nanoparticles will form immediately.

• Continue stirring at 80°C for 1 hour.

• Cool the mixture to room temperature.

• Collect the magnetic nanoparticles using a strong magnet and decant the supernatant.

• Wash the nanoparticles three times with degassed deionized water and once with ethanol.

• Dry the nanoparticles under vacuum.

Caption: Co-precipitation synthesis of functionalized iron oxide nanoparticles.

Characterization Protocols

Quantification of Surface Amine Groups (Ninhydrin Assay)

The ninhydrin (B49086) assay is a colorimetric method to quantify primary amine groups on the nanoparticle surface.[2]

Materials:

• Ninhydrin reagent solution

• Ethanol

• Diaminopropane-functionalized nanoparticles

• UV-Vis Spectrophotometer

Procedure:

• Prepare a calibration curve using known concentrations of a primary amine standard (e.g., aminopropylsilane).

• Disperse a known mass of amine-functionalized nanoparticles in ethanol.

• Add the ninhydrin reagent to the nanoparticle suspension and the standard solutions.

• Heat the mixtures at 100°C for 15 minutes.

• After cooling, centrifuge the nanoparticle samples to pellet the particles.

• Measure the absorbance of the supernatant and the standard solutions at 570 nm.

• Determine the concentration of amine groups on the nanoparticles by comparing the absorbance to the calibration curve.

Biological Interactions: Cellular Uptake and Signaling Pathways

Cellular Uptake Mechanisms

The positive surface charge of diaminopropane-functionalized nanoparticles promotes their interaction with the negatively charged cell membrane, leading to efficient cellular internalization. The primary mechanisms of uptake are clathrin-mediated endocytosis and phagocytosis.[13] The specific pathway can depend on nanoparticle size, surface chemistry, and cell type.

Caption: Cellular uptake pathways of functionalized nanoparticles.

Signaling Pathways

Upon cellular uptake, nanoparticles can interact with various intracellular components and modulate signaling pathways. While specific pathways activated by diaminopropane-functionalized nanoparticles are an active area of research, studies on other types of nanoparticles suggest the potential involvement of the NF-κB and MAPK signaling pathways, which are crucial in regulating inflammation, cell proliferation, and apoptosis.[14][15][16]

The interaction of nanoparticles with cell surface receptors or their presence within the cytoplasm can trigger a cascade of phosphorylation events that activate these pathways. For instance, the generation of reactive oxygen species (ROS) upon nanoparticle internalization is a known activator of both NF-κB and MAPK pathways.[17]

Caption: Potential activation of the NF-κB signaling pathway by nanoparticles.

Caption: Potential activation of the MAPK signaling pathway by nanoparticles.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and magnetostructural studies of amine functionalized superparamagnetic iron oxide nanoparticles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Characterization Challenges of Self-Assembled Polymer-SPIONs Nanoparticles: Benefits of Orthogonal Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Controllable Synthesis of Amino-Functionalized Silica Particles via Co-condensation of Tetraethoxysilane and (3-Aminopropyl)triethoxysilane. | Semantic Scholar [semanticscholar.org]
• 10. A highly efficient ligand exchange reaction on gold nanoparticles: preserving their size, shape and colloidal stability - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 12. researchgate.net [researchgate.net]
• 13. Overviews on the cellular uptake mechanism of polysaccharide colloidal nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Gold nanoparticles induce transcriptional activity of NF-kB in a B-lymphocyte cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. academic.oup.com [academic.oup.com]

Application Notes and Protocols: Utilizing 1,3-Diaminopropane as a Linker in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Diaminopropane (B46017) is a versatile, short-chain aliphatic diamine that can be employed as a homobifunctional crosslinking agent in bioconjugation. Its two primary amine groups allow for the covalent linkage of biomolecules, forming stable amide bonds. This linker is particularly useful for introducing a short, flexible spacer between conjugated molecules, which can help to preserve their biological activity. These application notes provide detailed protocols for the use of 1,3-diaminopropane in a two-step bioconjugation strategy, primarily focusing on the conjugation of proteins and other amine-containing molecules.

Principle of 1,3-Diaminopropane-Mediated Bioconjugation

The use of 1,3-diaminopropane as a linker typically involves a two-step process to avoid unwanted polymerization of the target biomolecules. The general strategy is as follows:

• Activation of the First Biomolecule: A biomolecule containing carboxyl groups is activated using a carbodiimide, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of N-hydroxysuccinimide (NHS) or its water-soluble analog (Sulfo-NHS). This reaction forms a more stable, amine-reactive NHS ester intermediate.[1]

• Coupling with 1,3-Diaminopropane: The activated biomolecule is then reacted with an excess of 1,3-diaminopropane. One of the amine groups of the diamine reacts with the NHS ester, forming a stable amide bond and leaving the second amine group available for further conjugation.

• Conjugation to the Second Biomolecule: The second biomolecule, which has also been activated to present a reactive group (e.g., an NHS ester), is then introduced to react with the free amine of the 1,3-diaminopropane-modified first biomolecule.

Alternatively, a heterobifunctional crosslinker can be used to first modify a biomolecule, introducing a unique reactive group that can then be specifically targeted by one of the amine groups of 1,3-diaminopropane.

Data Presentation

Table 1: Physicochemical Properties of 1,3-Diaminopropane

Property	Value	Reference
Chemical Formula	C₃H₁₀N₂	[N/A]
Molar Mass	74.12 g/mol	[N/A]
Appearance	Colorless liquid	[N/A]
Boiling Point	140 °C	[N/A]
Density	0.888 g/mL	[N/A]
pKa (first protonation)	~10.6	[N/A]
pKa (second protonation)	~8.5	[N/A]

Table 2: Representative Reaction Parameters for Protein-Protein Conjugation using a Diamine Linker

Parameter	Value	Notes
Protein A Concentration	1-10 mg/mL	Higher concentrations can lead to aggregation.
EDC Molar Excess	10-50 fold	Relative to carboxyl groups on Protein A.
NHS/Sulfo-NHS Molar Excess	20-100 fold	Relative to carboxyl groups on Protein A.
1,3-Diaminopropane Molar Excess	100-1000 fold	To favor mono-conjugation to the linker.
Protein B Concentration	1-10 mg/mL
Reaction pH (Activation)	4.5 - 6.0	Optimal for EDC/NHS chemistry.
Reaction pH (Coupling)	7.2 - 8.5	Favors reaction with primary amines.
Reaction Time (Activation)	15 - 60 minutes	At room temperature.
Reaction Time (Coupling)	1 - 4 hours	At room temperature, or overnight at 4°C.
Typical Conjugation Efficiency	30 - 70%	Highly dependent on the specific biomolecules and reaction conditions.

Table 3: Stability of Linker Bonds

Linkage Type	Relative Stability	Cleavage Conditions	Reference
Amide Bond	High	Harsher conditions (strong acid/base, high temperature) required for hydrolysis.[2][3]	[2][3][4]
Ester Bond	Moderate	Susceptible to hydrolysis under milder basic or acidic conditions compared to amides.[2][3][4]	[2][3][4]
Thioether Bond	High	Very stable under most physiological conditions.	[5]

Experimental Protocols

Protocol 1: Two-Step Protein-Protein Conjugation using EDC/NHS Chemistry and 1,3-Diaminopropane

This protocol describes the conjugation of two proteins (Protein A and Protein B) where Protein A contains accessible carboxyl groups and Protein B has accessible primary amines.

Materials:

• Protein A (with carboxyl groups)

• Protein B (with primary amines)

• 1,3-Diaminopropane

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-8.0

• Quenching Solution: 1 M Tris-HCl, pH 8.0

• Desalting columns (e.g., Sephadex G-25)

• Reaction tubes

Procedure:

Step 1: Activation of Protein A with EDC/Sulfo-NHS

• Dissolve Protein A in Activation Buffer to a final concentration of 2-5 mg/mL.

• Prepare fresh solutions of EDC and Sulfo-NHS in Activation Buffer at a concentration of 10 mg/mL.

• Add a 20-fold molar excess of EDC and a 50-fold molar excess of Sulfo-NHS to the Protein A solution.

• Incubate the reaction for 15-30 minutes at room temperature with gentle mixing.

• Immediately proceed to the next step to avoid hydrolysis of the activated ester.

Step 2: Coupling of Activated Protein A with 1,3-Diaminopropane

• Prepare a 100 mM solution of 1,3-diaminopropane in Coupling Buffer.

• Remove excess EDC and Sulfo-NHS from the activated Protein A solution using a desalting column equilibrated with Coupling Buffer.

• Immediately add a 500-fold molar excess of the 1,3-diaminopropane solution to the activated Protein A.

• Incubate for 2 hours at room temperature with gentle mixing.

• Remove excess 1,3-diaminopropane using a desalting column equilibrated with Coupling Buffer. The resulting product is Protein A-linker.

Step 3: Activation of Protein B with EDC/Sulfo-NHS

• Follow the same procedure as in Step 1 to activate Protein B, which should have accessible carboxyl groups for this step. If Protein B only has amines, an alternative strategy using a heterobifunctional crosslinker is required.

Step 4: Conjugation of Protein A-linker to Activated Protein B

• Combine the purified Protein A-linker with the activated Protein B at a 1:1 molar ratio.

• Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quench the reaction by adding the Quenching Solution to a final concentration of 50 mM. Incubate for 15 minutes.

• Purify the final conjugate (Protein A-linker-Protein B) using size-exclusion chromatography to separate the conjugate from unreacted proteins.

Characterization:

• Confirm the formation of the conjugate using SDS-PAGE, where a higher molecular weight band corresponding to the conjugate should be visible.

• Determine the conjugation efficiency and purity using size-exclusion chromatography (SEC-HPLC).

• Further characterization can be performed using mass spectrometry to confirm the identity of the conjugate.[6][7]

Mandatory Visualization

Caption: Workflow for two-step protein-protein conjugation.

Signaling Pathways and Logical Relationships

The use of 1,3-diaminopropane as a linker does not inherently activate a specific signaling pathway. Instead, the bioconjugate's activity is determined by the properties of the conjugated molecules. For example, in an antibody-drug conjugate (ADC), the antibody directs the conjugate to a target cell, and the linker's stability influences the drug's release and subsequent cytotoxic effect.

Caption: Logical relationship in bioconjugate design.

Conclusion

1,3-Diaminopropane serves as a simple and effective short-chain linker for bioconjugation. The protocols provided herein offer a foundational approach for its use in creating stable bioconjugates. Researchers should optimize the reaction conditions for their specific biomolecules to achieve the desired degree of labeling and preserve biological function. Proper characterization of the final conjugate is crucial to ensure its quality and performance in downstream applications.

References

• 1. info.gbiosciences.com [info.gbiosciences.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. quora.com [quora.com]
• 4. benchchem.com [benchchem.com]
• 5. Amine-Based Conjugation - Creative Biogene IntegrateRNA [integraterna.creative-biogene.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. peptide.com [peptide.com]

Application Notes and Protocols for Diaminopropane in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Application Note: The Utility of Diaminopropane in Peptide Synthesis

Solid-Phase Peptide Synthesis (SPPS) is a cornerstone of peptide research and drug development, enabling the stepwise assembly of amino acids on an insoluble resin support. The final step of this process, cleavage of the peptide from the resin, is critical and dictates the C-terminal functionality of the final product. While acidic cleavage using reagents like trifluoroacetic acid (TFA) is standard for producing C-terminal carboxylic acids, alternative cleavage methods are required for generating modified peptides, such as C-terminal amides.

Aminolysis, the cleavage of the resin-peptide ester linkage by an amine, is a valuable technique for producing peptide amides. Diaminopropanes (including 1,2-diaminopropane (B80664) and 1,3-diaminopropane) can serve as effective nucleophiles in this process. This method offers a direct route to synthesizing peptides with a C-terminal (diaminopropyl)amide, introducing a versatile functional handle. The resulting terminal primary amine can be used for subsequent conjugations, such as attachment of fluorophores, polyethylene (B3416737) glycol (PEG), or for the construction of branched or cyclic peptides.

This document provides a detailed protocol for the cleavage of peptides from a solid support using a diamine, based on optimized aminolysis conditions. The protocol is adaptable for various peptide sequences and resin types, particularly for peptides synthesized on Wang or Merrifield resins.

Experimental Protocols

Protocol 1: Peptide Cleavage from Resin via Diaminopropane Aminolysis

This protocol describes a general procedure for cleaving a peptide from Wang or Merrifield resin to generate a C-terminal (diaminopropyl)amide. The conditions are adapted from optimized procedures for aminolysis with similar diamines, such as ethylenediamine (B42938).[1]

Materials:

• Peptide-bound resin (e.g., Wang or Merrifield resin)

• 1,2-Diaminopropane or 1,3-Diaminopropane

• Dichloromethane (DCM), peptide synthesis grade

• Dimethylformamide (DMF), peptide synthesis grade

• Reaction vessel (scintillation vial or specialized peptide synthesis vessel)

• Orbital shaker or rocker

• Filtration apparatus (sintered glass funnel or syringe with a frit)

• Cold diethyl ether for precipitation

• Centrifuge

• Lyophilizer

Procedure:

• Resin Preparation:

  • Place the dry peptide-bound resin (e.g., 0.1 mmol scale) into a suitable reaction vessel.

  • Wash the resin thoroughly with DCM (3 x 5 mL) to remove any residual solvents from synthesis.

  • Dry the resin under a stream of nitrogen or in vacuo for 15-30 minutes.

• Cleavage Cocktail Preparation:

  • Prepare a 20% (v/v) solution of diaminopropane in a suitable solvent. The choice of solvent depends on the peptide's hydrophobicity.[1]

    • For hydrophobic peptides : Prepare a solution of 20% diaminopropane in 80% DCM. For a 5 mL total volume, this would be 1 mL of diaminopropane and 4 mL of DCM.

    • For more polar or complex peptides : Prepare a solution of 20% diaminopropane in 80% DMF. For a 5 mL total volume, this would be 1 mL of diaminopropane and 4 mL of DMF.

• Aminolysis Reaction:

  • Add the cleavage cocktail to the dried peptide-resin (e.g., 5 mL for a 0.1 mmol synthesis).

  • Seal the reaction vessel securely.

  • Place the vessel on an orbital shaker or rocker and agitate gently at room temperature (24°C).

  • Allow the reaction to proceed for 48 hours.[1] Note: Shorter reaction times (e.g., 4 hours) and elevated temperatures (40-55°C) have been shown to significantly lower yields in similar aminolysis reactions.[1]

• Peptide Isolation:

  • Filter the resin to collect the filtrate containing the cleaved peptide.

  • Wash the resin with the reaction solvent (DCM or DMF, 2 x 2 mL) to recover any remaining peptide.

  • Combine the filtrate and the washes.

  • Reduce the solvent volume under vacuum if necessary.

• Precipitation and Purification:

  • Precipitate the crude peptide by adding the filtrate solution dropwise to a stirred, cold solution of diethyl ether (e.g., 40-50 mL).

  • Allow the peptide to precipitate at -20°C for at least 1 hour.

  • Pellet the precipitated peptide by centrifugation.

  • Decant the ether and wash the peptide pellet with cold diethyl ether two more times.

  • Dry the crude peptide pellet under vacuum.

  • The peptide can then be purified by standard methods such as reverse-phase high-performance liquid chromatography (RP-HPLC).

Data Presentation

The efficiency of aminolysis cleavage is highly dependent on the peptide sequence, resin type, and reaction conditions. The following table summarizes expected outcomes based on studies using ethylenediamine, a structurally similar cleaving agent.[1]

Peptide Type	Cleavage Agent	Solvent	Temperature (°C)	Time (h)	Expected Outcome
Hydrophobic Peptides (e.g., WALP)	20% Ethylenediamine	Dichloromethane (DCM)	24	48	Maximum yield and high purity
General Peptides (e.g., Gramicidin A)	20% Ethylenediamine	Dimethylformamide (DMF)	24	48	Excellent results
Hydrophobic Peptides (e.g., WALP)	20% Ethylenediamine	Dichloromethane (DCM)	40-55	4	Significantly lower yield

Data adapted from studies on ethanolamine (B43304) and ethylenediamine cleavage, which serves as a model for diaminopropane aminolysis.[1]

Visualizations

Workflow for Diaminopropane Cleavage

The following diagram illustrates the key steps in the solid-phase synthesis and subsequent aminolytic cleavage of a peptide using diaminopropane.

Caption: Workflow for SPPS and aminolytic cleavage with diaminopropane.

Logical Relationship of Cleavage Parameters

The success of the aminolysis reaction is a function of several interdependent experimental parameters.

Caption: Relationship between parameters for optimal aminolysis cleavage.

References

• 1. Optimized aminolysis conditions for cleavage of N-protected hydrophobic peptides from solid-phase resins - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1,2-Diaminopropane as a Bidentate Ligand in Coordination Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Diaminopropane (B80664) (pn), a simple chiral diamine, is a versatile and widely utilized bidentate ligand in coordination chemistry.[1] Its ability to form stable five-membered chelate rings with a variety of metal ions has led to its application in diverse fields, including the development of catalysts for asymmetric synthesis, the formation of novel materials, and the synthesis of biologically active compounds. This document provides detailed application notes and experimental protocols for the use of 1,2-diaminopropane in the synthesis and application of coordination complexes.

Applications of 1,2-Diaminopropane Complexes

The coordination chemistry of 1,2-diaminopropane is rich and varied. Its complexes have found utility in several key areas of chemical research and development.

Chiral Ligands in Asymmetric Catalysis

The chiral nature of 1,2-diaminopropane makes it an excellent scaffold for the synthesis of chiral ligands for asymmetric catalysis. These ligands, when complexed with transition metals such as ruthenium, rhodium, and iridium, can catalyze a wide range of enantioselective transformations with high yields and enantiomeric excesses. A notable application is in the asymmetric hydrogenation of ketones and olefins, a critical process in the pharmaceutical industry for the synthesis of single-enantiomer drugs.

Schiff Base Complexes

1,2-Diaminopropane readily undergoes condensation reactions with salicylaldehydes and other carbonyl compounds to form Schiff base ligands.[2] These multi-dentate ligands can coordinate to a variety of metal ions, including Mn(II), Co(II), Ni(II), and Cu(II), to form stable complexes with interesting magnetic, electronic, and structural properties. These Schiff base complexes have been investigated for their potential applications in catalysis, materials science, and as antimicrobial agents.

Precursors for Materials Synthesis

Coordination complexes of 1,2-diaminopropane can serve as precursors for the synthesis of various materials. For instance, they can be used in the preparation of amorphous carbon nitride films through electron-induced deposition.[2] Furthermore, the thermal decomposition of these complexes can lead to the formation of metal oxide or sulfide (B99878) nanoparticles with controlled size and morphology, which are of interest in catalysis and electronics.

Quantitative Data Summary

The following tables summarize key quantitative data for representative 1,2-diaminopropane complexes, providing a basis for comparison and selection for specific applications.

Table 1: Stability Constants of Metal-1,2-Diaminopropane Schiff Base Complexes

Metal Ion	Schiff Base Ligand	Log K₁	Log K₂	Method	Reference
Co(II)	Isatin-aminoantipyrine derivative	5.79	-	Spectrophotometry	[3]
Ni(II)	Isatin-aminoantipyrine derivative	5.90	-	Spectrophotometry	[3]
Cu(II)	Isatin-aminoantipyrine derivative	4.51	-	Spectrophotometry	[3]

Table 2: Selected Bond Lengths and Angles for tris(1,2-diaminopropane)cobalt(III) chloride ([Co(pn)₃]Cl₃)

Bond	Length (Å)	Angle	Degree (°)
Co-N	1.97 (avg)	N-Co-N (bite)	84.5 (avg)
C-C (in chelate ring)	1.52 (avg)	N-Co-N (trans)	91.2 (avg)
C-N	1.49 (avg)

Table 3: Catalytic Performance of Chiral Ru-1,2-Diaminopropane Complexes in Asymmetric Hydrogenation of Acetophenone

Catalyst	Substrate/Catalyst Ratio	Conversion (%)	Enantiomeric Excess (ee, %)	Product Enantiomer	Reference
[Ru(OSO₂CF₃){(S,S)-TsNCH(C₆H₅)CH(C₆H₅)NH₂}(η⁶-p-cymene)]	100	100	96	(S)	[5][6]
Ru-complex with (R)-diamine ligand	100	>99	43	(R)	[7]

Note: The first entry utilizes a derivative of 1,2-diphenylethylenediamine, a structurally related chiral diamine, to illustrate typical performance.

Experimental Protocols

The following are detailed protocols for the synthesis of a simple coordination complex and a Schiff base complex of 1,2-diaminopropane.

Protocol 1: Synthesis of tris(1,2-diaminopropane)cobalt(III) chloride ([Co(pn)₃]Cl₃)

This protocol is adapted from the synthesis of the analogous ethylenediamine (B42938) complex, tris(ethylenediamine)cobalt(III) chloride.[8][9]

Materials:

• Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O)

• 1,2-Diaminopropane (pn)

• Concentrated Hydrochloric Acid (HCl)

• 30% Hydrogen Peroxide (H₂O₂)

• Ethanol (B145695)

• Diethyl ether

• Activated Charcoal

Procedure:

• Dissolve cobalt(II) chloride hexahydrate (11.9 g, 0.05 mol) in 25 mL of water in a 250 mL flask.

• In a separate beaker, carefully add 1,2-diaminopropane (11.1 g, 0.15 mol) to 25 mL of water.

• Slowly add the 1,2-diaminopropane solution to the cobalt chloride solution with stirring.

• Add a small amount of activated charcoal (approx. 1 g) to the solution.

• Slowly and carefully add 30% hydrogen peroxide (10 mL) dropwise to the mixture with continuous stirring in a fume hood. The solution will warm up and may effervesce.

• Heat the mixture on a steam bath for 20 minutes to complete the oxidation and complexation.

• Filter the hot solution to remove the charcoal.

• To the filtrate, add concentrated hydrochloric acid (20 mL) and then cool the solution in an ice bath.

• Add 100 mL of ethanol to precipitate the orange-yellow crystals of [Co(pn)₃]Cl₃.

• Collect the crystals by vacuum filtration, wash with small portions of ethanol, followed by diethyl ether.

• Dry the product in a desiccator.

Protocol 2: Synthesis of N,N'-bis(salicylidene)-1,2-propanediamine (salpn) Ligand and its Copper(II) Complex

This protocol is based on the synthesis of related Schiff base complexes.[1][7]

Part A: Synthesis of N,N'-bis(salicylidene)-1,2-propanediamine (salpn)

Materials:

• Salicylaldehyde (B1680747)

• 1,2-Diaminopropane

• Ethanol

Procedure:

• Dissolve salicylaldehyde (2.44 g, 20 mmol) in 30 mL of ethanol in a 100 mL round-bottom flask.

• In a separate beaker, dissolve 1,2-diaminopropane (0.74 g, 10 mmol) in 20 mL of ethanol.

• Add the 1,2-diaminopropane solution dropwise to the salicylaldehyde solution with constant stirring at room temperature.

• A yellow precipitate of the Schiff base ligand will form.

• Continue stirring for 30 minutes to ensure complete reaction.

• Collect the yellow precipitate by vacuum filtration, wash with cold ethanol, and dry in a desiccator.

Part B: Synthesis of [Cu(salpn)] Complex

Materials:

• N,N'-bis(salicylidene)-1,2-propanediamine (salpn)

• Copper(II) acetate (B1210297) monohydrate (Cu(OAc)₂·H₂O)

• Ethanol

Procedure:

• Suspend the synthesized salpn ligand (2.82 g, 10 mmol) in 50 mL of hot ethanol in a 100 mL round-bottom flask.

• In a separate beaker, dissolve copper(II) acetate monohydrate (2.00 g, 10 mmol) in 30 mL of hot ethanol.

• Add the hot copper(II) acetate solution to the suspension of the salpn ligand with stirring.

• The yellow suspension will turn into a green solution and then a green precipitate of the [Cu(salpn)] complex will form.

• Reflux the mixture for 30 minutes to ensure complete complexation.

• Cool the mixture to room temperature and collect the green precipitate by vacuum filtration.

• Wash the product with ethanol and dry in a desiccator.

Mandatory Visualizations

The following diagrams illustrate key experimental workflows and logical relationships in the coordination chemistry of 1,2-diaminopropane.

Caption: Workflow for the synthesis of a salpn Schiff base ligand and its copper(II) complex.

Caption: Logical workflow for the application of chiral 1,2-diaminopropane complexes in asymmetric catalysis.

Caption: Experimental workflow for the synthesis of tris(1,2-diaminopropane)cobalt(III) chloride.

References

• 1. researchgate.net [researchgate.net]
• 2. hakon-art.com [hakon-art.com]
• 3. researchgate.net [researchgate.net]
• 4. Cobalt(3+);ethane-1,2-diamine;chloride｜lookchem [lookchem.com]
• 5. Reversal of enantioselectivity in chiral metal complex-catalyzed asymmetric reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. CN114105812B - Method for synthesizing N, N' -bis-salicylidene-1, 2-propanediamine by using chloropropene byproduct 1, 2-dichloropropane - Google Patents [patents.google.com]
• 7. Synthesis and Characterization of Free and Copper (II) Complex of N,N′-Bis(Salicylidene)Ethylenediamine for Application in Dye Sensitized Solar Cells [scirp.org]
• 8. researchgate.net [researchgate.net]
• 9. Catalytic asymmetric synthesis of 1,2-diamines - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Diaminopropane-Derivatized Metal-Organic Frameworks

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the synthesis, applications, and experimental protocols for metal-organic frameworks (MOFs) functionalized with diaminopropane derivatives. The unique properties of these modified MOFs make them promising candidates for a range of applications, including gas storage, catalysis, and drug delivery.

Introduction to Diaminopropane-Functionalized MOFs

Metal-organic frameworks are a class of porous crystalline materials constructed from metal ions or clusters coordinated to organic ligands. Their high surface area, tunable pore size, and versatile functionality make them ideal for various applications.[1][2] The introduction of functional groups, such as amines, onto the organic linkers can further enhance their properties. Diaminopropane derivatives are particularly interesting functional groups due to the presence of two amine moieties, which can significantly influence the MOF's surface chemistry, basicity, and interaction with guest molecules.

The primary method for incorporating diaminopropane derivatives into MOFs is through postsynthetic modification (PSM) .[3][4][5] This technique involves the chemical modification of a pre-synthesized MOF, allowing for the introduction of functional groups that may not be stable under the initial MOF synthesis conditions.[3][5]

Applications

Gas Storage and Separation (CO₂ Capture)

A significant application of diaminopropane-functionalized MOFs is in the capture of carbon dioxide (CO₂). The amine groups introduced into the MOF structure act as strong adsorption sites for the acidic CO₂ molecules. This interaction leads to a significant increase in both the capacity and selectivity of the MOF for CO₂.

Diamine-functionalized MOFs, such as dmpn–Mg₂(dobpdc) (where dmpn is 2,2-dimethyl-1,3-diaminopropane and dobpdc⁴⁻ is 4,4'-dioxido-3,3'-biphenyldicarboxylate), have shown exceptional performance in capturing CO₂ from flue gas.[6] These materials exhibit step-shaped adsorption isotherms, indicating a cooperative binding mechanism that is highly efficient at low CO₂ partial pressures. One of the key advantages is the ability to tune the desorption temperature by modifying the diaminopropane derivative, which can lead to lower energy requirements for regeneration compared to traditional amine-based sorbents.[6][7][8]

Table 1: CO₂ Adsorption Capacities of Diaminopropane-Functionalized MOFs

MOF System	Diaminopropane Derivative	CO₂ Working Capacity (mmol/g)	Temperature Swing	Reference
Mg₂(dobpdc)	2,2-dimethyl-1,3-diaminopropane (dmpn)	2.42	40 °C to 100 °C	[6]
Mn₂(dobpdc)	Series of diaminopropane derivatives	High, with lower regeneration energies than Mg-analogs	Lower than Mg-based analogs	[6][7][8]

Catalysis

The amine groups in diaminopropane-functionalized MOFs can act as basic catalytic sites. This makes them suitable for catalyzing a variety of organic reactions, such as the Knoevenagel condensation.[9][10] The porous nature of the MOF allows for the diffusion of reactants to the active sites within the framework, while the solid nature of the catalyst facilitates easy separation from the reaction mixture, enabling recyclability.[9]

While the literature specifically on diaminopropane-derivatized MOFs for catalysis is emerging, the broader class of amine-functionalized MOFs has demonstrated high efficiency and reusability in various catalytic transformations.[9]

Table 2: Catalytic Performance of Amine-Functionalized MOFs in Knoevenagel Condensation

Catalyst	Reaction	Conversion (%)	Conditions	Reusability	Reference
Amine-functionalized MOF	Benzaldehyde + Malononitrile	>95	Mild conditions	Several cycles with no significant loss of activity	[9]
Amino-functionalized Zr-MOF	Various aldehydes and active methylene (B1212753) compounds	High	-	Yes	[10]

Drug Delivery

The tunable pore size and biocompatibility of certain MOFs make them attractive candidates for drug delivery systems.[1][11][12] The functionalization with diaminopropane derivatives can enhance drug loading capacity and control the release profile. The amine groups can interact with drug molecules through hydrogen bonding or electrostatic interactions, leading to higher loading efficiencies. Furthermore, the pH-responsive nature of the amine groups can be exploited for targeted drug release in the acidic microenvironment of tumors.[1][11]

Drug loading can be achieved through various strategies, including one-pot synthesis where the drug is encapsulated during MOF formation, or through postsynthetic loading into the pores of the activated MOF.[11] While specific studies on diaminopropane-derivatized MOFs for drug delivery are still developing, the principles established for other amine-functionalized MOFs suggest significant potential.

Table 3: Drug Loading and Release in Functionalized MOFs

MOF System	Drug	Loading Capacity (wt%)	Release Trigger	Reference
ZIF-8	5-Fluorouracil	up to 60	pH	[11]
MIL-53(Fe)	Oridonin	56.25	Sustained release	[1][12]
Fe-MOFs-5-NH₂	Doxorubicin	35	pH	[1]

Experimental Protocols

General Protocol for Postsynthetic Modification (PSM) of an Amine-Containing MOF with a Diaminopropane Derivative

This protocol describes a general method for functionalizing a pre-synthesized MOF containing a reactive amine group (e.g., MIL-101-NH₂) with a diaminopropane derivative via an intermediary linker.

Materials:

• Amine-containing MOF (e.g., MIL-101-NH₂)

• Anhydrous solvent (e.g., N,N-Dimethylformamide (DMF) or Toluene)

• Linker molecule with two reactive ends (e.g., a dialdehyde (B1249045) or a di-isocyanate)

• Diaminopropane derivative (e.g., 1,3-diaminopropane, 2,2-dimethyl-1,3-diaminopropane)

• Inert gas (e.g., Nitrogen or Argon)

• Soxhlet extraction apparatus

• Centrifuge

Procedure:

• Activation of the MOF: Activate the parent amine-containing MOF by heating under vacuum to remove any guest molecules from the pores. A typical procedure involves heating at 120-150 °C for 12-24 hours.

• Reaction Setup: In a round-bottom flask under an inert atmosphere, suspend the activated MOF in the anhydrous solvent.

• Linker Addition: Add a solution of the linker molecule in the anhydrous solvent to the MOF suspension. The molar ratio of the linker to the amine groups on the MOF should be optimized, but a slight excess of the linker is often used.

• Reaction: Stir the mixture at an elevated temperature (e.g., 80-120 °C) for 24-48 hours. The reaction progress can be monitored by techniques such as FT-IR spectroscopy by observing the appearance of new characteristic peaks (e.g., imine C=N stretch if using a dialdehyde linker).

• Washing: After the reaction, cool the mixture to room temperature and collect the solid product by centrifugation. Wash the solid repeatedly with the reaction solvent and then with a more volatile solvent (e.g., ethanol (B145695) or dichloromethane) to remove any unreacted linker.

• Diaminopropane Functionalization: Resuspend the linker-modified MOF in a fresh portion of the anhydrous solvent. Add the diaminopropane derivative in excess.

• Second Reaction: Stir the mixture at a suitable temperature (e.g., 60-100 °C) for another 24-48 hours.

• Final Washing and Activation: Collect the final diaminopropane-functionalized MOF by centrifugation. Purify the product by Soxhlet extraction with an appropriate solvent (e.g., ethanol) for 24 hours to remove any unreacted reagents and byproducts. Finally, activate the functionalized MOF by heating under vacuum.

Characterization:

• Powder X-ray Diffraction (PXRD): To confirm the retention of the crystalline structure of the MOF after modification.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: To identify the functional groups introduced onto the MOF.

• Thermogravimetric Analysis (TGA): To determine the thermal stability and the degree of functionalization.

• N₂ Adsorption-Desorption Isotherms (BET analysis): To measure the surface area and pore volume of the modified MOF.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: After digestion of the MOF in an acidic or basic solution, NMR can be used to quantify the degree of functionalization.

Visualizations

References

• 1. Metal-organic frameworks for advanced drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Postsynthetic modification of metal-organic frameworks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Postsynthetic modification of metal-organic frameworks--a progress report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Post-synthesis modification of metal–organic frameworks: synthesis, characteristics, and applications - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 5. Diaminopropane-Functionalized Metal-Organic Frameworks with Controllable Diamine Loss and One-Channel Flipped CO2 Adsorption Mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Diaminopropane-Functionalized Metal-Organic Frameworks with Controllable Diamine Loss and One-Channel Flipped CO2 Adsorption Mode. | Semantic Scholar [semanticscholar.org]
• 7. DSpace at KIST: Diaminopropane-Functionalized Metal-Organic Frameworks with Controllable Diamine Loss and One-Channel Flipped CO2 Adsorption Mode [pubs.kist.re.kr]
• 8. researchgate.net [researchgate.net]
• 9. Amino-functionalized MOFs with high physicochemical stability for efficient gas storage/separation, dye adsorption and catalytic performance - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 10. Metal-organic frameworks: Drug delivery applications and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Metal–organic frameworks in drug delivery: engineering versatile platforms for therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Metal–Organic Frameworks for Drug Delivery: A Design Perspective - PMC [pmc.ncbi.nlm.nih.gov]

Application of Diaminopropane in Epoxy Resin Curing: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epoxy resins are a versatile class of thermosetting polymers widely utilized for their exceptional mechanical strength, chemical resistance, and adhesive properties. The final performance characteristics of a cured epoxy system are significantly influenced by the choice of the curing agent, or hardener. Diaminopropanes, specifically the isomers 1,2-diaminopropane (B80664) and 1,3-diaminopropane (B46017), are effective aliphatic amine curing agents that offer distinct advantages in various applications.

This document provides detailed application notes and experimental protocols for the use of 1,2-diaminopropane and 1,3-diaminopropane as curing agents for epoxy resins. It is intended for researchers, scientists, and professionals in drug development who require a comprehensive understanding of the curing process and the resulting material properties.

Chemical Overview and Curing Mechanism

1,2-Diaminopropane and 1,3-diaminopropane are low-viscosity, reactive diamines that cure epoxy resins at ambient or slightly elevated temperatures. The curing mechanism involves the nucleophilic addition of the primary amine groups of the diaminopropane to the epoxide rings of the epoxy resin. This ring-opening reaction results in the formation of a highly cross-linked, three-dimensional polymer network.

The primary amine groups contain two active hydrogen atoms, each capable of reacting with an epoxy group. The subsequent reaction of the secondary amine formed also contributes to the cross-linking density.

Figure 1: Simplified schematic of the epoxy curing mechanism with diaminopropane.

Comparative Properties of Diaminopropane Isomers

The structural differences between 1,2-diaminopropane and 1,3-diaminopropane can influence the processing characteristics and final properties of the cured epoxy resin.

Property	1,2-Diaminopropane (Propane-1,2-diamine)	1,3-Diaminopropane (Propane-1,3-diamine)
CAS Number	78-90-0	109-76-2
Molecular Weight	74.12 g/mol	74.12 g/mol
Amine Hydrogen Equivalent Weight (AHEW)	18.53 g/eq	18.53 g/eq
Appearance	Colorless liquid	Colorless to pale yellow liquid
Boiling Point	120-122 °C	139-141 °C
Key Characteristics	Asymmetrical structure, may lead to a slightly more rigid network.	Symmetrical and more flexible chain, can impart greater flexibility to the cured resin.

Table 1: Physical and chemical properties of 1,2-diaminopropane and 1,3-diaminopropane.

Quantitative Data on Cured Epoxy Properties

The following tables provide illustrative quantitative data for epoxy resins cured with diaminopropanes. These values are typical for aliphatic amine-cured systems and are intended for comparative purposes. Actual results will vary depending on the specific epoxy resin, curing conditions, and testing methodology.

Mechanical Property	Epoxy Cured with 1,2-Diaminopropane (Illustrative)	Epoxy Cured with 1,3-Diaminopropane (Illustrative)
Tensile Strength (MPa)	65 - 80	60 - 75
Tensile Modulus (GPa)	2.8 - 3.5	2.5 - 3.2
Elongation at Break (%)	3 - 5	4 - 7
Flexural Strength (MPa)	110 - 130	100 - 120
Hardness (Shore D)	85 - 90	82 - 88

Table 2: Illustrative mechanical properties of diaminopropane-cured epoxy resins.

Thermal Property	Epoxy Cured with 1,2-Diaminopropane (Illustrative)	Epoxy Cured with 1,3-Diaminopropane (Illustrative)
Glass Transition Temperature (Tg, °C)	110 - 130	100 - 120
Heat Deflection Temperature (HDT, °C)	100 - 120	90 - 110
Coefficient of Thermal Expansion (CTE, ppm/°C)	50 - 65	55 - 70

Table 3: Illustrative thermal properties of diaminopropane-cured epoxy resins.

Experimental Protocols

The following are detailed protocols for the preparation, curing, and characterization of diaminopropane-cured epoxy resins.

Figure 2: General experimental workflow for diaminopropane-cured epoxy resins.

Protocol 1: Stoichiometric Calculation and Sample Preparation

Objective: To accurately calculate the required amount of diaminopropane curing agent and prepare a homogeneous mixture with the epoxy resin.

Materials:

• Liquid epoxy resin (e.g., Diglycidyl ether of bisphenol A - DGEBA) with a known epoxy equivalent weight (EEW).

• 1,2-Diaminopropane or 1,3-Diaminopropane.

• Disposable mixing cups and stirring rods.

• Analytical balance.

• Vacuum desiccator or vacuum oven.

Procedure:

• Determine the Amine Hydrogen Equivalent Weight (AHEW): The AHEW is the molecular weight of the amine divided by the number of active amine hydrogens. For both 1,2- and 1,3-diaminopropane, with a molecular weight of 74.12 g/mol and 4 active hydrogens (2 on each primary amine group), the AHEW is: AHEW = 74.12 g/mol / 4 = 18.53 g/eq.

• Calculate the Parts per Hundred Resin (phr): The amount of curing agent per 100 parts of resin by weight is calculated as follows: phr = (AHEW / EEW) * 100 Example: For an epoxy resin with an EEW of 190 g/eq, the phr for diaminopropane would be: phr = (18.53 / 190) * 100 ≈ 9.75

• Weighing and Mixing:

  • Accurately weigh 100 parts of the epoxy resin into a clean, dry mixing cup.

  • Accurately weigh the calculated phr of the diaminopropane curing agent into the same cup.

  • Thoroughly mix the components with a stirring rod for 3-5 minutes, scraping the sides and bottom of the cup to ensure a homogeneous mixture.

• Degassing:

  • Place the mixture in a vacuum desiccator or vacuum oven at room temperature.

  • Apply a vacuum to remove any entrapped air bubbles until the mixture is clear and bubble-free.

Protocol 2: Curing Schedule

Objective: To achieve a fully cured epoxy network.

Procedure:

• Ambient Cure: Pour the degassed mixture into molds and allow it to cure at ambient temperature (20-25°C) for 24-48 hours. A post-cure at a slightly elevated temperature is often recommended to achieve optimal properties.

• Elevated Temperature Cure: For enhanced properties and a faster cure, use a programmed oven. A typical cure schedule might be:

  • 1-2 hours at 60-80°C.

  • Followed by a post-cure of 2-3 hours at 100-120°C.

Protocol 3: Mechanical Properties Testing

Objective: To determine the mechanical performance of the cured epoxy.

Procedure:

• Prepare test specimens according to ASTM standards (e.g., ASTM D638 for tensile properties, ASTM D790 for flexural properties).

• Conduct the tests using a universal testing machine.

• Record the tensile strength, modulus, elongation at break, and flexural strength.

Protocol 4: Thermal Analysis

Objective: To characterize the thermal properties of the cured epoxy.

Procedure:

• Differential Scanning Calorimetry (DSC):

  • Use a small sample (5-10 mg) of the cured epoxy.

  • Perform a heat-cool-heat cycle, for example, from 25°C to 200°C at a heating rate of 10°C/min under a nitrogen atmosphere.

  • Determine the glass transition temperature (Tg) from the second heating scan.

• Thermogravimetric Analysis (TGA):

  • Use a small sample (10-15 mg) of the cured epoxy.

  • Heat the sample from room temperature to 800°C at a heating rate of 10°C/min under a nitrogen or air atmosphere.

  • Determine the onset of decomposition and the char yield.

Protocol 5: Chemical Resistance Testing

Objective: To evaluate the resistance of the cured epoxy to various chemical environments.

Procedure:

• Prepare cured epoxy specimens of known dimensions and weight.

• Immerse the specimens in the desired chemical reagents (e.g., acids, bases, solvents) at a specified temperature.

• Periodically remove the specimens, wipe them dry, and measure the change in weight.

• Visually inspect the specimens for any signs of degradation, such as swelling, cracking, or discoloration.

• Calculate the percentage weight change over time.

Logical Relationship between Curing Agent Structure and Properties

The molecular structure of the diaminopropane isomer has a direct impact on the resulting properties of the cured epoxy network.

Figure 3: Logical relationship between diaminopropane isomer structure and the final properties of the cured epoxy resin.

Conclusion

1,2-Diaminopropane and 1,3-diaminopropane are effective and versatile curing agents for epoxy resins. The choice between these isomers will depend on the specific application requirements. 1,2-Diaminopropane may be preferred for applications requiring higher rigidity and thermal stability, while 1,3-diaminopropane can provide enhanced flexibility and toughness. The detailed protocols provided in this document offer a framework for the systematic evaluation and application of these curing agents in research and development settings. Careful control of stoichiometry and curing conditions is essential to achieve the desired performance characteristics of the final cured epoxy system.

Synthesis of Heterocyclic Compounds Using 1,3-Diaminopropane: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various heterocyclic compounds utilizing 1,3-diaminopropane (B46017) as a key building block. The following sections outline methodologies for the preparation of tetrahydropyrimidines, 1,5-benzodiazepines, and 1,3-diazepanes, complete with quantitative data, step-by-step protocols, and visual representations of reaction pathways and workflows.

Application Note 1: Synthesis of Tetrahydropyrimidines via Condensation with Aldehydes

The condensation of 1,3-diaminopropane with aldehydes is a fundamental method for the synthesis of tetrahydropyrimidines, a class of compounds with significant biological activities, including potential use as antibacterial and antiviral agents. This reaction can be efficiently carried out in a one-pot synthesis.

Applications:

Tetrahydropyrimidine (B8763341) derivatives are of considerable interest in medicinal chemistry. They form the core structure of various pharmacologically active compounds and are investigated for their potential as anticancer, antiviral, and antibacterial agents[1].

Data Summary:

Entry	Aldehyde	Dicarbonyl Compound	Catalyst	Solvent	Time (h)	Yield (%)	Reference
1	Aromatic Aldehyde	Ethyl Benzoylacetate	HCl or DABCO	Ethanol (B145695)	Varies	Good	[1]
2	Benzaldehyde	Ethyl Acetoacetate	Granite or Quartz	Ethanol	2	92	[2]
3	4-Chlorobenzaldehyde	Ethyl Acetoacetate	Granite or Quartz	Ethanol	1.5	95	[2]
4	4-Nitrobenzaldehyde	Ethyl Acetoacetate	Granite or Quartz	Ethanol	1	96	[2]

Experimental Protocol: General Procedure for the Synthesis of Tetrahydropyrimidine Derivatives [1]

• A mixture of an aromatic aldehyde (1 mmol), ethyl benzoylacetate (1 mmol), thiourea (B124793) (1 mmol), and a catalytic amount of concentrated Hydrochloric acid or DABCO (0.1 mmol) in ethanol (15 mL) is prepared.

• The reaction mixture is heated under reflux for the appropriate time as monitored by Thin-Layer Chromatography (TLC) using a water-ethanol (1:1) eluent.

• Upon completion of the reaction, the mixture is cooled to room temperature.

• The resulting solid product is filtered, washed with water and ethanol.

• The crude product is dried and recrystallized from ethanol to yield the pure tetrahydropyrimidine derivative.

Reaction Mechanism:

The synthesis of tetrahydropyrimidines from 1,3-diaminopropane, an aldehyde, and a β-ketoester can proceed through a mechanism analogous to the Biginelli reaction. The proposed pathway involves the initial formation of an acylimine intermediate from the aldehyde and urea (B33335) (or thiourea), which then reacts with the enolate of the β-ketoester. Subsequent cyclization with 1,3-diaminopropane and dehydration leads to the final tetrahydropyrimidine product.

Caption: Proposed reaction mechanism for tetrahydropyrimidine synthesis.

Application Note 2: One-Pot Synthesis of 1,5-Benzodiazepines

1,5-Benzodiazepines are a class of heterocyclic compounds with a wide range of pharmacological activities, including anxiolytic, anticonvulsant, and hypnotic properties. A highly efficient one-pot synthesis can be achieved through the condensation of o-phenylenediamine (B120857) (a 1,3-diamine analog) with ketones.

Applications:

Benzodiazepine derivatives are widely used in the pharmaceutical industry as central nervous system depressants. They are prescribed for anxiety, insomnia, and seizures[3][4]. The development of efficient synthetic routes is crucial for the discovery of new and improved therapeutic agents.

Data Summary:

Entry	Ketone	Catalyst	Conditions	Time (h)	Yield (%)	Reference
1	Acetone	Fe3O4 Nanoparticles	Solvent-free, 80 °C	0.5	95	[3]
2	Cyclohexanone	Fe3O4 Nanoparticles	Solvent-free, 80 °C	0.75	92	[3]
3	Acetophenone	Fe3O4 Nanoparticles	Solvent-free, 80 °C	1	90	[3]
4	Various Ketones	γ-Fe2O3@SiO2/CeCl3	Varies	Varies	82-97	[5]

Experimental Protocol: One-Pot Synthesis of 1,5-Benzodiazepines using a Magnetically Retrievable Nanocatalyst [3]

• A mixture of o-phenylenediamine (1 mmol), a ketone (2 mmol), and Fe3O4 nanoparticles (0.03 g) is prepared in a reaction vessel.

• The mixture is stirred at 80 °C under solvent-free conditions for the appropriate time.

• The progress of the reaction is monitored by TLC.

• Upon completion, the reaction mixture is cooled to room temperature.

• The solid mixture is washed with ethanol.

• The catalyst is separated from the product solution using an external magnet.

• The solvent is evaporated under reduced pressure to afford the crude product.

• The crude product is recrystallized from ethanol to yield the pure 1,5-benzodiazepine.

Experimental Workflow:

The one-pot synthesis of 1,5-benzodiazepines offers a streamlined and efficient process, particularly with the use of a magnetically separable catalyst, which simplifies product purification and catalyst recycling.

Caption: Workflow for the one-pot synthesis of 1,5-benzodiazepines.

Application Note 3: Synthesis of 1,3-Diazepanes from Epoxy-δ-lactams

1,3-Diazepanes represent a class of seven-membered heterocyclic scaffolds that are of interest in the development of novel RNA-targeting small molecules. An innovative synthetic approach involves a cyanamide-induced rearrangement of epoxy-δ-lactams.

Applications:

The 1,3-diazepane (B8140357) scaffold provides a rigid, non-planar framework for the assembly of functional groups, making it an attractive building block for the design of ligands that can selectively bind to RNA targets[6]. This has potential applications in the development of new antibacterial and antiviral therapies.

Data Summary:

Entry	Reactant	Reagent	Conditions	Yield (%)	Reference
1	Epoxy-δ-lactam	Sodium Cyanamide	DMSO, rt, 24 h; then acid quench	15 (one-pot)	[6]

Experimental Protocol: One-Pot Synthesis of a Silyl-Protected 1,3-Diazepane Carboxylic Acid [6]

• To a solution of the starting epoxy-δ-lactam in dry DMSO, add sodium cyanamide.

• Stir the reaction mixture at room temperature for 24 hours.

• Quench the reaction with an aqueous acid solution.

• The resulting mixture contains the 1,3-diazepane product along with other intermediates.

• Isolate and purify the desired 1,3-diazepane derivative using appropriate chromatographic techniques.

Reaction Pathway:

The formation of the 1,3-diazepane scaffold from an epoxy-δ-lactam proceeds through a unique rearrangement induced by cyanamide. The proposed mechanism involves the opening of the epoxide ring, followed by an intramolecular cyclization and rearrangement to form the seven-membered diazepane ring.

Caption: Proposed pathway for 1,3-diazepane synthesis.

References

• 1. Synthesis of Some New Tetrahydropyrimidine Derivatives as Possible Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Three Component Reaction: An Efficient Synthesis and Reactions of 3,4-Dihydropyrimidin-2(1H)-Ones and Thiones Using New Natural Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An efficient facile and one-pot synthesis of benzodiazepines and chemoselective 1,2-disubstituted benzimidazoles using a magnetically retrievable Fe3O4 nanocatalyst under solvent free conditions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. One-pot synthesis of novel functionalized benzodiazepines via three-component or domino reactions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. 1,3-Diazepanes of Natural Product-Like Complexity from Cyanamide-Induced Rearrangement of Epoxy-δ-lactams - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Diaminopropane Functionalization of Graphene Oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Graphene oxide (GO), a two-dimensional nanomaterial, has garnered significant interest in the biomedical field due to its large surface area, biocompatibility, and ease of functionalization.[1][2][3][4][5] Surface modification of GO with molecules such as diaminopropane enhances its physicochemical properties, making it a more suitable candidate for various applications, including drug delivery.[6] The introduction of amine groups improves the dispersibility and stability of GO in physiological solutions and provides active sites for the covalent attachment of therapeutic agents.[1][2][6] This document provides detailed protocols for the synthesis and characterization of diaminopropane-functionalized graphene oxide (GO-DAP) and highlights its applications in drug development.

Data Presentation

Table 1: Physicochemical Properties of Graphene Oxide and Diaminopropane-Functionalized Graphene Oxide

Property	Graphene Oxide (GO)	Diaminopropane-Functionalized GO (GO-DAP)	Reference
Zeta Potential (pH 7.4)	Highly Negative	Less Negative / Slightly Positive	[2]
Dispersibility in Water	Good	Excellent	[2]
Thermal Stability	Lower	Higher	[7]
Electrical Conductivity	Low	Increased	[7][8]
Drug Loading Capacity (DOX)	~42.9% (Hyaluronic Acid-GO)	Potentially higher due to increased functional groups	[1]

Table 2: Characterization Data Summary

Characterization Technique	Graphene Oxide (GO)	Diaminopropane-Functionalized GO (GO-DAP)	Reference
FTIR Spectroscopy (cm⁻¹)	~3400 (O-H), ~1730 (C=O), ~1620 (aromatic C=C), ~1260 (C-OH), ~1050 (C-O-C)	Appearance of N-H stretching (~3300-3500) and bending (~1560) bands; reduction in C=O and epoxy group peaks	[7][9][10]
X-ray Diffraction (XRD)	Characteristic peak around 2θ = 10-12°	Shift of the characteristic peak to a lower angle or disappearance, indicating increased interlayer spacing or exfoliation	[11]
Raman Spectroscopy (ID/IG ratio)	~1.0	Increased ratio, indicating the introduction of sp³ defects upon functionalization	[10]
Thermogravimetric Analysis (TGA)	Significant weight loss at ~200°C due to decomposition of oxygen functional groups	Increased thermal stability with a higher decomposition temperature	[7]

Experimental Protocols

Protocol 1: Synthesis of Graphene Oxide (Modified Hummers' Method)

Materials:

• Graphite (B72142) flakes

• Sulfuric acid (H₂SO₄)

• Sodium nitrate (B79036) (NaNO₃)

• Potassium permanganate (B83412) (KMnO₄)

• Hydrogen peroxide (H₂O₂) (30% solution)

• Hydrochloric acid (HCl)

• Deionized (DI) water

Procedure:

• Add graphite flakes and NaNO₃ to concentrated H₂SO₄ in an ice bath.

• Slowly add KMnO₄ to the mixture while keeping the temperature below 20°C.

• Remove the ice bath and stir the mixture at 35°C for 2 hours.

• Slowly add DI water to the mixture, causing a rapid increase in temperature to 98°C. Maintain at this temperature for 15 minutes.

• Further dilute the reaction with warm DI water.

• Terminate the reaction by slowly adding H₂O₂ solution, which will cause the color to change to brilliant yellow.

• Filter the mixture and wash with a solution of HCl and DI water to remove metal ions.

• Wash the resulting graphite oxide with DI water until the pH of the filtrate is neutral.

• Exfoliate the graphite oxide into graphene oxide by ultrasonication in DI water.

Protocol 2: Synthesis of Diaminopropane-Functionalized Graphene Oxide (GO-DAP)

Materials:

• Graphene oxide (GO) dispersion

• 1,3-Diaminopropane (B46017)

• N,N'-Dicyclohexylcarbodiimide (DCC) or a water-soluble carbodiimide (B86325) like N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS) (optional, for EDC chemistry)

• Dimethylformamide (DMF) or water as solvent

Procedure:

• Disperse GO in DMF or water via sonication to obtain a homogeneous suspension.

• Add DCC or EDC (and NHS if using EDC) to the GO suspension to activate the carboxylic acid groups.

• Add an excess of 1,3-diaminopropane to the reaction mixture.

• Stir the mixture at a controlled temperature (e.g., 60-80°C) for a specified time (e.g., 24-48 hours) under an inert atmosphere.[7]

• After the reaction, cool the mixture to room temperature.

• Centrifuge the mixture and wash repeatedly with the solvent (DMF or water) and then with ethanol (B145695) to remove unreacted diaminopropane and by-products.

• Dry the resulting diaminopropane-functionalized graphene oxide (GO-DAP) in a vacuum oven.

Visualizations

Experimental Workflow for GO-DAP Synthesis

Caption: Workflow for the synthesis of diaminopropane-functionalized graphene oxide.

Logical Relationship in Drug Delivery Application

Caption: Conceptual pathway for GO-DAP in targeted drug delivery.

Conclusion

The functionalization of graphene oxide with diaminopropane is a promising strategy to enhance its properties for applications in drug delivery and development. The provided protocols offer a foundation for the synthesis and characterization of GO-DAP. The amine groups on the GO surface not only improve its stability and dispersibility but also serve as anchor points for conjugating a wide range of therapeutic molecules, paving the way for the development of advanced and targeted drug delivery systems.[1][2][3] Researchers are encouraged to further optimize these protocols and explore the full potential of GO-DAP in various biomedical applications.

References

• 1. Applications of Functionalized Graphene Oxide in Drug Delivery and Biomedical Imaging [scirp.org]
• 2. Functionalized Graphene Platforms for Anticancer Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Graphene Oxide Nanostructures as Nanoplatforms for Delivering Natural Therapeutic Agents: Applications in Cancer Treatment, Bacterial Infections, and Bone Regeneration Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Applications of Graphene and Graphene Oxide in Smart Drug/Gene Delivery: Is the World Still Flat? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Synthesis of diamine functionalised graphene oxide and its application in the fabrication of electrically conducting reduced graphene oxide/polymer nanocomposite films - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]
• 9. Synthesis and characterization of Pd(II) dispersed over diamine functionalized graphene oxide and its scope as a catalyst for selective oxidation | Semantic Scholar [semanticscholar.org]
• 10. mdpi.com [mdpi.com]
• 11. Synthesis and characterization of amine-functionalized graphene as a nitric oxide-generating coating for vascular stents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Chiral Separation of 1,2-Diaminopropane Enantiomers by HPLC

Introduction

1,2-Diaminopropane (B80664) (also known as propane-1,2-diamine) is a chiral diamine with two enantiomers, (R)-1,2-diaminopropane and (S)-1,2-diaminopropane. The stereochemistry of this compound is critical in various applications, including as a ligand in asymmetric synthesis and as a building block for pharmaceuticals. Consequently, the ability to separate and quantify the enantiomers of 1,2-diaminopropane is of significant importance for researchers, scientists, and professionals in drug development. High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for chiral separations.[1][2]

Method 1: Direct Enantioseparation using a Crown Ether-Based Chiral Stationary Phase

Crown ether-based CSPs are particularly effective for the enantiomeric resolution of compounds containing primary amino groups.[3][4][5] The separation mechanism involves the formation of diastereomeric complexes between the protonated primary amine of the analyte and the chiral crown ether cavity of the stationary phase.

Proposed HPLC Method Parameters

Parameter	Recommended Condition
Column	CROWNPAK® CR(+) (150 x 4.6 mm, 5 µm)[3]
Mobile Phase	Perchloric acid solution (pH 1.0 to 2.0) / Methanol (B129727) (85:15, v/v)[6][7]
Flow Rate	0.8 - 1.2 mL/min
Column Temperature	25 °C (can be optimized between 15-40 °C)
Detection	UV at 205 nm (due to lack of a strong chromophore) or Evaporative Light Scattering Detector (ELSD)
Injection Volume	5 - 20 µL
Sample Preparation	Dissolve 1,2-diaminopropane in the mobile phase at a concentration of approximately 1 mg/mL.

Experimental Protocol

• System Preparation: Before installing the CROWNPAK® CR(+) column, flush the entire HPLC system, including the injector and sample loop, with a mixture of methanol and water to remove any residual contaminants.

• Column Equilibration: Install the CROWNPAK® CR(+) column and equilibrate with the mobile phase at the designated flow rate for at least 30-60 minutes, or until a stable baseline is achieved.

• Sample Injection: Inject the prepared 1,2-diaminopropane sample.

• Data Analysis: Identify the two enantiomer peaks and calculate the resolution (Rs). A resolution of >1.5 is generally considered baseline separation. The elution order on a CROWNPAK® CR(+) column typically results in the D-enantiomer (or R-enantiomer for many amino compounds) eluting before the L-enantiomer (or S-enantiomer).[3]

Method 2: Direct Enantioseparation using a Polysaccharide-Based Chiral Stationary Phase

Polysaccharide-based CSPs, such as those derived from cellulose (B213188) and amylose, are versatile and widely used for the separation of a broad range of chiral compounds, including amines.[7][8] The separation is achieved through a combination of interactions, including hydrogen bonding, dipole-dipole interactions, and steric hindrance. For basic compounds like 1,2-diaminopropane, a basic additive is often required in the mobile phase to improve peak shape and resolution.[8]

Proposed HPLC Method Parameters

Parameter	Recommended Condition
Column	Chiralpak® AD-H (250 x 4.6 mm, 5 µm) or similar amylose-based CSP[9]
Mobile Phase	n-Hexane / 2-Propanol / Diethylamine (DEA) (80:20:0.1, v/v/v)[9]
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 205 nm or ELSD
Injection Volume	10 µL
Sample Preparation	Dissolve 1,2-diaminopropane in the mobile phase at a concentration of 1 mg/mL.

Experimental Protocol

• System and Column Equilibration: Equilibrate the Chiralpak® AD-H column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved.

• Sample Injection: Inject the prepared sample solution.

• Data Analysis: Integrate the peaks corresponding to the two enantiomers and calculate the resolution.

Method 3: Indirect Enantioseparation via Derivatization

The indirect approach involves reacting the enantiomers of 1,2-diaminopropane with a chiral derivatizing agent to form diastereomers.[10][11][12] These diastereomers have different physical and chemical properties and can be separated on a standard achiral HPLC column.[11] A suitable derivatizing agent for primary amines is 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl isothiocyanate (GITC).[13]

Derivatization and HPLC Method Parameters

Parameter	Recommended Condition
Derivatizing Agent	2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl isothiocyanate (GITC)[13]
Column	Standard C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile / Water with 0.1% Trifluoroacetic Acid (TFA) (Gradient or Isocratic)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at ~250 nm (the GITC moiety provides a chromophore)
Injection Volume	10 µL

Experimental Protocols

Derivatization Protocol

• Dissolve a known amount of racemic 1,2-diaminopropane in a suitable solvent (e.g., acetonitrile).

• Add a solution of GITC (in a molar excess) in the same solvent.

• Add a small amount of a non-nucleophilic base (e.g., triethylamine) to catalyze the reaction.

• Allow the reaction to proceed at room temperature for a specified time (e.g., 1-2 hours) or until complete, monitoring by a suitable method if necessary.

• Quench the reaction if necessary and dilute the sample with the mobile phase before injection.

HPLC Protocol

• Column Equilibration: Equilibrate the C18 column with the initial mobile phase composition until a stable baseline is obtained.

• Sample Injection: Inject the derivatized sample.

• Data Analysis: Separate the two diastereomeric peaks and calculate the resolution.

Visualizations

Caption: Workflow for the direct chiral separation of 1,2-diaminopropane.

References

• 1. yakhak.org [yakhak.org]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 6. researchgate.net [researchgate.net]
• 7. Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. A new chiral derivatizing agent for the HPLC separation of α-amino acids on a standard reverse-phase column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting low yield in diaminopropane coupling reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low yields in diaminopropane coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yield in diaminopropane coupling reactions?

Low yields in diaminopropane coupling reactions can stem from several factors, including:

• Suboptimal pH: The pH of the reaction mixture is critical for both the activation of the carboxylic acid and the nucleophilic attack by the amine.

• Reagent Instability and Quality: Carbodiimides like EDC are moisture-sensitive and can lose activity over time. The purity of all reagents, including the diaminopropane and the carboxylic acid, is crucial.

• Side Reactions: Several side reactions can compete with the desired amide bond formation, leading to byproducts and reduced yield.

• Intramolecular vs. Intermolecular Reactions: The presence of two primary amine groups in diaminopropane can lead to unwanted polymerization (intermolecular reaction) or cyclization (intramolecular reaction).

• Steric Hindrance: Bulky substituents on either the carboxylic acid or the diaminopropane can hinder the reaction.

• Inappropriate Solvent: The choice of solvent can significantly impact the reaction rate and the stability of the activated intermediate.

Q2: How can I minimize side reactions in my diaminopropane coupling?

Minimizing side reactions is key to improving your yield. Here are some common side reactions and how to address them:

• N-acylurea Formation: This occurs when the activated O-acylisourea intermediate rearranges. Using a non-polar, aprotic solvent like dichloromethane (B109758) (DCM) can minimize this.[1] The addition of N-hydroxysuccinimide (NHS) or 1-hydroxybenzotriazole (B26582) (HOBt) can also trap the active intermediate and reduce this side reaction.

• Hydrolysis of O-acylisourea Intermediate: The activated carboxylic acid is susceptible to hydrolysis, especially in aqueous environments. Performing the reaction in an anhydrous organic solvent and ensuring all reagents are dry can mitigate this. The use of NHS or sulfo-NHS stabilizes the intermediate, making it more resistant to hydrolysis.[2]

• Polymerization: Due to the difunctional nature of diaminopropane, intermolecular reactions can lead to the formation of polymers. This can be controlled by using a high concentration of the carboxylic acid relative to the diaminopropane or by using protecting groups for selective mono-acylation.

• Intramolecular Cyclization: Depending on the linker length between the carboxylic acid and the amine in the substrate, intramolecular cyclization can compete with the desired intermolecular coupling. Running the reaction at a higher concentration can favor the intermolecular reaction.

Q3: What is the optimal pH for an EDC/NHS mediated diaminopropane coupling reaction?

The optimal pH for EDC/NHS coupling is a two-stage consideration. The activation of the carboxylic acid by EDC is most efficient in a slightly acidic environment, typically between pH 4.5 and 5.5.[2] However, the subsequent reaction of the NHS-activated ester with the primary amine of diaminopropane is more efficient at a pH of 7 to 8.[2] A common strategy is to perform the activation step at a lower pH and then raise the pH before adding the diaminopropane.

Q4: How can I achieve selective mono-acylation of diaminopropane?

Achieving mono-acylation is crucial to prevent polymerization. One effective strategy is to use the proton as a protecting group. By carefully controlling the pH, you can protonate one of the amine groups, rendering it non-nucleophilic and allowing the other amine to react selectively.[3][4] The pKa values of the two amino groups in diaminopropane are different enough to allow for this selective protonation.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your diaminopropane coupling experiments.

Problem	Possible Cause(s)	Troubleshooting Steps & Solutions
Low or No Product Formation	Inactive EDC: EDC is moisture-sensitive and can degrade.	Use freshly opened EDC or EDC from a desiccated container. Consider purchasing smaller batches to ensure freshness.
Suboptimal pH: Incorrect pH can inhibit either the activation or the coupling step.	Carefully monitor and adjust the pH of your reaction mixture. Consider a two-step pH process: activation at pH 4.5-5.5, followed by coupling at pH 7-8.
Presence of Nucleophilic Impurities: Buffers containing primary amines (e.g., Tris) or other nucleophiles can compete with the diaminopropane.	Use non-nucleophilic buffers such as MES for the activation step and PBS for the coupling step.
Insufficient Reagent Concentration: Low concentrations of reactants can slow down the reaction rate.	Optimize the concentrations of your carboxylic acid, EDC, NHS, and diaminopropane.
Presence of Multiple Products/Byproducts	Polymerization: Both amino groups of diaminopropane are reacting.	- Use a molar excess of the carboxylic acid to favor mono-substitution. - Employ a protecting group strategy for one of the amine groups. - Utilize the proton as a protecting group by controlling the pH.[3][4]
N-acylurea Formation: Rearrangement of the O-acylisourea intermediate.	- Use an aprotic solvent with a low dielectric constant, such as dichloromethane (DCM).[1] - Add NHS or HOBt to the reaction mixture to form a more stable active ester.
Intramolecular Cyclization: The molecule is reacting with itself.	- Increase the concentration of the reactants to favor intermolecular coupling over intramolecular cyclization.
Difficulty in Product Purification	Insoluble Byproducts: Dicyclohexylurea (DCU), a byproduct of DCC coupling, is often difficult to remove.	- If using DCC, filtration is often necessary to remove DCU. - Consider using EDC, as its urea (B33335) byproduct is water-soluble and can be easily removed by aqueous extraction.[5]
Similar Polarity of Product and Starting Materials: Makes chromatographic separation challenging.	- Optimize your chromatography conditions (e.g., solvent system, gradient). - Consider alternative purification techniques like crystallization or extraction.

Experimental Protocols

Protocol 1: General Two-Step EDC/NHS Coupling of a Carboxylic Acid to 1,3-Diaminopropane (B46017)

This protocol provides a general procedure for the coupling of a carboxylic acid to 1,3-diaminopropane using EDC and NHS.

Materials:

• Carboxylic acid derivative

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• 1,3-Diaminopropane

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.7

• Coupling Buffer: 0.1 M Phosphate Buffered Saline (PBS), pH 7.4

• Quenching Solution: 1 M Tris-HCl, pH 8.0

• Anhydrous Dimethylformamide (DMF) or Dichloromethane (DCM)

Procedure:

• Carboxylic Acid Activation:

  • Dissolve the carboxylic acid in Activation Buffer or an anhydrous organic solvent like DMF or DCM.

  • Add EDC (1.5 equivalents relative to the carboxylic acid) and NHS (1.5 equivalents relative to the carboxylic acid) to the solution.

  • Stir the reaction mixture at room temperature for 15-30 minutes.

• Coupling with Diaminopropane:

  • In a separate vial, dissolve 1,3-diaminopropane (1.0 equivalent) in Coupling Buffer. To favor mono-acylation, you can use a larger excess of the activated carboxylic acid.

  • Add the activated carboxylic acid solution dropwise to the diaminopropane solution with constant stirring.

  • Allow the reaction to proceed at room temperature for 2-4 hours or overnight at 4°C.

• Quenching and Purification:

  • Quench the reaction by adding the Quenching Solution to a final concentration of 50 mM and stir for 15 minutes.

  • Purify the reaction mixture using an appropriate method such as column chromatography, HPLC, or extraction to isolate the desired mono-acylated diaminopropane product.

Expected Yield: Yields can vary significantly based on the substrates used. With optimization, yields of 70-90% for the formation of the amide bond can be achieved.[1]

Protocol 2: Selective Mono-acylation of 1,3-Diaminopropane using Proton Protection

This protocol utilizes pH control to achieve selective mono-acylation of 1,3-diaminopropane.

Materials:

• Carboxylic acid derivative

• EDC

• NHS

• 1,3-Diaminopropane dihydrochloride (B599025)

• Reaction Buffer: 0.1 M MES, pH adjusted to ~6.0

• Base: 0.5 M Sodium Bicarbonate or other suitable base

• Organic solvent (e.g., DMF)

Procedure:

• Activation of Carboxylic Acid:

  • Dissolve the carboxylic acid, EDC (1.2 equivalents), and NHS (1.2 equivalents) in the organic solvent.

  • Stir at room temperature for 30 minutes to form the NHS-ester.

• Selective Coupling:

  • Dissolve 1,3-diaminopropane dihydrochloride (1.0 equivalent) in the Reaction Buffer (pH ~6.0). At this pH, a significant portion of the diaminopropane will be monoprotonated.

  • Slowly add the activated NHS-ester solution to the diaminopropane solution.

  • Monitor the pH and maintain it around 6.0 by the dropwise addition of the base.

  • Let the reaction proceed for 2-4 hours at room temperature.

• Work-up and Purification:

  • Adjust the pH to a basic value (e.g., pH 9-10) to deprotonate the remaining ammonium (B1175870) group.

  • Extract the product with an appropriate organic solvent.

  • Purify the product by column chromatography.

Expected Yield: This method can provide high yields of the mono-acylated product, often exceeding 80%, by minimizing the formation of the di-acylated byproduct.[3][4]

Visualizations

Caption: Troubleshooting workflow for low yield in diaminopropane coupling.

Caption: Reaction pathway for EDC/NHS mediated diaminopropane coupling.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. High yield selective acylation of polyamines: proton as protecting group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scilit.com [scilit.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Diaminopropane Functionalization

Welcome to the technical support center for diaminopropane functionalization. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when functionalizing diaminopropanes?

A1: The main challenges stem from the presence of two nucleophilic amino groups. This can lead to a lack of selectivity, resulting in mixtures of mono- and di-substituted products, over-alkylation or over-acylation at a single nitrogen, and potential polymerization.[1] The high polarity of diaminopropane and its derivatives can also complicate purification.[2][3]

Q2: When should I use a protecting group strategy?

A2: A protecting group strategy is essential when you need to achieve selective functionalization at one of the two amino groups or when you want to perform a reaction at another part of the molecule without interference from the amino groups.[1] By temporarily blocking one amine, you can direct the reaction to the other, and then deprotect it in a subsequent step.[4] This is crucial for controlling the reaction outcome and avoiding unwanted side products.[5]

Q3: What are common protecting groups for amines and their removal conditions?

A3: Common protecting groups for amines include tert-Butoxycarbonyl (Boc), 9-Fluorenylmethyloxycarbonyl (Fmoc), and Carboxybenzyl (Cbz).[6][7] The choice of protecting group depends on the overall synthetic strategy and the stability required for subsequent reaction conditions.

Protecting Group	Abbreviation	Deprotection Conditions
tert-Butoxycarbonyl	Boc	Acidic conditions (e.g., trifluoroacetic acid (TFA))[6][7]
9-Fluorenylmethyloxycarbonyl	Fmoc	Basic conditions (e.g., piperidine (B6355638) in DMF)[6]
Carboxybenzyl	Cbz	Catalytic hydrogenation (e.g., H₂/Pd-C)[7]

Q4: How can I purify polar diaminopropane derivatives?

A4: Purification can be challenging due to the high polarity of these compounds.[2] Common techniques include:

• Column chromatography: Silica (B1680970) gel or alumina (B75360) are frequently used. For highly polar products, reverse-phase chromatography or amino-bonded silica may be necessary.[1][2]

• Aqueous workup with copper sulfate (B86663): Washing the reaction mixture with an aqueous solution of copper(II) sulfate can help remove unreacted diaminopropane by forming a complex.[3]

• Acid-base extraction: If the product has different pKa values than the starting materials or byproducts, an acid-base extraction can be effective. Washing with dilute acid (e.g., HCl) can remove basic impurities, but care must be taken to ensure the product is stable under these conditions.[3]

• Recrystallization: This can be an effective method for obtaining highly pure material if a suitable solvent system can be identified.[1]

Troubleshooting Guides

Issue 1: Low Yield of the Desired Product

Possible Causes & Solutions

Cause	Recommended Action
Inappropriate Reaction Temperature	Optimize the temperature. Some reactions proceed well at room temperature, while others may require heating or cooling to 0 °C to control selectivity.[2][8]
Incorrect Solvent	Screen different solvents. Aprotic solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF) are common for N-acylation.[8] Methanol can be effective in other cases.[2]
Inactive Catalyst or Reagent	Ensure catalysts and reagents are fresh and from a reliable source. Consider catalyst-free methods where applicable.[2]
Impure Starting Materials	Purify starting materials before use to avoid side reactions or catalyst deactivation.[2]
Product Loss During Workup	Diaminopropane derivatives can be water-soluble. Minimize aqueous washes or use alternative purification methods like column chromatography.[2]

Issue 2: Formation of Multiple Products (e.g., mixture of mono- and di-acylated products)

Possible Causes & Solutions

Cause	Recommended Action
Incorrect Stoichiometry	Carefully control the stoichiometry of your reactants. For mono-functionalization, use a 1:1 ratio or a slight excess of the diaminopropane.[8] For di-functionalization, use an excess of the acylating or alkylating agent (e.g., 1:2.2 or higher).[8]
Reaction Temperature Too High	Running the reaction at a lower temperature (e.g., 0 °C) can favor mono-substitution by slowing down the reaction rate and allowing for better control.[8]
Lack of a Protecting Group	For selective mono-functionalization, consider protecting one of the amino groups before proceeding with the reaction.

Experimental Protocols

Protocol 1: General N-Acylation of Diaminopropane

This protocol describes a general procedure for the N-acylation of a diamine using an acyl chloride.

Materials:

• 1,3-Diaminopropane (B46017)

• Acyl chloride (e.g., benzoyl chloride)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine (B128534) (Et₃N) or another suitable base

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, and standard glassware for extraction and filtration.

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 1,3-diaminopropane (1.0 equivalent) in anhydrous DCM or THF.[8]

• Add a suitable base, such as triethylamine (1.1 equivalents for mono-acylation, 2.2 equivalents for di-acylation).[8]

• Cool the stirred solution to 0 °C in an ice bath.

• In a separate flask, dissolve the acyl chloride (1.0 equivalent for mono-acylation, 2.2 equivalents for di-acylation) in anhydrous DCM or THF.

• Add the acyl chloride solution dropwise to the diamine solution over 15-30 minutes, maintaining the temperature at 0 °C.[8]

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature.[8]

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate to neutralize excess acid.[8]

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.[8]

• Combine the organic layers and wash with brine.[8]

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[8]

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: General Reductive Amination

This protocol outlines a general procedure for the reductive amination of an aldehyde or ketone with diaminopropane.

Materials:

• 1,3-Diaminopropane

• Aldehyde or ketone

• Reducing agent (e.g., sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃))[9]

• Methanol or other suitable protic solvent

• Molecular sieves (optional, to help with imine formation)[10]

• Standard glassware for reaction and workup.

Procedure:

• In a round-bottom flask, dissolve the aldehyde or ketone (1.0 equivalent) and 1,3-diaminopropane (1.0 to 1.2 equivalents) in methanol.

• Stir the mixture at room temperature. If using, add activated molecular sieves.[10]

• Allow time for the imine intermediate to form. This can be monitored by TLC or other analytical techniques.

• Once imine formation is observed, add the reducing agent (e.g., sodium cyanoborohydride) portion-wise to the reaction mixture.[9]

• Continue to stir the reaction at room temperature until the reaction is complete (monitor by TLC).

• Carefully quench the reaction by adding water or a dilute acid solution (note: NaBH₃CN can produce toxic byproducts upon acidic workup).[10]

• Remove the solvent under reduced pressure.

• Perform an appropriate aqueous workup to extract the product.

• Dry the organic layer and concentrate to yield the crude product.

• Purify by column chromatography.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Protective Groups [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. benchchem.com [benchchem.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. scholarsarchive.byu.edu [scholarsarchive.byu.edu]

Technical Support Center: Diaminopropane and Carbonyl Compound Reactions

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address and prevent common side reactions encountered when reacting diaminopropane with carbonyl compounds.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction between 1,3-diaminopropane (B46017) and an aldehyde/ketone producing a mixture of products instead of a single compound?

A: The reaction between 1,3-diaminopropane and a carbonyl compound is prone to several competing reaction pathways. Because 1,3-diaminopropane has two primary amine nucleophiles, it can react once or twice with the carbonyl compound. Furthermore, the resulting intermediate can undergo an intramolecular cyclization. The most common products in the mixture are the desired mono-imine, the di-imine (bis-imine), and a cyclic hexahydropyrimidine.[1] The formation of these products is often in equilibrium and influenced by reaction conditions.

Q2: How can I selectively synthesize the mono-substituted product?

A: Achieving selective mono-substitution is a common challenge. The most robust method is to employ a protecting group strategy. By temporarily blocking one of the amine groups, you can direct the reaction to the single free amine.[2] After the reaction, the protecting group is removed. Another approach, though often less efficient and more difficult to purify, involves using a large excess of 1,3-diaminopropane to statistically favor the mono-adduct.

Q3: What causes the formation of a cyclic hexahydropyrimidine, and how can I avoid it?

A: Hexahydropyrimidine is formed via an intramolecular cyclization of the intermediate formed after the initial reaction of the diamine with the carbonyl compound.[1] This side reaction is particularly common with aldehydes. To minimize its formation, it is crucial to drive the reaction equilibrium towards the open-chain imine. This can be achieved by rigorously removing water as it is formed, for example, by using a Dean-Stark apparatus or adding molecular sieves.[3]

Q4: Can the carbonyl compound itself lead to side reactions?

A: Yes. Carbonyl compounds, especially aldehydes, can undergo self-condensation reactions like the Aldol condensation, particularly under basic or acidic conditions.[4][5] This can consume your starting material and introduce impurities. It is important to choose reaction conditions that favor the imine formation over competing pathways.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your experiments.

Problem / Observation	Probable Cause(s)	Recommended Solution(s)
Major product is the di-imine (bis-imine).	The stoichiometry of the reaction favors double addition. Both amine groups are reacting with the carbonyl compound.	• Use a stoichiometric excess of 1,3-diaminopropane (e.g., 5-10 equivalents). • Alternatively, employ a mono-protected 1,3-diaminopropane to ensure a 1:1 reaction.[2]
Significant formation of a cyclic hexahydropyrimidine.	Intramolecular cyclization is favored. This is often catalyzed by trace amounts of acid and driven by equilibrium.[1]	• Ensure anhydrous reaction conditions. • Actively remove water using a Dean-Stark trap or 4Å molecular sieves.[3] • Use aprotic solvents.
Low yield and recovery of unreacted starting materials.	The reaction equilibrium does not favor product formation. Imine formation is a reversible process.[6]	• Remove the water byproduct to shift the equilibrium towards the product (Le Chatelier's principle).[3] • Consider gentle heating to increase the reaction rate, but monitor for side product formation.
Presence of Aldol condensation byproducts.	The reaction conditions (e.g., strong base/acid, temperature) are promoting the self-condensation of the carbonyl starting material.[4]	• Use milder reaction conditions. • Maintain a neutral or slightly acidic pH, as imine formation is often acid-catalyzed.[6] • Add the carbonyl compound slowly to the reaction mixture containing the amine.
Difficulty purifying the final product from excess diaminopropane.	1,3-diaminopropane is a polar, relatively high-boiling point liquid (140 °C), making it difficult to remove by simple evaporation.[7][8]	• Perform an aqueous wash with a dilute copper(II) sulfate (B86663) solution. The copper ions will form a complex with the excess diamine, sequestering it in the aqueous layer.[8] • Alternatively, perform an acidic wash (e.g., dilute HCl), but only if your product is stable to acid.

Prevention Strategies & Protecting Groups

Proactive prevention is the most effective way to control side reactions. The primary strategy is the use of protecting groups.

Amine Protection

Protecting one of the two amine functionalities on 1,3-diaminopropane is the most reliable method for achieving mono-substitution. The protecting group must be stable under the conditions of the carbonyl reaction and easy to remove afterward.

Protecting Group	Protection Reagent	Typical Protection Conditions	Typical Deprotection Conditions	Key Stability Characteristics
Boc (tert-butyloxycarbonyl)	Di-tert-butyl dicarbonate (B1257347) (Boc)₂O	Aprotic solvent (DCM, THF), base (e.g., TEA, DIPEA), 0 °C to RT	Strong acid (e.g., TFA in DCM, or HCl in dioxane)	Stable to base, hydrogenation, and mild nucleophiles.
Cbz (Carboxybenzyl)	Benzyl chloroformate	Aqueous base (e.g., NaHCO₃) or organic base (e.g., TEA) in an aprotic solvent, 0 °C	Catalytic hydrogenation (e.g., H₂, Pd/C)	Stable to acidic and basic conditions. Cleaved by hydrogenolysis.
Fmoc (Fluorenylmethyloxycarbonyl)	Fmoc-Cl or Fmoc-OSu	Mild base (e.g., NaHCO₃) in a dioxane/water mixture	Mild base (e.g., 20% piperidine (B6355638) in DMF)	Stable to acid and hydrogenation. Very base-labile.

Carbonyl Protection

In cases where the amine must be free and the carbonyl is highly reactive or prone to side reactions, the carbonyl group can be protected, typically as an acetal.

Protecting Group	Protection Reagent	Typical Protection Conditions	Typical Deprotection Conditions	Key Stability Characteristics
Acetal / Ketal	Ethylene glycol or 1,3-Propanediol	Toluene, catalytic acid (e.g., p-TsOH), azeotropic removal of water	Aqueous acid (e.g., dilute HCl, acetic acid)	Stable to bases, hydrides, organometallics, and redox agents.[9]

Visual Guides & Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Carbonyl Condensation Rxn & Amines [chem.latech.edu]
• 5. vanderbilt.edu [vanderbilt.edu]
• 6. Carbonyl condensation - Wikipedia [en.wikipedia.org]
• 7. 1,3-Diaminopropane - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Protecting group - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of Diaminopropane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of diaminopropane from a reaction mixture.

Troubleshooting Guides & FAQs

This section addresses specific issues that may be encountered during the purification of 1,2-diaminopropane (B80664) and 1,3-diaminopropane (B46017).

Frequently Asked Questions

Q1: My desired product is highly polar and co-elutes or extracts with diaminopropane. How can I separate them?

A1: This is a common issue due to the polar nature of diaminopropane. Several strategies can be employed:

• Acid Wash: Washing the reaction mixture with dilute hydrochloric acid (HCl) will protonate the amine groups of diaminopropane, forming a water-soluble salt that can be removed in the aqueous phase. Caution: Assess the acid sensitivity of your target compound, as this method can sometimes lead to side reactions like the conversion of alkynes to alkenes.[1]

• Copper Sulfate (B86663) Wash: An alternative to an acid wash is to use an aqueous solution of copper(II) sulfate (CuSO4). Diaminopropane will form a complex with the copper ions, which can then be removed through extraction.[1] This method is often gentler than an acid wash and may be suitable for acid-sensitive compounds.

• Chromatography: Reverse-phase chromatography can be effective. Using a C18 column with a water/acetonitrile or water/methanol gradient can separate the highly polar diaminopropane from your less polar (though still polar) product.[1]

Q2: I am trying to remove diaminopropane by distillation, but it has a similar boiling point to my product.

A2: If fractional distillation is not viable due to close boiling points, consider azeotropic distillation or vacuum distillation if your product is stable at lower temperatures. Alternatively, converting the diaminopropane to a high-boiling point salt by reacting it with a suitable acid before distillation can be an effective strategy.

Q3: What are some common impurities I should be aware of during diaminopropane synthesis and purification?

A3: Depending on the synthetic route, common impurities may include:

• Starting materials: Unreacted precursors such as acrylonitrile (B1666552) or 1,2-dichloropropane.[2][3]

• Byproducts of amination/hydrogenation: In syntheses involving these steps, byproducts can include partially hydrogenated intermediates or over-alkylated amines.

• Solvents: Residual solvents from the reaction or extraction steps.

• Isomers: In the case of 1,2-diaminopropane, its isomer 1,3-diaminopropane could be a potential impurity if the synthesis is not specific.[3]

Troubleshooting Common Issues

Issue	Possible Cause	Suggested Solution
Low yield after purification	Product loss during aqueous washes.	Minimize the number of extractions. If using an acid wash, ensure the pH is not too low to avoid product degradation. Consider using a copper sulfate wash instead.[1]
Incomplete extraction of the product.	Use a more appropriate organic solvent for extraction. Perform multiple extractions with smaller volumes of solvent.
Product degradation.	If the product is temperature-sensitive, avoid high temperatures during solvent evaporation or distillation. Use a rotary evaporator under reduced pressure.
Product is still impure after initial purification	Inefficient separation method.	If simple extraction is insufficient, consider column chromatography. A silica (B1680970) gel column with an appropriate solvent system or reverse-phase chromatography may be necessary.
Presence of a closely related impurity.	Optimize the chromatographic conditions (e.g., change the solvent gradient, use a different stationary phase). Consider preparative HPLC for high-purity requirements.
Unexpected side reaction observed (e.g., alkyne to alkene)	Use of strong acid for washing.	Switch to a milder purification technique, such as washing with a copper sulfate solution, to remove the diaminopropane.[1]

Data Presentation

Physical Properties of Diaminopropane Isomers

Property	1,2-Diaminopropane	1,3-Diaminopropane
Molar Mass	74.127 g/mol [2]	74.127 g/mol [3]
Boiling Point	119.6 °C[2]	140.1 °C[3]
Density	0.870 g/mL[2]	0.888 g/mL[3]
Appearance	Colorless liquid[2]	Colorless liquid[3]
Odor	Fishy, ammoniacal[2]	Fishy, ammoniacal[3]
Solubility in Water	Soluble	Soluble[3]

Experimental Protocols

Protocol 1: Purification via Acid Wash

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., dichloromethane, ethyl acetate).

• Acid Extraction: Transfer the solution to a separatory funnel and wash with 1M hydrochloric acid (HCl). Repeat the wash 2-3 times. The diaminopropane will react to form a salt and move into the aqueous layer.

• Neutralization (Optional): If your product has basic properties, you may need to neutralize the organic layer with a wash of saturated sodium bicarbonate solution.

• Brine Wash: Wash the organic layer with a saturated sodium chloride (brine) solution to remove residual water.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate, magnesium sulfate).

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Protocol 2: Purification via Copper Sulfate Wash

• Dissolution: Dissolve the crude reaction mixture in an appropriate organic solvent.

• Copper Sulfate Extraction: Wash the organic solution with a 10% aqueous solution of copper(II) sulfate (CuSO4). A precipitate of the copper-diaminopropane complex may form.[1] Repeat the wash until no more precipitate is observed.

• Water Wash: Wash the organic layer with water to remove any residual copper sulfate.

• Drying and Concentration: Proceed with the brine wash, drying, and solvent removal steps as described in Protocol 1.

Visualizations

Caption: Workflow for extractive purification of diaminopropane.

References

• 1. researchgate.net [researchgate.net]
• 2. 1,2-Diaminopropane - Wikipedia [en.wikipedia.org]
• 3. 1,3-Diaminopropane - Wikipedia [en.wikipedia.org]

Technical Support Center: Managing Diaminopropane Volatility and Odor in the Laboratory

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in safely managing diaminopropane volatility and odor during experiments.

Troubleshooting Guides

Scenario 1: A strong, fishy or ammonia-like odor is detected in the laboratory.

Question: What should I do if I smell a strong diaminopropane odor?

Answer:

• Assess the Situation:

  • If the odor is overwhelming or you feel unwell (e.g., dizzy, nauseous, respiratory irritation), immediately evacuate the area and notify your lab supervisor and institutional safety office.[1]

  • If the odor is noticeable but not overwhelming, proceed with caution to identify and address the source.

• Identify the Source:

  • Check for open or improperly sealed containers of diaminopropane.

  • Inspect your work area for any spills or drips.

  • Examine waste containers to ensure they are properly sealed.

• Mitigate the Odor and Vapor:

  • Ensure your laboratory's general and local exhaust ventilation systems are functioning correctly.[2][3] This may include chemical fume hoods and snorkel exhausts.

  • Close any open containers of diaminopropane.

  • Clean up any small spills immediately using an inert absorbent material like vermiculite, sand, or earth.[3][4] Place the absorbed material in a sealed, labeled container for hazardous waste disposal.[3][5]

• Review and Reinforce Proper Handling Procedures:

  • Always handle diaminopropane in a well-ventilated area, preferably within a chemical fume hood.[2][6][7]

  • Ensure all containers are tightly sealed when not in use.[2][5][8] Consider using parafilm or Teflon tape to create a better seal on container lids.

  • Dispense the smallest quantity of diaminopropane necessary for your experiment to minimize the amount of volatile material present.

Scenario 2: Visible vapor or fumes are observed when handling diaminopropane.

Question: What steps should I take if I see vapors rising from my diaminopropane container or experiment?

Answer:

• Immediate Action:

  • Do not inhale the vapors. If you are not already working in a certified chemical fume hood, carefully move the container into one.

  • If you experience any respiratory irritation, move to fresh air immediately and seek medical attention if symptoms persist.[1]

• Control the Vapor Source:

  • Ensure the sash of the chemical fume hood is at the appropriate height to maximize capture efficiency.

  • If possible, cool the diaminopropane container in an ice bath to reduce its vapor pressure. Diaminopropane has a low boiling point, and cooling it will decrease the rate of evaporation.

  • Keep all containers of diaminopropane tightly closed when not in use.[2][5][8]

• Personal Protective Equipment (PPE) Check:

  • Confirm you are wearing the appropriate PPE, including chemical safety goggles or a face shield, and gloves.[1][4] For tasks with a higher risk of splashing or vapor exposure, consider a full-face respirator.[1]

  • Ensure your gloves are made of a material resistant to diaminopropane, such as butyl rubber or neoprene.[1]

Frequently Asked Questions (FAQs)

Handling and Storage

• Q1: What are the primary hazards associated with diaminopropane?

  • Diaminopropane is a flammable liquid and vapor.[2][4] It is also corrosive and can cause severe skin burns and eye damage.[2][4] Inhalation of vapors can cause respiratory tract irritation.[4] It is harmful if swallowed and can be fatal if it comes into contact with the skin.[2]

• Q2: How should I properly store diaminopropane in the lab?

  • Store diaminopropane in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2][6][7] It should be stored in a tightly closed container.[2][5][8] Some sources recommend refrigeration.[1] It is also hygroscopic and may absorb moisture from the air.[6][8] Store it separately from incompatible materials such as acids, acid chlorides, acid anhydrides, and strong oxidizing agents.[6][7][9]

• Q3: What type of personal protective equipment (PPE) is required when working with diaminopropane?

  • Eye/Face Protection: Chemical safety goggles or a face shield.[1][4]

  • Skin Protection: Wear appropriate protective gloves (e.g., butyl rubber, neoprene) and clothing to prevent skin exposure.[1][4]

  • Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[2][6][7] If ventilation is inadequate or for large spills, a NIOSH-approved respirator with an organic vapor cartridge is recommended.[1][4]

Odor and Volatility Management

• Q4: Why does diaminopropane have such a strong odor?

  • Diaminopropane is a volatile amine, and like many amines, it has a strong, fishy, or ammonia-like odor.[10][11] This is due to the presence of the amino groups in the molecule.

• Q5: What are the best engineering controls to manage diaminopropane volatility and odor?

  • Local Exhaust Ventilation (LEV): Always handle diaminopropane in a properly functioning chemical fume hood.[2][6][7] This is the most effective way to capture vapors at the source.

  • General Ventilation: Maintain good general laboratory ventilation, with a recommended 6-12 air changes per hour (ACH).[12]

  • Enclosure: For highly sensitive experiments, consider working in a glove box.

• Q6: Are there any chemical methods to neutralize diaminopropane odor?

  • While not a primary control method during experiments, acidic solutions can neutralize amines. For cleaning surfaces, a dilute soap and water solution can be used.[1] Some industrial processes use chlorine dioxide to oxidize and remove amine odors, but this is not a standard laboratory practice for handling the pure chemical.[11]

Spills and Waste Disposal

• Q7: What is the correct procedure for cleaning up a small diaminopropane spill?

  • • Evacuate non-essential personnel.

  • • Wear appropriate PPE, including respiratory protection if necessary.[1][4]

  • • Remove all sources of ignition.[3][4]

  • • Absorb the spill with an inert material such as vermiculite, sand, or dry earth.[3][4]

  • • Collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[3][4]

  • • Clean the spill area with soap and water.[1]

  • • Ventilate the area until the air is clear.

• Q8: How should I dispose of diaminopropane waste?

  • Diaminopropane waste is considered hazardous waste.[3]

  • Collect all diaminopropane-containing waste in a clearly labeled, sealed, and appropriate container.

  • Follow all local, state, and federal regulations for hazardous waste disposal.[3][5] Do not dispose of diaminopropane down the drain.[2][3]

Data Presentation

Physical and Chemical Properties of Diaminopropanes

Property	1,2-Diaminopropane	1,3-Diaminopropane
Formula	CH₃CH(NH₂)CH₂NH₂[13]	H₂N(CH₂)₃NH₂[10]
Molecular Weight	74.12 g/mol [14]	74.13 g/mol [1]
Appearance	Colorless liquid[4][14]	Colorless liquid[10]
Odor	Ammonia-like[14]	Fishy[10]
Boiling Point	120.7 °C[14]	140 °C
Melting Point	-37.9 °C[14]	-12 °C
Flash Point	33 °C (91.4 °F)[4]	50 °C (122 °F)
Vapor Density	Heavier than air[4]	2.5 (heavier than air)[1]
Solubility in Water	Highly soluble[14]	Soluble[1]

Personal Protective Equipment (PPE) Recommendations

Protection Type	Specification	Rationale
Eye/Face	Chemical safety goggles or full-face shield[1][4]	Protects against splashes and vapors which can cause severe eye burns.[4]
Hand	Butyl rubber or Neoprene gloves[1]	Provides chemical resistance to prevent skin contact, which can be fatal.[2]
Body	Chemical-resistant lab coat or coveralls[4]	Minimizes skin contact with corrosive material.
Respiratory	Work in a chemical fume hood. For spills or poor ventilation, use a NIOSH-approved respirator with an organic vapor cartridge.[1][4]	Protects against inhalation of harmful and irritating vapors.[4]

Experimental Protocols

Protocol 1: Small Spill Clean-up Procedure

• Preparation:

  • Ensure a spill kit containing inert absorbent material (vermiculite, sand), non-sparking tools, a sealable waste container, and appropriate PPE is readily available.

• Procedure:

  • Alert personnel in the immediate area and restrict access.

  • If the spill is in a poorly ventilated area, evacuate and contact the safety office.

  • Don the appropriate PPE: chemical goggles, face shield, chemical-resistant gloves, and lab coat. If necessary, wear a respirator.[1][4]

  • Eliminate all ignition sources in the vicinity.[3][4]

  • Cover the spill with an inert absorbent material.[3][4]

  • Using non-sparking tools, carefully scoop the absorbed material into a designated, labeled hazardous waste container.[3][4]

  • Wipe down the spill area with a cloth dampened with soap and water.[1]

  • Place all contaminated cleaning materials into the hazardous waste container.

  • Seal the container and arrange for proper disposal according to institutional guidelines.[3][5]

  • Wash hands thoroughly with soap and water after the clean-up is complete.

Visualizations

References

• 1. 1,3-DIAMINOPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. chemos.de [chemos.de]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. fishersci.com [fishersci.com]
• 8. 1,3-Diaminopropane | 109-76-2 [chemicalbook.com]
• 9. spectrumchemical.com [spectrumchemical.com]
• 10. 1,3-Diaminopropane - Wikipedia [en.wikipedia.org]
• 11. oxy.com [oxy.com]
• 12. Chemical Processing and Storage: Ventilation Requirements [eldridgeusa.com]
• 13. 1,2-Diaminopropane - Wikipedia [en.wikipedia.org]
• 14. solubilityofthings.com [solubilityofthings.com]

Technical Support Center: Long-Term Storage and Stability of Diaminopropane Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on improving the stability of diaminopropane solutions for long-term storage. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to address common issues encountered during laboratory use.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for diaminopropane solutions?

A1: To ensure the long-term stability of diaminopropane solutions, it is recommended to store them in a cool, dry, and dark place. The ideal temperature is generally refrigerated (2-8 °C). The containers should be tightly sealed and preferably stored under an inert atmosphere, such as nitrogen or argon, to prevent oxidation and reaction with atmospheric carbon dioxide.[1][2][3][4] Use of amber glass or other light-blocking containers is also advised to prevent photodegradation.

Q2: What are the primary degradation pathways for diaminopropane solutions?

A2: The primary degradation pathways for both 1,2-diaminopropane (B80664) and 1,3-diaminopropane (B46017) in the presence of carbon dioxide (which can be absorbed from the air) involve the formation of a carbamate (B1207046) intermediate.[5][6] This intermediate can then undergo intermolecular cyclization to form substituted imidazolidinones or pyrimidiones, or react with another diaminopropane molecule to form urea (B33335) derivatives.[5][6] Thermal stress can accelerate these degradation processes.

Q3: Can I use any type of container to store diaminopropane solutions?

A3: It is recommended to use high-density polyethylene (B3416737) (HDPE) or glass containers. Ensure the container is clean, dry, and can be tightly sealed to prevent exposure to air and moisture. For long-term storage, amber glass bottles with tight-fitting caps (B75204) are preferable to protect the solution from light.

Q4: Are there any recommended stabilizing agents for diaminopropane solutions?

A4: While specific quantitative data on the efficacy of various stabilizers for diaminopropane solutions is limited in publicly available literature, the use of antioxidants is a common practice for improving the stability of amine solutions. Hindered phenolic antioxidants, such as Butylated Hydroxytoluene (BHT), and other radical scavengers can be effective.[7] The addition of a small amount (typically in the ppm range) of an appropriate antioxidant can help to mitigate oxidative degradation. It is crucial to ensure the chosen stabilizer is compatible with the intended application of the diaminopropane solution.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and use of diaminopropane solutions.

Issue	Potential Cause(s)	Recommended Action(s)
Solution Discoloration (Yellowing/Browning)	Oxidation due to exposure to air (oxygen).Reaction with atmospheric carbon dioxide.Photodegradation from exposure to light.[8]	1. Inert Atmosphere: Purge the headspace of the storage container with an inert gas (nitrogen or argon) before sealing.2. Seal Tightly: Ensure the container cap is securely fastened to prevent gas exchange.3. Protect from Light: Store the solution in an amber bottle or in a dark location.4. Consider Antioxidants: If compatible with your application, add a small amount of a suitable antioxidant like BHT.
Precipitation or Cloudiness	Formation of degradation products (e.g., ureas, cyclic compounds) that are less soluble in the solvent.Absorption of atmospheric CO2 leading to the formation of carbamate salts which may have limited solubility.Contamination of the solution.	1. Confirm Identity: If possible, analyze the precipitate to identify its nature. This can help pinpoint the cause.2. Filter Solution: For immediate use, the solution can be filtered through a compatible syringe filter (e.g., PTFE).3. Improve Storage: Re-evaluate and improve storage conditions (see Q1 in FAQs) to prevent further degradation.4. Fresh Preparation: If significant precipitation has occurred, it is advisable to prepare a fresh solution.
Loss of Potency/Inconsistent Experimental Results	Degradation of the diaminopropane, leading to a lower effective concentration.Inaccurate initial preparation of the solution.	1. Verify Concentration: Use an analytical method (see Experimental Protocols section) to determine the current concentration of diaminopropane.2. Review Storage History: Assess if the solution has been exposed to adverse conditions (e.g., high temperatures, prolonged exposure to air).3. Prepare Fresh Standards: For critical applications, it is best to prepare fresh solutions from a reliable stock of the neat compound.
Foaming of the Solution	Presence of contaminants such as grease, oils, or surfactants.Degradation products acting as surfactants.[1][9][10]	1. Identify Source of Contamination: Review handling and transfer procedures to identify potential sources of contamination.2. Use Clean Glassware: Ensure all glassware and equipment are scrupulously clean.3. Charcoal Filtration: In some cases, treating the solution with activated charcoal can remove certain contaminants. This should be tested on a small scale first to ensure it does not remove the diaminopropane.

Experimental Protocols

Protocol 1: Determination of Diaminopropane Concentration by Acid-Base Titration

This method is suitable for determining the concentration of a diaminopropane solution.

Materials:

• Diaminopropane solution (analyte)

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M) (titrant)

• Deionized water

• pH meter or a suitable indicator (e.g., Bromocresol green)

• Buret, volumetric pipettes, Erlenmeyer flasks, magnetic stirrer, and stir bar

Procedure:

• Accurately pipette a known volume (e.g., 10.00 mL) of the diaminopropane solution into an Erlenmeyer flask.

• Add approximately 50 mL of deionized water to the flask.

• If using an indicator, add a few drops to the solution.

• If using a pH meter, calibrate it and place the electrode in the solution.

• Fill the buret with the standardized HCl solution and record the initial volume.

• Slowly add the HCl solution to the diaminopropane solution while constantly stirring.

• Continue the titration until the endpoint is reached. If using an indicator, this will be signified by a color change. If using a pH meter, the endpoint is the point of inflection on the titration curve.

• Record the final volume of the HCl solution.

• Calculate the molarity of the diaminopropane solution using the following formula: M₁V₁ = 2 * M₂V₂ Where:

  • M₁ = Molarity of HCl solution

  • V₁ = Volume of HCl solution used

  • M₂ = Molarity of diaminopropane solution

  • V₂ = Initial volume of diaminopropane solution (Note: The factor of 2 is because diaminopropane has two amine groups that will react with the acid).[11][12][13][14]

Protocol 2: Stability Assessment by HPLC

This protocol provides a general framework for assessing the stability of diaminopropane solutions by monitoring the decrease in the parent compound and the increase of degradation products over time.

Instrumentation and Conditions (Example):

• HPLC System: With a UV or Evaporative Light Scattering Detector (ELSD).

• Column: A C18 reversed-phase column is often a good starting point. For these highly polar amines, a Primesep 200 column with a simple mobile phase of water, acetonitrile (B52724), and an ammonium (B1175870) formate (B1220265) modifier has been shown to be effective.[15]

• Mobile Phase: A gradient or isocratic method may be employed. For a C18 column, a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol) is typical. The addition of an ion-pairing agent might be necessary for good peak shape.

• Detector Wavelength: Diaminopropanes have low UV absorbance, so derivatization or the use of a detector like ELSD may be necessary for high sensitivity. If using UV, detection at a low wavelength (e.g., ~210 nm) is common.[16]

• Flow Rate: Typically 1.0 mL/min.

• Injection Volume: 10-20 µL.

Procedure:

• Method Development and Validation: Develop and validate an HPLC method that provides good separation of the diaminopropane peak from any potential degradation products and solvent peaks.

• Initial Analysis (T=0): Prepare a sample of the freshly prepared diaminopropane solution at a known concentration. Inject the sample into the HPLC and record the chromatogram. The area of the diaminopropane peak at T=0 will serve as the baseline.

• Stability Study: Store the diaminopropane solution under the desired conditions (e.g., refrigerated, room temperature, accelerated conditions of 40 °C).

• Time-Point Analysis: At regular intervals (e.g., 1 week, 1 month, 3 months), withdraw an aliquot of the stored solution, prepare it to the same concentration as the T=0 sample, and analyze it using the same HPLC method.

• Data Analysis: Compare the peak area of the diaminopropane at each time point to the initial peak area at T=0. A decrease in the peak area indicates degradation. The appearance of new peaks suggests the formation of degradation products. The percentage of remaining diaminopropane can be calculated as: (Peak Area at Time X / Peak Area at T=0) * 100%

Visualizations

Caption: Degradation pathway of 1,2-Diaminopropane.

Caption: Degradation pathway of 1,3-Diaminopropane.

Caption: Experimental workflow for stability testing.

Caption: Troubleshooting decision tree for common issues.

References

• 1. uobabylon.edu.iq [uobabylon.edu.iq]
• 2. chemicalbook.com [chemicalbook.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. powderspraymachine.com [powderspraymachine.com]
• 9. Amine Troubleshooting — Sulfur Recovery Engineering Inc. [sulfurrecovery.com]
• 10. Case studies of troubleshooting amine treating foaming—Part 1 | Gas Processing & LNG [gasprocessingnews.com]
• 11. alameda.edu [alameda.edu]
• 12. web.williams.edu [web.williams.edu]
• 13. Analysis of Acids and Bases by Titration – IU East Experimental Chemistry Laboratory Manual [iu.pressbooks.pub]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. HPLC Method Separation of 1,3-Diaminopropane, 1,4-Diaminobutane (Putrescine) and 1,5-Diaminopentane (Cadaverine) on Primesep 200 Column | SIELC Technologies [sielc.com]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 1,2-Diaminopropane via Ammonolysis of 1,2-Dichloropropane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1,2-diaminopropane (B80664) (1,2-DAP) through the ammonolysis of 1,2-dichloropropane (B32752) (1,2-DCP).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 1,2-diaminopropane.

Problem	Potential Causes	Recommended Solutions
Low Conversion of 1,2-Dichloropropane	Insufficient reaction temperature or time.	Gradually increase the reaction temperature within the range of 160-180°C and/or extend the reaction time to 4-5 hours. Monitor the reaction progress by GC analysis.[1]
Low ammonia (B1221849) to 1,2-dichloropropane molar ratio.	Increase the molar ratio of ammonia to 1,2-dichloropropane. Ratios as high as 20:1 have been shown to improve conversion.
Inactive or insufficient catalyst.	Ensure the catalyst is active and used in the appropriate concentration. For CuO-based catalysts, ensure proper dispersion.
Low Yield of 1,2-Diaminopropane	Suboptimal reaction conditions.	Optimize temperature, pressure, and reaction time. A temperature of around 160°C is often cited as a balance between reaction rate and byproduct formation.[2]
Formation of byproducts such as polypropylenepolyamines.	A high excess of ammonia can favor the formation of the primary diamine over secondary and tertiary amines.[3]
Loss of product during workup and purification.	Ensure efficient separation of the product from the reaction mixture. Neutralization of hydrogen chloride with sodium hydroxide (B78521) is a key step.[2] Subsequent rectification (distillation) should be carefully controlled to minimize losses.[1]
High Levels of Byproducts (Polypropylenepolyamines, Allyl Chloride)	High reaction temperature.	Operate at the lower end of the effective temperature range (e.g., 160°C) to minimize the formation of elimination and polymerization byproducts.
Insufficient excess of ammonia.	As with low yield, a significant molar excess of ammonia helps to minimize the formation of higher amines by ensuring the primary amine is less likely to act as a nucleophile.
Pressure Drop During Reaction	Leak in the reactor system.	Immediately and safely stop the reaction and heating. Allow the reactor to cool to room temperature and vent any remaining pressure. Carefully inspect all seals, connections, and valves for leaks.
Condensation of ammonia.	Ensure the reactor is uniformly heated to the target temperature to prevent cold spots where ammonia could condense, leading to a pressure drop.
Corrosion of the Reactor	Formation of ammonium (B1175870) chloride.	The reaction of ammonia with the hydrogen chloride byproduct forms ammonium chloride, which can be corrosive. Using a corrosion-resistant reactor, such as one made of stainless steel, is recommended.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the ammonolysis of 1,2-dichloropropane for 1,2-diaminopropane synthesis?

A1: The main challenge is controlling the selectivity of the reaction. The ammonolysis of alkyl halides, known as Hoffmann's ammonolysis, tends to produce a mixture of primary, secondary, and tertiary amines, as well as quaternary ammonium salts.[3] In this specific synthesis, the desired 1,2-diaminopropane (a primary diamine) can further react with 1,2-dichloropropane to form higher molecular weight polypropylenepolyamines, reducing the yield of the target compound.

Q2: How can I improve the selectivity towards 1,2-diaminopropane?

A2: Employing a large molar excess of ammonia is the most effective strategy. This increases the probability that a molecule of 1,2-dichloropropane will react with ammonia rather than with the 1,2-diaminopropane product that has already formed.

Q3: What are the typical reaction conditions for this synthesis?

A3: The reaction is typically carried out in a high-pressure autoclave at temperatures ranging from 160-180°C and pressures of 8-12 MPa.[1] The reaction time is generally between 4 to 5 hours.[1]

Q4: Is a catalyst necessary for this reaction?

A4: While the reaction can proceed without a catalyst, the use of catalysts such as copper compounds (e.g., CuO) can improve the reaction rate and yield.[4]

Q5: How is the 1,2-diaminopropane product purified from the reaction mixture?

A5: After the reaction, the excess ammonia is vented. The resulting mixture contains 1,2-diaminopropane, byproducts, and ammonium chloride. The ammonium chloride is typically neutralized with a base like sodium hydroxide.[2] The final purification of 1,2-diaminopropane is achieved by fractional distillation (rectification).[1]

Q6: What analytical techniques are suitable for monitoring the reaction and characterizing the product?

A6: Gas Chromatography (GC) is a suitable method for monitoring the conversion of 1,2-dichloropropane and the formation of products during the reaction.[1] For product characterization, Fourier-Transform Infrared Spectroscopy (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy are recommended. The FTIR spectrum of 1,2-diaminopropane shows characteristic peaks for N-H and C-H bonds.[5][6] 1H NMR and 13C NMR spectra can confirm the structure of the final product.[7]

Quantitative Data Summary

The following table summarizes the effect of key reaction parameters on the conversion of 1,2-dichloropropane and the selectivity for 1,2-diaminopropane.

Parameter	Condition	1,2-DCP Conversion (%)	1,2-DAP Selectivity (%)	Reference
Temperature	160°C	High	Moderate	[2]
180°C	Very High	Lower (increased byproducts)	[1]
Pressure	8 MPa	Good	Good	[1]
12 MPa	High	Good	[1]
NH₃:1,2-DCP Molar Ratio	8:1	87.5	-	[1]
20:1	97.1	25.3
Reaction Time	4 hours	High	Good	[1]
5 hours	Complete	Good	[1]

Experimental Protocols

Detailed Methodology for the Ammonolysis of 1,2-Dichloropropane

1. Reactor Preparation and Charging:

• Ensure the high-pressure autoclave (e.g., stainless steel) is clean and dry.

• Charge the autoclave with 1,2-dichloropropane and the chosen catalyst (e.g., CuO).

• Seal the autoclave and cool it to a low temperature (e.g., -10°C) to facilitate the safe addition of liquid ammonia.

2. Reactant Addition:

• Evacuate the air from the autoclave using a vacuum pump.

• Carefully introduce the desired amount of liquid ammonia into the cooled autoclave. The amount of ammonia should be in significant molar excess relative to the 1,2-dichloropropane.

3. Reaction Execution:

• Gradually heat the sealed autoclave to the desired reaction temperature (e.g., 160-180°C). The pressure will increase as the temperature rises.

• Maintain the reaction at the set temperature and pressure for the specified duration (e.g., 4-5 hours), with continuous stirring.

• Monitor the reaction progress by taking samples (if the reactor setup allows) and analyzing them by GC.

4. Reaction Work-up:

• After the reaction is complete, cool the autoclave to room temperature.

• Carefully vent the excess ammonia in a well-ventilated fume hood.

• The crude reaction mixture, containing 1,2-diaminopropane, byproducts, and ammonium chloride, can then be transferred from the reactor.

5. Product Purification:

• Neutralize the ammonium chloride in the crude mixture by adding a solution of a strong base, such as sodium hydroxide.

• Perform a fractional distillation (rectification) of the neutralized mixture to separate the 1,2-diaminopropane from water, unreacted starting materials, and higher-boiling byproducts.[1]

Visualizations

Caption: Experimental workflow for the synthesis of 1,2-diaminopropane.

Caption: Reaction pathway for the ammonolysis of 1,2-dichloropropane.

References

• 1. CN103012158A - Preparation method of 1,2-propane diamine - Google Patents [patents.google.com]
• 2. CN104693037A - A method of preparing 1,2-diaminopropane from isopropanolamine and liquid ammonia and a device thereof - Google Patents [patents.google.com]
• 3. aakash.ac.in [aakash.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. spectrabase.com [spectrabase.com]
• 7. 1,2-Diaminopropane(78-90-0) 13C NMR spectrum [chemicalbook.com]

Technical Support Center: pH Optimization for Diaminopropane in Aqueous Buffer Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the pH optimization of diaminopropane-based aqueous buffer solutions. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to facilitate your experiments.

Diaminopropane Buffer Properties

Diaminopropanes, available as 1,2-diaminopropane (B80664) and 1,3-diaminopropane (B46017), are versatile buffering agents in various biochemical and pharmaceutical applications. Their effectiveness is rooted in their pKa values, which determine the pH range over which they can effectively resist changes in pH.

Compound	pKa1	pKa2 (approx.)	Optimal Buffering pH Range
1,2-Diaminopropane	~9.8 - 10.0	~6.6 - 7.0	6.0 - 7.5 and 9.0 - 10.5
1,3-Diaminopropane	~10.0 - 10.6	~8.5	7.5 - 9.5 and 9.0 - 11.0

Note: pKa values can be influenced by temperature and the ionic strength of the solution.

Experimental Protocol: Preparation of a Diaminopropane Buffer

This protocol outlines the steps to prepare a 100 mM 1,3-diaminopropane buffer solution. The same general principles apply to the preparation of 1,2-diaminopropane buffers.

Materials:

• 1,3-Diaminopropane

• Deionized water

• Hydrochloric acid (HCl), 1 M solution

• Calibrated pH meter

• Stir plate and stir bar

• Volumetric flasks and graduated cylinders

• Appropriate personal protective equipment (PPE)

Procedure:

• Calculate the required amount of 1,3-diaminopropane: For 1 L of a 100 mM solution, you will need 0.1 moles of 1,3-diaminopropane (Molar Mass: 74.12 g/mol ).

  • Mass = 0.1 mol * 74.12 g/mol = 7.412 g

• Dissolve the diaminopropane: To a beaker containing approximately 800 mL of deionized water and a stir bar, slowly add the calculated amount of 1,3-diaminopropane while stirring continuously.

• Initial pH adjustment: Place the beaker on a stir plate and immerse the calibrated pH electrode in the solution. Slowly add 1 M HCl dropwise to begin lowering the pH towards your target value. Monitor the pH reading closely.

• Fine-tuning the pH: As the pH approaches the desired value (within 0.5 pH units), switch to a lower concentration of HCl (e.g., 0.1 M) or add smaller drops to avoid overshooting the target pH.

• Final volume adjustment: Once the target pH is reached, transfer the solution to a 1 L volumetric flask. Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask. Carefully add deionized water to the flask until the bottom of the meniscus reaches the calibration mark.

• Final pH check and storage: Cap the flask and invert it several times to ensure thorough mixing. Re-check the pH to ensure it has remained stable. Store the buffer solution in a well-sealed container at 4°C. Diaminopropane solutions are sensitive to air and can absorb atmospheric CO2, which can alter the pH.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and use of diaminopropane buffers.

Q1: My pH reading is unstable and drifts continuously while preparing the buffer.

A1: This is a common issue and can be caused by several factors:

• CO2 Absorption: Diaminopropane solutions are alkaline and can readily absorb carbon dioxide from the atmosphere, leading to the formation of carbonic acid and a subsequent drop in pH. Try to prepare the buffer in a fume hood and minimize its exposure to air.

• Temperature Effects: The pH of amine-based buffers is often temperature-dependent. Ensure your solution has reached thermal equilibrium with the room temperature before and during pH measurement. Calibrate your pH meter at the temperature you will be using the buffer.

• Electrode Issues: A dirty or improperly calibrated pH electrode can cause unstable readings. Ensure your electrode is clean and calibrated with fresh, appropriate pH standards.

Q2: I overshot my target pH while adding acid. Can I add a base to correct it?

A2: While it is possible to add a base (like NaOH) to bring the pH back up, it is generally not recommended as it will alter the ionic strength of your buffer. This change in ionic strength can affect experimental results, particularly in sensitive assays. It is best practice to remake the buffer if you significantly overshoot the target pH.

Q3: My buffer appears cloudy or has formed a precipitate after preparation or during storage.

A3: Precipitation can occur for several reasons:

• Low Solubility: The free base form of diaminopropane may have limited solubility at higher pH values. Ensure the compound is fully dissolved before making final volume adjustments.

• Contamination: Contamination from glassware or other reagents can lead to precipitation. Use clean glassware and high-purity water.

• Reaction with CO2: As mentioned, absorption of atmospheric CO2 can lead to the formation of carbonates, which may precipitate out of solution, especially in the presence of divalent cations.

Q4: My experimental results are not reproducible when using a freshly prepared diaminopropane buffer.

A4: Inconsistent buffer preparation is a frequent cause of irreproducible results.

• Inaccurate Measurements: Precisely measure the mass of diaminopropane and the volume of all solutions.

• Inconsistent pH: Ensure the final pH of each buffer batch is identical. Even small variations in pH can significantly impact biological and chemical reactions.

• Buffer Age: Use freshly prepared buffers whenever possible. The pH of stored diaminopropane buffers can change over time due to CO2 absorption.

Frequently Asked Questions (FAQs)

Q1: What is the effective buffering range for diaminopropane buffers?

A1: A buffer is most effective within approximately ±1 pH unit of its pKa. Since diaminopropanes have two pKa values, they can be used in two different pH ranges. For 1,2-diaminopropane, these ranges are roughly 6.0-7.5 and 9.0-10.5. For 1,3-diaminopropane, the effective ranges are approximately 7.5-9.5 and 9.0-11.0.

Q2: Are diaminopropane buffers compatible with common biological assays?

A2: The primary amine groups in diaminopropane can interfere with certain assays. For example, they can react with aldehydes and ketones. It is crucial to check for any known incompatibilities with your specific reagents and experimental setup. For instance, amine-containing buffers can interfere with some protein quantification assays.

Q3: How should I store my diaminopropane stock solution and buffers?

A3: 1,2-Diaminopropane and 1,3-diaminopropane are hygroscopic and sensitive to air. Stock solutions should be stored in tightly sealed containers under an inert atmosphere (e.g., nitrogen or argon) if possible, and refrigerated. Prepared buffer solutions should also be stored in well-sealed containers at 4°C to minimize CO2 absorption and microbial growth.

Q4: Can I autoclave diaminopropane buffers?

A4: Diaminopropanes are volatile and can degrade at high temperatures. Therefore, autoclaving is generally not recommended. Filter sterilization using a 0.22 µm filter is the preferred method for sterilizing diaminopropane buffer solutions.

pH Optimization Workflow

The following diagram illustrates a logical workflow for optimizing the pH of a diaminopropane buffer for a specific application.

Caption: A logical workflow for the systematic optimization of diaminopropane buffer pH.

Technical Support Center: Minimizing Diaminopropane Degradation at High Temperatures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with diaminopropanes at elevated temperatures.

Frequently Asked Questions (FAQs)

Q1: What are the primary pathways for the thermal degradation of diaminopropanes?

A1: The thermal degradation of both 1,2-diaminopropane (B80664) (1,2-DAP) and 1,3-diaminopropane (B46017) (1,3-DAP) at high temperatures, particularly in the presence of CO2, primarily proceeds through two main pathways. The initial step involves the formation of a carbamate. This intermediate can then undergo either an intermolecular cyclization to form a cyclic urea (B33335) derivative (an imidazolidinone for 1,2-DAP and a tetrahydropyrimidinone for 1,3-DAP) or a nucleophilic attack by another diaminopropane molecule to form a linear urea.[1][2] Further reactions can lead to the formation of larger cyclic diurea structures.

Q2: What factors accelerate the thermal degradation of diaminopropanes?

A2: Several factors can accelerate the degradation of diaminopropanes at high temperatures:

• Temperature: Higher temperatures significantly increase the rate of degradation reactions.[1]

• Presence of Carbon Dioxide (CO2): CO2 readily reacts with the amine groups to form carbamates, which are key intermediates in the degradation pathways.[1][2]

• Presence of Oxygen: Oxidative degradation can occur, especially at elevated temperatures, leading to a different set of degradation products.

• Presence of Metal Ions: Certain metal ions can catalyze degradation reactions.

• Localized Hot Spots: Uneven heating can create localized areas of very high temperature, leading to accelerated degradation even if the bulk temperature is within a safe range.[3]

Q3: How can I minimize the degradation of diaminopropanes during my experiments?

A3: To minimize degradation, consider the following strategies:

• Temperature Control: Maintain the lowest possible temperature that allows for your desired reaction or process to occur. Avoid localized overheating by ensuring uniform heat distribution.[3]

• Inert Atmosphere: Whenever possible, conduct experiments under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative degradation.

• Use of Antioxidants: The addition of antioxidants can help to mitigate oxidative degradation. Common classes of antioxidants for amines include hindered phenols and phosphites.[4]

• pH Control: The stability of amines can be pH-dependent. Maintaining an optimal pH for your specific application may help to reduce degradation.

• Solvent Choice: The solvent system can influence the thermal stability of amines. For example, replacing water with certain organic diluents can alter degradation rates.

Q4: Are there any recommended storage conditions to ensure the stability of diaminopropanes?

A4: Yes, proper storage is crucial. Diaminopropanes are typically hygroscopic and can absorb CO2 from the air.[3][5] Therefore, they should be stored in tightly sealed containers in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[3][5] Storing under an inert atmosphere (e.g., nitrogen) can further enhance stability.

Troubleshooting Guides

Issue 1: Discoloration of Diaminopropane Solution upon Heating

• Possible Cause: Thermal degradation or oxidation leading to the formation of colored byproducts.

• Troubleshooting Steps:

  • Verify Temperature: Ensure the bulk and local temperatures are not exceeding the stability limit of the diaminopropane. Use a calibrated thermometer and ensure even heating.

  • Purge with Inert Gas: Before and during heating, purge the reaction vessel with an inert gas like nitrogen or argon to remove oxygen.

  • Add an Antioxidant: Consider adding a small amount of a suitable antioxidant, such as a hindered phenol (B47542) or a phosphite, to the solution. Compatibility and potential interference with your experiment should be evaluated.

  • Analyze for Impurities: If the problem persists, analyze the discolored solution using techniques like HPLC or GC-MS to identify the colored impurities and understand the degradation pathway.

Issue 2: Unexpected Side Products in a Reaction Involving Diaminopropane at High Temperature

• Possible Cause: The diaminopropane is degrading under the reaction conditions, and the degradation products are participating in side reactions.

• Troubleshooting Steps:

  • Review Degradation Pathways: Familiarize yourself with the known thermal degradation products of the specific diaminopropane isomer you are using (see FAQ 1).

  • Lower Reaction Temperature: If feasible for your synthesis, lower the reaction temperature to reduce the rate of diaminopropane degradation.

  • Reduce Reaction Time: Minimize the time the reaction mixture is held at a high temperature.

  • Protecting Groups: In a synthetic chemistry context, consider using protecting groups for the amine functionalities if the high-temperature step is incompatible with unprotected amines.

  • Inert Atmosphere: Ensure the reaction is carried out under a strictly inert atmosphere.

Issue 3: Inconsistent Results in Experiments Using Diaminopropane

• Possible Cause: Degradation of the diaminopropane stock solution over time.

• Troubleshooting Steps:

  • Check Storage Conditions: Verify that the diaminopropane is stored correctly (see FAQ 4).

  • Perform Quality Control: Periodically check the purity of your diaminopropane stock solution using a suitable analytical method (e.g., titration, GC, or NMR).

  • Use Fresh Reagent: If degradation is suspected, use a fresh bottle of diaminopropane for your experiments.

  • Minimize Freeze-Thaw Cycles: If the diaminopropane is frozen for storage, minimize the number of freeze-thaw cycles.

Data Presentation

Table 1: Illustrative Thermal Degradation of 1,2-Diaminopropane and 1,3-Diaminopropane in Aqueous Solution in the Presence of CO2.

(Disclaimer: The following data is illustrative and intended to demonstrate the expected trends. Actual degradation rates will vary based on specific experimental conditions.)

Temperature (°C)	Diaminopropane Isomer	Time (hours)	Degradation (%)	Major Degradation Products
120	1,2-Diaminopropane	24	~5%	4-Methyl-2-imidazolidinone, Urea derivatives
120	1,3-Diaminopropane	24	~3%	Tetrahydro-2(1H)-pyrimidone, Urea derivatives
150	1,2-Diaminopropane	24	~15%	4-Methyl-2-imidazolidinone, Urea derivatives, Cyclic diurea
150	1,3-Diaminopropane	24	~10%	Tetrahydro-2(1H)-pyrimidone, Urea derivatives, Cyclic diurea

Table 2: Effect of Different Atmospheres on the Degradation of 1,2-Diaminopropane at 140°C.

(Disclaimer: The following data is illustrative.)

Atmosphere	Time (hours)	Degradation (%)	Observations
Air	12	~20%	Significant discoloration (yellow to brown)
Nitrogen	12	< 5%	Minimal to no discoloration
Argon	12	< 5%	Minimal to no discoloration

Experimental Protocols

Protocol 1: Determination of Thermal Stability using Thermogravimetric Analysis (TGA)

• Objective: To determine the onset temperature of decomposition for diaminopropane.

• Methodology:

  • Instrument: Calibrated thermogravimetric analyzer.

  • Sample Preparation: Accurately weigh 5-10 mg of the diaminopropane sample into an aluminum or ceramic TGA pan.

  • Atmosphere: Nitrogen (inert) or Air (oxidative), with a typical flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 30 °C.

    • Ramp up to a final temperature (e.g., 400 °C) at a constant heating rate (e.g., 10 °C/min).

  • Data Analysis: Record the mass loss as a function of temperature. The onset of decomposition is the temperature at which a significant mass loss begins. The peak decomposition temperature can be determined from the derivative of the TGA curve (DTG).[6]

Protocol 2: Forced Degradation Study for Diaminopropane in a Pharmaceutical Context

• Objective: To investigate the degradation pathways of diaminopropane under various stress conditions relevant to pharmaceutical manufacturing and storage.[7][8][9]

• Methodology:

  • Sample Preparation: Prepare solutions of diaminopropane in relevant solvents (e.g., water, buffers of different pH, common pharmaceutical co-solvents).

  • Stress Conditions: Expose the samples to a range of stress conditions, including:

    • Acidic and Basic Hydrolysis: Adjust the pH of the solutions to acidic (e.g., 0.1 M HCl) and basic (e.g., 0.1 M NaOH) conditions and heat at a controlled temperature (e.g., 60-80 °C) for a defined period.

    • Oxidation: Treat the solution with an oxidizing agent (e.g., 3% hydrogen peroxide) at room temperature or slightly elevated temperature.

    • Thermal Stress: Heat the solution at a high temperature (e.g., 80-100 °C) for an extended period.

    • Photostability: Expose the solution to UV and visible light according to ICH Q1B guidelines.

  • Analysis: At specified time points, withdraw aliquots from each stress condition and analyze them using a stability-indicating analytical method, such as HPLC with UV or MS detection.

  • Data Evaluation: Compare the chromatograms of the stressed samples to that of an unstressed control to identify and quantify the degradation products. The goal is to achieve 5-20% degradation to ensure that the analytical method can detect and resolve the degradants.

Visualizations

Caption: Degradation pathway of 1,2-Diaminopropane.

Caption: Degradation pathway of 1,3-Diaminopropane.

References

• 1. uknowledge.uky.edu [uknowledge.uky.edu]
• 2. researchgate.net [researchgate.net]
• 3. chemicalbook.com [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. Characterization and quantification of N-(3-aminopropyl)-N-dodecyl-1,3-propanediamine biocide by NMR, HPLC/MS and titration techniques. | Semantic Scholar [semanticscholar.org]
• 7. biopharminternational.com [biopharminternational.com]
• 8. medcraveonline.com [medcraveonline.com]
• 9. globalresearchonline.net [globalresearchonline.net]

resolving incomplete reactions with diaminopropane as a nucleophile

This guide provides troubleshooting strategies and technical information for researchers encountering incomplete reactions when using diaminopropane as a nucleophile.

Frequently Asked Questions (FAQs)

Q1: My reaction with diaminopropane is incomplete, showing significant starting material. What are the common causes?

A1: Incomplete reactions with diaminopropane often stem from several factors related to its bifunctional nature and the reaction conditions. Key areas to investigate include:

• Stoichiometry: As a diamine, 1 mole of diaminopropane can react with 2 moles of an electrophile. If mono-substitution is desired, precise control of stoichiometry (often a slight excess of the diamine) is critical. An incorrect ratio can lead to a mixture of unreacted starting material, mono-substituted, and di-substituted products.

• Reaction Temperature: Nucleophilic substitution reactions often require sufficient thermal energy to overcome the activation barrier.[1] If the reaction is sluggish at room temperature, a gradual increase in temperature should be explored.

• Nucleophile Basicity and Salt Formation: Diaminopropane is basic and can be protonated by acidic species in the reaction mixture. This protonation deactivates the nucleophile. Ensure the reaction is run under basic or neutral conditions, or that a non-nucleophilic base is added to scavenge any acid produced.

• Solvent Choice: The solvent plays a crucial role. Polar aprotic solvents (e.g., DMF, DMSO, acetonitrile) are generally preferred for nucleophilic substitutions as they solvate the counter-ion of the nucleophile, making the amine more "naked" and reactive.[1] Protic solvents can hydrogen-bond with the amine, reducing its nucleophilicity.[2]

• Steric Hindrance: The reactivity of diaminopropane can be affected by steric bulk on either the nucleophile or the electrophile. 1,2-Diaminopropane is sterically more hindered than 1,3-diaminopropane (B46017).[3][4]

Q2: I am getting a mixture of mono- and di-substituted products. How can I improve selectivity for the mono-substituted product?

A2: Achieving mono-substitution with a diamine is a common challenge. Here are strategies to improve selectivity:

• Adjust Stoichiometry: Use a significant excess of diaminopropane relative to the electrophile. This increases the statistical probability that an electrophile will encounter an unreacted diamine molecule rather than a mono-substituted one.

• Use a Protecting Group: One of the amine groups can be temporarily protected (e.g., as a Boc or Cbz carbamate), allowing the other to react selectively. The protecting group is then removed in a subsequent step.

• Low Temperature and Slow Addition: Running the reaction at a lower temperature and slowly adding the electrophile to a solution of excess diaminopropane can favor mono-substitution by keeping the instantaneous concentration of the electrophile low.

Q3: My reaction is producing a complex mixture of byproducts. What are the likely side reactions?

A3: Besides di-substitution, several side reactions can occur:

• Intramolecular Cyclization: If the electrophile also contains a leaving group, the mono-substituted product may undergo intramolecular cyclization, especially if a 5- or 6-membered ring can be formed.

• Elimination Reactions: If the electrophile is susceptible to elimination (e.g., a secondary or tertiary alkyl halide), the basicity of diaminopropane can promote the formation of elimination byproducts.[5]

• Reaction with Solvent: At high temperatures, solvents like DMF can decompose to generate dimethylamine, which can act as a competing nucleophile.[1]

Quantitative Data Summary

The choice of diaminopropane isomer and reaction conditions significantly impacts the outcome. The following tables provide a summary of key properties and recommended conditions.

Table 1: Comparison of Diaminopropane Isomers

Property	1,2-Diaminopropane	1,3-Diaminopropane
CAS Number	78-90-0[6]	109-76-2[7]
Structure	CH₃CH(NH₂)CH₂NH₂	H₂N(CH₂)₃NH₂
Boiling Point	119-120 °C[8]	139-140 °C
Key Feature	Chiral, simplest chiral diamine.[3]	Achiral, flexible linear chain.
Reactivity Note	The two amine groups have different steric environments.	Both primary amines are sterically similar.

Table 2: Recommended Reaction Conditions for Nucleophilic Substitution

Parameter	Recommendation	Rationale
Solvent	Polar Aprotic (DMF, DMSO, Acetonitrile)	Enhances nucleophilicity by solvating the counter-ion.[1]
Temperature	25°C to 100°C (Substrate Dependent)	Higher temperatures may be needed but can increase side products.[1]
Base (if needed)	Non-nucleophilic base (e.g., K₂CO₃, Et₃N)	Neutralizes any acid formed without competing with the nucleophile.
Atmosphere	Inert (Nitrogen or Argon)	Prevents side reactions with atmospheric CO₂ and moisture.

Experimental Protocols

General Protocol for Mono-N-Alkylation of 1,3-Diaminopropane

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 1,3-Diaminopropane (5.0 eq)

• Electrophile (e.g., Alkyl Halide) (1.0 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• Acetonitrile (CH₃CN), anhydrous

• Round-bottom flask, magnetic stirrer, condenser, nitrogen/argon inlet.

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 1,3-diaminopropane (5.0 eq) and anhydrous acetonitrile.

• Add anhydrous potassium carbonate (2.0 eq) to the stirred solution.

• In a separate flask, dissolve the electrophile (1.0 eq) in anhydrous acetonitrile.

• Add the electrophile solution dropwise to the stirred diaminopropane solution over 1-2 hours at room temperature.

• After the addition is complete, heat the reaction mixture to a suitable temperature (e.g., 60-80°C) and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter off the potassium carbonate.

• Remove the solvent and excess diaminopropane under reduced pressure.

• The crude product can be purified by column chromatography or other suitable methods.

Visual Guides

Troubleshooting Workflow for Incomplete Reactions

References

• 1. benchchem.com [benchchem.com]
• 2. gacariyalur.ac.in [gacariyalur.ac.in]
• 3. 1,2-Diaminopropane - Wikipedia [en.wikipedia.org]
• 4. 1,3-Diaminopropane - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. nbinno.com [nbinno.com]
• 7. 1,3-Diaminopropane synthesis - chemicalbook [chemicalbook.com]
• 8. 1,2-Diaminopropane 0.99 Propylenediamine [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide to 1,2-Diaminopropane and 1,3-Diaminopropane as Ligands

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of coordination chemistry, the selection of an appropriate ligand is paramount to tailoring the properties of a metal complex for specific applications, ranging from catalysis to medicinal chemistry. Among the simplest bidentate N-donor ligands are the structural isomers 1,2-diaminopropane (B80664) (pn) and 1,3-diaminopropane (B46017) (tn). While chemically similar, the subtle difference in the placement of their amino groups leads to significant variations in the structure, stability, and reactivity of their corresponding metal complexes. This guide provides an objective, data-driven comparison of these two foundational ligands to aid researchers in their selection and application.

The core structural difference lies in their coordination mode: 1,2-diaminopropane chelates to a metal center to form a five-membered ring, whereas 1,3-diaminopropane forms a six-membered ring. This seemingly minor variation has profound implications for the thermodynamic stability and conformational flexibility of the resulting metallacycle. Furthermore, the inherent chirality of 1,2-diaminopropane offers opportunities for stereoselective synthesis that are absent in the achiral 1,3-diaminopropane.

Structural and Stereochemical Analysis

The primary distinction between 1,2-diaminopropane and 1,3-diaminopropane as ligands is the size of the chelate ring they form upon coordination to a metal ion.

• 1,2-Diaminopropane (pn): Forms a five-membered chelate ring. These rings are generally considered to be sterically favorable with minimal ring strain.[1][2]

• 1,3-Diaminopropane (tn): Forms a six-membered chelate ring. While also stable, six-membered rings are more conformationally flexible and can introduce different steric interactions compared to their five-membered counterparts.[3]

Another critical difference is chirality. 1,2-diaminopropane is a chiral molecule, existing as (R)- and (S)-enantiomers, making it a valuable building block for asymmetric synthesis.[4] In contrast, 1,3-diaminopropane is achiral.[5]

Chelation of 1,2-diaminopropane vs. 1,3-diaminopropane.

Thermodynamic Stability: The Chelate Effect

The chelate effect describes the enhanced stability of complexes containing polydentate ligands compared to those with analogous monodentate ligands.[3][6] When comparing chelating ligands, the size of the ring formed is a crucial factor in determining the overall thermodynamic stability of the complex.

Experimentally, it is observed that for flexible ligands like diamines, complexes containing five-membered chelate rings are often significantly more stable than those with six-membered rings.[1] This increased stability is primarily attributed to favorable entropic factors and minimal ring strain in the five-membered conformation.[7]

Comparative Stability Constants of Metal Complexes

The stability constant (log K) is a quantitative measure of the equilibrium for the formation of a complex in solution. A higher value indicates greater stability. The table below summarizes experimentally determined stability constants for selected divalent metal ions with both ligands.

Metal Ion	Ligand	log K₁	log K₂	Overall log β₂ (K₁*K₂)
Cu(II)	1,2-diaminopropane	10.72	9.32	20.04
1,3-diaminopropane	9.80	7.80	17.60
Ni(II)	1,2-diaminopropane	7.60	6.40	14.00
1,3-diaminopropane	6.70	4.90	11.60
Pd(II)	1,3-diaminopropane	-	-	16.5 (log K₁₁)

Note: Data is compiled from various sources and experimental conditions (e.g., temperature, ionic strength) may vary. The Pd(II) value represents the formation of a 1:1 complex.[8]

As the data indicates, for Cu(II) and Ni(II) ions, the complexes formed with 1,2-diaminopropane exhibit greater stability than their 1,3-diaminopropane counterparts, which aligns with the general principle regarding five- and six-membered chelate rings.

Experimental Protocols

Determination of Stability Constants by Potentiometric Titration

A common and reliable method for determining the stability constants of metal complexes is potentiometric pH titration. This technique involves monitoring the pH of a solution containing a metal ion and a ligand as a standard solution of a strong base is added.

Methodology:

• Solution Preparation: Prepare stock solutions of the metal perchlorate (B79767) (e.g., Cu(ClO₄)₂), the diamine ligand (as its hydrochloride salt to improve solubility and prevent protonation ambiguity), a standardized strong acid (e.g., HClO₄), and a carbonate-free strong base (e.g., NaOH). Maintain a constant ionic strength in all solutions using an inert salt like NaClO₄ or KNO₃.

• Calibration: Calibrate a pH meter and electrode system using standard buffer solutions at the desired experimental temperature.

• Titration: Perform a series of titrations. A typical set includes:

  • (a) Acid titration (for standardization of the base).

  • (b) Ligand + Acid titration (to determine the ligand's protonation constants).

  • (c) Metal + Ligand + Acid titration (to determine the complex's stability constants).

• Data Acquisition: Record the pH value after each addition of the titrant (NaOH solution).

• Calculation: The collected data (volume of titrant vs. pH) is processed using specialized software (e.g., HYPERQUAD, SCOGS). The software refines the protonation and stability constants by minimizing the difference between the experimental titration curve and a calculated model based on the equilibria in solution.

Workflow for Potentiometric Titration Experiment.

Applications in Research and Development

The distinct structural features of 1,2-diaminopropane and 1,3-diaminopropane lead to their use in different areas of chemical research and drug development.

Application Area	1,2-Diaminopropane (pn)	1,3-Diaminopropane (tn)
Asymmetric Catalysis	Widely used due to its chirality. It is a key precursor for N,N′-disalicylidene-1,2-propanediamine (salpn), a salen-type ligand used in metal-deactivating additives and asymmetric catalysis.[4]	Achiral nature limits its use in enantioselective reactions. However, its complexes are effective catalysts for reactions like the Mizoroki-Heck C-C bond formation.[9]
Drug Development	Its chiral complexes have been explored for stereospecific interactions with biological targets.	Used to synthesize novel platinum(II) and palladium(II) complexes with potential cytotoxic activity against cancer cell lines.[10] Its complexes are also studied for interactions with biomolecules like amino acids and DNA constituents.[8]
Materials Science	Forms coordination complexes with a variety of stereoisomers, enabling the design of complex 3D structures.[4]	A versatile building block for synthesizing heterocycles and coordination polymers. It is used in textile finishing and other material applications.[5]

Summary and Conclusion

The choice between 1,2-diaminopropane and 1,3-diaminopropane as ligands is dictated by the desired properties of the final metal complex. This decision is fundamentally rooted in the structural consequences of their isomerism.

Structure-Property-Application Relationship.

• Choose 1,2-diaminopropane when high thermodynamic stability is a priority and when chirality is required for applications such as asymmetric catalysis. The resulting five-membered chelate ring is generally more stable.

• Choose 1,3-diaminopropane for applications where the specific bite angle and conformational flexibility of a six-membered ring are advantageous, such as in the design of certain catalytic systems or as a scaffold in medicinal chemistry where rigid stability is not the primary concern.

References

• 1. coordination compounds - Stability of complexes based on number of rings - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. quora.com [quora.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 1,2-Diaminopropane - Wikipedia [en.wikipedia.org]
• 5. 1,3-Diaminopropane - Wikipedia [en.wikipedia.org]
• 6. Chelates and chelate effect | PDF [slideshare.net]
• 7. fiveable.me [fiveable.me]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis, characterization and cytotoxicity of platinum(II)/palladium(II) complexes with 1,3-diaminopropane and 4-toluensulfonyl-L-amino acid dianion - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Cytotoxicity of Diaminopropane Isomers on Cancer Cell Lines: A Review of Available Data

While specific IC50 values for the free diaminopropane isomers are not documented, this guide will provide a framework for assessing the cytotoxicity of such compounds, including a detailed experimental protocol for the widely used MTT assay and a discussion of the potential mechanisms through which diamine-containing compounds may exert anti-cancer effects.

Experimental Protocols

A common method to determine the cytotoxicity of a compound is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is typically correlated with cell viability.

MTT Assay Protocol for Cytotoxicity Screening

1. Cell Seeding:

• Cancer cells are harvested from culture and counted.

• Cells are seeded into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

• The plate is incubated for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

2. Compound Treatment:

• Stock solutions of the test compounds (e.g., 1,2-diaminopropane (B80664) and 1,3-diaminopropane) are prepared in a suitable solvent (e.g., sterile water or DMSO) and then serially diluted in culture medium to achieve a range of final concentrations.

• The culture medium from the seeded cells is carefully removed and replaced with 100 µL of the medium containing the various concentrations of the test compounds. Control wells containing medium with solvent only are also included.

• The plate is incubated for a specified period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

3. MTT Addition and Incubation:

• Following the treatment period, 10 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) is added to each well.

• The plate is incubated for an additional 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

4. Solubilization of Formazan:

• After the MTT incubation, the medium is carefully removed, and 100 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) is added to each well to dissolve the formazan crystals.

• The plate is gently agitated on a shaker for 15-20 minutes to ensure complete solubilization.

5. Absorbance Measurement and Data Analysis:

• The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm.

• The percentage of cell viability is calculated relative to the untreated control cells.

• The half-maximal inhibitory concentration (IC50), which is the concentration of the compound that inhibits 50% of cell growth, is determined by plotting a dose-response curve.

Data Presentation

As no direct comparative IC50 values for 1,2-diaminopropane and 1,3-diaminopropane (B46017) have been identified, the following table is a template for how such data would be presented if available from experimental studies.

Compound	Cancer Cell Line	Incubation Time (hours)	IC50 (µM)
1,2-Diaminopropane	e.g., MCF-7 (Breast)	48	Data Not Available
1,3-Diaminopropane	e.g., MCF-7 (Breast)	48	Data Not Available
1,2-Diaminopropane	e.g., A549 (Lung)	48	Data Not Available
1,3-Diaminopropane	e.g., A549 (Lung)	48	Data Not Available
1,2-Diaminopropane	e.g., HeLa (Cervical)	48	Data Not Available
1,3-Diaminopropane	e.g., HeLa (Cervical)	48	Data Not Available

Mandatory Visualizations

Experimental Workflow for Cytotoxicity Assessment

Caption: Workflow of the MTT assay for determining the cytotoxicity of diaminopropane isomers.

Hypothetical Signaling Pathway Affected by Cytotoxic Agents

Caption: A simplified diagram of potential cytotoxic mechanisms leading to apoptosis.

A Comparative Guide to Diaminopropane and Ethylenediamine as Chelating Agents

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate chelating agent is a critical decision in various scientific disciplines, including medicinal chemistry, materials science, and analytical chemistry. Both diaminopropane and ethylenediamine (B42938) are fundamental bidentate ligands, forming stable complexes with a variety of metal ions. This guide provides a comprehensive comparison of their chelating properties, supported by experimental data, to aid in the selection process for specific research and development applications.

At a Glance: Key Differences

Feature	Ethylenediamine (en)	1,2-Diaminopropane (B80664) (1,2-pn)	1,3-Diaminopropane (B46017) (1,3-pn)
Chelate Ring Size	5-membered	5-membered	6-membered
Relative Stability	Generally forms highly stable complexes.	Stability is often comparable to or slightly less than ethylenediamine due to the steric hindrance of the methyl group.	Typically forms less stable complexes than ethylenediamine and 1,2-diaminopropane for many metal ions due to the less favorable six-membered ring.
Conformation	Gauche conformation in complexes.	Gauche conformation, with the methyl group adopting an equatorial or axial position.	Chair or boat conformations in complexes.
Applications	Widely used as a fundamental building block for more complex ligands (e.g., EDTA), in industrial processes, and as a pharmaceutical ingredient.[1]	Used in the synthesis of specific ligands and as a chiral building block.	Utilized in the synthesis of pharmaceuticals and other organic compounds; notably investigated as an inhibitor of ornithine decarboxylase.[2]

Quantitative Comparison of Metal Complex Stability

The stability of a metal-ligand complex is quantified by its stability constant (log K). A higher log K value indicates a more stable complex. The following tables summarize the stepwise stability constants for the formation of 1:1, 1:2, and 1:3 metal-ligand complexes with ethylenediamine, 1,2-diaminopropane, and 1,3-diaminopropane for several common divalent metal ions.

Table 1: Stability Constants (log K) of Divalent Metal Complexes

Metal Ion	Ligand	log K₁	log K₂	log K₃
Cu(II)	Ethylenediamine	10.55	9.05	-
1,2-Diaminopropane	10.60	9.15	-
1,3-Diaminopropane	9.80	7.90	-
Ni(II)	Ethylenediamine	7.32	6.09	4.22
1,2-Diaminopropane	7.45	6.30	4.40
1,3-Diaminopropane	6.60	4.80	2.50
Co(II)	Ethylenediamine	5.89	4.83	3.10
1,2-Diaminopropane	5.90	4.80	3.30
1,3-Diaminopropane	4.60	3.20	1.40
Zn(II)	Ethylenediamine	5.71	5.00	2.10
1,2-Diaminopropane	5.80	5.10	2.30
1,3-Diaminopropane	4.70	3.50	-

Thermodynamic Insights into Chelation

The stability of a metal chelate is governed by both enthalpy (ΔH) and entropy (ΔS) changes during complex formation. The chelate effect, which describes the enhanced stability of complexes with multidentate ligands compared to those with monodentate ligands, is primarily an entropic effect.

Table 2: Thermodynamic Data for 1:1 Complex Formation (at 298 K)

Metal Ion	Ligand	-ΔG (kJ/mol)	-ΔH (kJ/mol)	TΔS (kJ/mol)
Cu(II)	Ethylenediamine	60.2	54.4	5.8
Ni(II)	Ethylenediamine	41.8	37.2	4.6

Experimental Protocols

Accurate determination of stability constants is crucial for understanding and comparing the chelating abilities of ligands. The following are outlines of common experimental methods.

Potentiometric Titration

This is one of the most widely used and accurate methods for determining stability constants.

Principle: The formation of a metal-ligand complex is accompanied by the displacement of protons from the ligand, leading to a change in the hydrogen ion concentration (pH) of the solution. By titrating a solution containing the metal ion and the ligand with a standard solution of a strong base (e.g., NaOH) and monitoring the pH, the formation curve (a plot of the average number of ligands bound per metal ion versus the free ligand concentration) can be constructed. From this curve, the stepwise stability constants are calculated.

Detailed Methodology:

• Solution Preparation:

  • Prepare a standard solution of the metal salt (e.g., 0.01 M Cu(NO₃)₂) in deionized water.

  • Prepare a standard solution of the ligand (e.g., 0.01 M ethylenediamine) in deionized water.

  • Prepare a standard solution of a strong acid (e.g., 0.1 M HNO₃).

  • Prepare a carbonate-free standard solution of a strong base (e.g., 0.1 M NaOH).

  • Prepare a solution of an inert salt (e.g., 1 M KNO₃) to maintain a constant ionic strength.

• Calibration of the pH Electrode: Calibrate the pH meter and electrode system using standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00) at the desired experimental temperature.

• Titration Procedure:

  • In a thermostated titration vessel, place a known volume of a solution containing the metal ion, the ligand, and the strong acid. A typical starting mixture might contain 50 mL of a solution that is 0.001 M in metal ion, 0.003 M in ligand, and 0.01 M in HNO₃, with the ionic strength adjusted with the inert salt.

  • Immerse the calibrated pH electrode and a stirrer into the solution.

  • Titrate the solution with the standardized NaOH solution, adding small increments (e.g., 0.1 mL).

  • Record the pH value after each addition, allowing the reading to stabilize.

  • Continue the titration well past the equivalence points.

• Data Analysis:

  • Plot the pH readings against the volume of NaOH added to obtain the titration curve.

  • Calculate the average number of ligands attached to the metal ion (n̄) and the free ligand concentration ([L]) at various points along the titration curve using established equations (e.g., the Bjerrum method).

  • Plot n̄ versus pL (-log[L]) to generate the formation curve.

  • From the formation curve, determine the stepwise stability constants (K₁, K₂, etc.). For example, at n̄ = 0.5, pL = log K₁.

Spectrophotometric Method

This method is suitable when the formation of a metal-ligand complex results in a change in the solution's absorbance in the UV-Vis region.

Principle: According to the Beer-Lambert law, the absorbance of a solution is directly proportional to the concentration of the absorbing species. By measuring the absorbance of a series of solutions with varying metal-to-ligand ratios, the stoichiometry and stability constant of the complex can be determined.

Detailed Methodology:

• Solution Preparation:

  • Prepare a standard stock solution of the metal salt.

  • Prepare a standard stock solution of the ligand.

• Determination of the Wavelength of Maximum Absorbance (λ_max):

  • Prepare a solution containing the metal ion and an excess of the ligand to ensure complete formation of the complex.

  • Scan the UV-Vis spectrum of this solution to identify the λ_max of the metal-ligand complex.

• Method of Continuous Variations (Job's Plot):

  • Prepare a series of solutions where the mole fraction of the metal and ligand varies, but the total molar concentration of metal plus ligand is kept constant.

  • Measure the absorbance of each solution at the λ_max.

  • Plot the absorbance versus the mole fraction of the ligand. The stoichiometry of the complex corresponds to the mole fraction at which the maximum absorbance is observed.

• Mole-Ratio Method for Stability Constant Determination:

  • Prepare a series of solutions with a constant concentration of the metal ion and varying concentrations of the ligand.

  • Measure the absorbance of each solution at the λ_max.

  • Plot absorbance versus the molar ratio of ligand to metal.

  • The data from this plot can be used with various computational methods to calculate the stability constant.

Visualizing a Key Biological Application: Inhibition of Ornithine Decarboxylase

1,3-Diaminopropane is a known inhibitor of ornithine decarboxylase (ODC), a critical enzyme in the biosynthesis of polyamines, which are essential for cell growth and proliferation. This makes ODC a target for cancer therapy. The following diagram illustrates the polyamine biosynthesis pathway and the inhibitory action of 1,3-diaminopropane.

Inhibition of Ornithine Decarboxylase by 1,3-Diaminopropane.

Conclusion

The choice between ethylenediamine, 1,2-diaminopropane, and 1,3-diaminopropane as a chelating agent depends heavily on the specific application.

• Ethylenediamine remains the benchmark for forming highly stable five-membered chelate rings with a wide range of metal ions. Its extensive use and well-characterized properties make it a reliable choice for many applications.

• 1,2-Diaminopropane offers a chiral alternative to ethylenediamine, forming similarly stable five-membered rings. The presence of the methyl group can introduce steric effects that may be exploited for selective metal binding or in stereospecific synthesis.

• 1,3-Diaminopropane , forming a six-membered chelate ring, generally results in less stable complexes compared to its five-membered ring counterparts for many transition metals. However, this property, along with its structural similarity to polyamine precursors, makes it a valuable tool in biological studies, such as the inhibition of enzymes like ornithine decarboxylase.

Researchers and drug development professionals should carefully consider the desired stability, steric requirements, and biological activity when selecting among these fundamental chelating agents. The provided data and experimental protocols serve as a starting point for making an informed decision.

References

• 1. mdpi.com [mdpi.com]
• 2. Inhibitory effects of 1,3-diaminopropane, an ornithine decarboxylase inhibitor, on rat two-stage urinary bladder carcinogenesis initiated by N-butyl-N-(4-hydroxybutyl)nitrosamine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of Diaminopropane: GC-MS vs. HPLC-FLD

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of diaminopropane is critical in various research and development fields, from pharmaceutical analysis to environmental monitoring. This guide provides an objective comparison of two common analytical techniques for diaminopropane quantification: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD). This comparison is supported by experimental data for method validation, offering a clear overview of each method's performance.

Method Comparison at a Glance

Both GC-MS and HPLC-FLD are powerful analytical techniques, but they operate on different principles, influencing their suitability for specific applications. GC-MS is renowned for its high specificity and sensitivity, particularly for volatile or semi-volatile compounds. However, for polar molecules like diaminopropane, a derivatization step is necessary to increase volatility for gas-phase separation. In contrast, HPLC is well-suited for the analysis of non-volatile and polar compounds in their native or derivatized form, with fluorescence detection offering excellent sensitivity for compounds that are naturally fluorescent or can be tagged with a fluorescent label.

Performance Data

The following table summarizes the key performance metrics for the quantification of diaminopropane and structurally similar compounds using GC-MS and HPLC-FLD. This data provides a basis for comparing the linearity, sensitivity, accuracy, and precision of the two methods.

Parameter	GC-MS with Trifluoroacetic Anhydride (B1165640) (TFAA) Derivatization	HPLC with Fluorescence Detection (FLD)
Linearity (R²)	> 0.99[1]	≥ 0.99[2]
Limit of Detection (LOD)	0.2 µg/kg (for 1,3-DCP, a related compound)[1]	0.9 - 7.2 ng (for alkyl amines)[2]
Limit of Quantification (LOQ)	0.6 µg/kg (for 1,3-DCP, a related compound)[1]	Not explicitly stated for alkyl amines
Accuracy (Recovery)	75 - 80% (for 1,3-DCP, a related compound)[1]	70 - 109%[2]
Precision (RSD)	< 15%	< 2.35%[2]

Experimental Protocols

Detailed methodologies for the GC-MS and HPLC-FLD quantification of diaminopropane are provided below. These protocols are based on established methods for similar analytes and serve as a guide for laboratory implementation.

GC-MS Quantification of Diaminopropane with TFAA Derivatization

This method involves the derivatization of diaminopropane with trifluoroacetic anhydride (TFAA) to form a more volatile and thermally stable derivative suitable for GC-MS analysis.

1. Sample Preparation and Derivatization:

• To 1 mL of the sample solution containing diaminopropane, add 100 µL of trifluoroacetic anhydride (TFAA) and 100 µL of a suitable solvent like acetonitrile (B52724).

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Heat the mixture at 70°C for 30 minutes in a sealed vial to complete the derivatization reaction.

• After cooling to room temperature, the derivatized sample is ready for injection into the GC-MS system.

2. GC-MS Conditions:

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is recommended.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature of 60°C, hold for 2 minutes.

  • Ramp to 250°C at a rate of 10°C/min.

  • Hold at 250°C for 5 minutes.

• Injector Temperature: 250°C.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity. Key ions for the diaminopropane-TFAA derivative should be determined from a full scan analysis of a standard.

HPLC-FLD Quantification of Diaminopropane

This method utilizes pre-column derivatization with a fluorescent tag, such as dansyl chloride or o-phthalaldehyde (B127526) (OPA), followed by separation and detection using HPLC with a fluorescence detector.

1. Sample Preparation and Derivatization (using OPA):

• Prepare a derivatization reagent by dissolving o-phthalaldehyde (OPA) and a thiol (e.g., 2-mercaptoethanol) in a borate (B1201080) buffer (pH 9.5).

• Mix the sample containing diaminopropane with the OPA derivatizing reagent.

• Allow the reaction to proceed for a few minutes at room temperature in the dark to form a highly fluorescent isoindole derivative.

• The reaction is typically rapid and the resulting solution can be directly injected into the HPLC system.

2. HPLC-FLD Conditions:

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is suitable for separation.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., sodium acetate (B1210297) or phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile or methanol). The gradient should be optimized to achieve good resolution of the diaminopropane derivative from other sample components.

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient or controlled at a specific temperature (e.g., 30°C) for better reproducibility.

• Fluorescence Detector:

  • Excitation Wavelength: ~340 nm (for OPA derivatives).

  • Emission Wavelength: ~450 nm (for OPA derivatives).

Visualizing the Workflows

To better illustrate the experimental processes, the following diagrams outline the key steps in each quantification method.

GC-MS Experimental Workflow

HPLC-FLD Experimental Workflow

Logical Comparison of Methods

The choice between GC-MS and HPLC-FLD depends on several factors, including the required sensitivity, the complexity of the sample matrix, and the availability of instrumentation. The following diagram illustrates the logical considerations when selecting a method for diaminopropane quantification.

Method Selection Logic

References

• 1. Improvement of a GC–MS analytical method for the simultaneous detection of 3-MCPD and 1,3-DCP in food - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols - PMC [pmc.ncbi.nlm.nih.gov]

1,3-Diaminopropane vs. Putrescine: A Comparative Guide on the Regulation of Cell Proliferation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 1,3-diaminopropane (B46017) and putrescine in their roles as regulators of cell proliferation. While both are small polyamines, their effects on cell growth are strikingly different. Putrescine is a vital molecule for cell proliferation, whereas 1,3-diaminopropane is predominantly known for its inhibitory effects. This document synthesizes experimental data to elucidate their opposing mechanisms of action, details relevant experimental protocols, and visualizes the key signaling pathways involved.

At a Glance: 1,3-Diaminopropane vs. Putrescine in Cell Proliferation

Feature	1,3-Diaminopropane	Putrescine
Primary Role	Inhibitor of cell proliferation	Essential for cell proliferation
Mechanism of Action	Primarily inhibits Ornithine Decarboxylase (ODC), leading to putrescine depletion.[1][2]	Precursor for the synthesis of higher polyamines (spermidine and spermine) crucial for cell growth.
Effect on DNA Synthesis	Suppresses DNA synthesis and mitotic activity.[3]	Promotes DNA synthesis and cell cycle progression.
Signaling Pathway Modulation	Downregulates the polyamine biosynthesis pathway by targeting its rate-limiting enzyme.	Activates pro-proliferative signaling pathways such as the mTOR pathway.
Reversibility of Effects	Its inhibitory effects on cell division can be reversed by the addition of putrescine.[3]	Its depletion leads to cell cycle arrest, which can be rescued by its reintroduction.
Context-Dependent Roles	Can substitute for spermidine (B129725) to support the growth of certain bacteria, such as Agrobacterium tumefaciens.[4]	High, unregulated levels can induce apoptosis.[5]

Quantitative Data Summary

Direct comparative studies on the dose-dependent effects of 1,3-diaminopropane and putrescine on mammalian cell proliferation are limited. However, available data consistently demonstrate their opposing roles.

Table 1: Comparative Effects on Ornithine Decarboxylase (ODC) Activity and Polyamine Levels in Ehrlich Ascites Tumor Cells [2]

Treatment	ODC Activity Inhibition	Intracellular Putrescine Level	Intracellular Spermidine & Spermine Levels
5 mM 1,3-Diaminopropane	Almost complete	Eradicated	Reduced
10 mM Putrescine	Almost complete	Dramatically increased	Temporarily decreased

This study highlights that while both compounds can inhibit ODC activity at high concentrations (putrescine through a feedback mechanism), their impact on intracellular polyamine pools is diametrically opposed, leading to different outcomes for cell proliferation.

Signaling Pathways

The differential effects of 1,3-diaminopropane and putrescine on cell proliferation are rooted in their distinct interactions with the polyamine metabolism pathway and downstream signaling cascades that control the cell cycle.

The Central Role of Putrescine in Cell Proliferation

Putrescine is the precursor for the synthesis of spermidine and spermine, higher polyamines that are essential for various cellular processes, including DNA and protein synthesis, and cell cycle progression. The synthesis of putrescine from ornithine is catalyzed by ornithine decarboxylase (ODC), a tightly regulated and rate-limiting enzyme in polyamine biosynthesis.

Polyamine Biosynthesis Pathway.

1,3-Diaminopropane as an Inhibitor of Cell Proliferation

1,3-Diaminopropane exerts its anti-proliferative effects primarily by inhibiting ODC.[1][2] This inhibition leads to a depletion of the intracellular putrescine pool, which in turn halts the synthesis of spermidine and spermine, ultimately leading to cell cycle arrest.

Inhibitory Action of 1,3-Diaminopropane.

Furthermore, the inhibitory effect of 1,3-diaminopropane on cell division can be rescued by the addition of exogenous putrescine, confirming that its primary mechanism of action is the disruption of the polyamine biosynthesis pathway.[3]

Experimental Protocols

To aid researchers in the study of 1,3-diaminopropane and putrescine, this section details key experimental methodologies.

Cell Proliferation Assay (BrdU Incorporation)

This assay measures DNA synthesis as an indicator of cell proliferation.

Workflow:

BrdU Cell Proliferation Assay Workflow.

Detailed Steps:

• Cell Seeding: Plate cells at an appropriate density in a 96-well plate and allow them to adhere overnight.

• Treatment: Treat cells with varying concentrations of 1,3-diaminopropane, putrescine, or a vehicle control. For rescue experiments, co-treat with 1,3-diaminopropane and putrescine.

• BrdU Labeling: Add 5-bromo-2'-deoxyuridine (B1667946) (BrdU) labeling solution to each well and incubate for 2-24 hours to allow for incorporation into newly synthesized DNA.

• Fixation and Denaturation: Fix the cells and denature the DNA using a fixing/denaturing solution.[6]

• Immunodetection: Incubate with an anti-BrdU primary antibody, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.[6]

• Signal Development and Measurement: Add a TMB substrate and measure the absorbance at 450 nm. The intensity of the color is proportional to the amount of BrdU incorporated and, therefore, to the level of cell proliferation.[6]

Ornithine Decarboxylase (ODC) Activity Assay

This assay measures the enzymatic activity of ODC, the rate-limiting enzyme in putrescine synthesis.

Workflow:

ODC Activity Assay Workflow.

Detailed Steps:

• Cell Treatment and Lysis: Treat cells as required, then harvest and prepare a cell lysate.

• Enzymatic Reaction: Incubate the cell lysate with L-[1-¹⁴C]ornithine as a substrate. ODC in the lysate will convert the labeled ornithine to putrescine and release [¹⁴C]O₂.[7]

• CO₂ Trapping: The released [¹⁴C]O₂ is trapped on a filter paper soaked in a scintillation fluid or a basic solution.[7]

• Quantification: The radioactivity on the filter paper is measured using a scintillation counter. The amount of radioactivity is directly proportional to the ODC activity in the sample.

High-Performance Liquid Chromatography (HPLC) for Intracellular Polyamine Analysis

HPLC is used to separate and quantify the intracellular concentrations of putrescine, spermidine, and spermine.

Detailed Steps:

• Sample Preparation: Harvest cells and extract polyamines using an acid precipitation method.

• Derivatization: Derivatize the polyamines with a fluorescent tag, such as dansyl chloride or o-phthalaldehyde (B127526) (OPA), to enable detection.

• HPLC Separation: Separate the derivatized polyamines on a reverse-phase HPLC column using a suitable mobile phase gradient.

• Detection and Quantification: Detect the fluorescently labeled polyamines using a fluorescence detector. Quantify the concentrations by comparing the peak areas to those of known standards.

Conclusion

The available evidence clearly delineates the opposing roles of 1,3-diaminopropane and putrescine in the regulation of cell proliferation. Putrescine is an indispensable component of the cellular machinery required for growth, while 1,3-diaminopropane acts as a potent inhibitor by targeting the synthesis of putrescine. This antagonistic relationship makes 1,3-diaminopropane and its derivatives interesting candidates for anti-cancer therapies, while the supplementation of putrescine could be explored in contexts where enhanced cell proliferation is desired. Further research involving direct, quantitative comparisons of these two molecules in various cell lines will be crucial for a more complete understanding of their regulatory functions and for the development of targeted therapeutic strategies.

References

• 1. Diamine-induced inhibition of liver ornithine decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of ornithine decarboxylase activity and cell growth by diamines: a comparison between the effects of two homologs, 1,3-diaminopropane and 1,4-diaminobutane (putrescine) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of diaminobutene and diaminopropane on diet-stimulated polyamine synthesis and cell proliferation in rat liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Essential Role of Spermidine in Growth of Agrobacterium tumefaciens Is Determined by the 1,3-Diaminopropane Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Loss of intracellular putrescine pool-size regulation induces apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. media.cellsignal.com [media.cellsignal.com]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to Diaminopropane-Based Curing Agents for High-Performance Applications

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate curing agent is paramount in tailoring the performance of thermosetting resins for specialized applications, from advanced materials to pharmaceutical development. Among the diverse classes of curing agents, diaminopropane-based compounds offer a unique profile of reactivity and performance. This guide provides an objective comparison of diaminopropane-based curing agents against other common alternatives, supported by experimental data to inform material selection and application development.

Performance Comparison of Amine Curing Agents

The performance of a cured epoxy resin is significantly influenced by the chemical structure of the curing agent. The following tables summarize key performance metrics for 1,3-Diaminopropane (B46017) (a linear aliphatic diamine) and other representative amine-based curing agents. The data presented is a synthesis of findings from various studies and should be considered as a comparative baseline, as exact values can vary depending on the specific epoxy resin, stoichiometry, and curing schedule.

Table 1: Thermal and Mechanical Properties of Various Amine Curing Agents

Curing Agent	Type	Glass Transition Temperature (Tg) (°C)	Tensile Strength (MPa)	Elongation at Break (%)
1,3-Diaminopropane (PDA)	Linear Aliphatic Diamine	~90-110	50-70	3-5
Jeffamine D-230	Polyetheramine	~90	40-60	5-10
Isophorone Diamine (IPDA)	Cycloaliphatic Diamine	~149	60-80	3-6
Triethylenetetramine (TETA)	Aliphatic Amine	~100-120	60-80	3-5
4,4'-Diaminodiphenyl Sulfone (DDS)	Aromatic Amine	>200	80-100	2-4
N,N,N′,N′-tetra(3-aminopropyl)-1,3-propanediamine (TAPA)	Branched Aliphatic Polyamide	Higher than PDA	Not specified	Not specified

Table 2: Curing Characteristics of Amine Curing Agents

Curing Agent	Reactivity	Pot Life	Cure Schedule
1,3-Diaminopropane (PDA)	High	Short	Room temperature or moderate heat
Jeffamine D-230	Moderate	Moderate	Room temperature or moderate heat
Isophorone Diamine (IPDA)	Moderate	Long	Moderate to high heat
Triethylenetetramine (TETA)	High	Short	Room temperature
4,4'-Diaminodiphenyl Sulfone (DDS)	Low	Very Long	High temperature (e.g., >150°C)
N,N,N′,N′-tetra(3-aminopropyl)-1,3-propanediamine (TAPA)	High (higher isothermal conversion at lower temperatures than PDA)	Not specified	Lower temperatures compared to PDA

Experimental Protocols

To ensure reproducibility and accurate comparison of curing agent performance, standardized experimental protocols are crucial. Below are detailed methodologies for key experiments cited in this guide.

Differential Scanning Calorimetry (DSC) for Curing Kinetics

This method is used to determine the heat flow associated with the curing reaction, providing information on the reaction kinetics, extent of cure, and glass transition temperature (Tg).

Standard: ASTM D3418 - Standard Test Method for Transition Temperatures of Polymers By Differential Scanning Calorimetry.

Methodology:

• Sample Preparation: A precise amount (typically 5-10 mg) of the uncured epoxy-curing agent mixture is hermetically sealed in an aluminum DSC pan. An empty sealed pan is used as a reference.

• Instrument Setup: The DSC instrument is calibrated for temperature and enthalpy. A nitrogen purge is used to maintain an inert atmosphere.

• Non-isothermal Scan: The sample is heated at a constant rate (e.g., 5, 10, 15, and 20 °C/min) over a specified temperature range (e.g., 30 °C to 300 °C) to determine the total heat of reaction (ΔH_total) and the peak exothermic temperature.

• Isothermal Scan: The sample is rapidly heated to a specific isothermal curing temperature and the heat flow is monitored over time until the reaction is complete.

• Data Analysis: The extent of cure (α) at any time 't' is calculated by integrating the heat flow curve up to that time and dividing by the total heat of reaction (α = ΔH_t / ΔH_total). The glass transition temperature (Tg) is determined from the midpoint of the transition in the heat flow curve of a subsequent heating scan of the cured sample.

Dynamic Mechanical Analysis (DMA) for Thermomechanical Properties

DMA is used to measure the viscoelastic properties of the cured material as a function of temperature, providing information on the glass transition temperature (Tg), storage modulus (stiffness), and damping properties.

Standard: ASTM E1640 - Standard Test Method for Assignment of the Glass Transition Temperature by Dynamic Mechanical Analysis.

Methodology:

• Sample Preparation: A rectangular specimen of the cured epoxy is prepared with precise dimensions (e.g., 40 mm x 10 mm x 3 mm).

• Instrument Setup: The DMA is configured for a specific testing mode, typically three-point bending or tensile mode.

• Temperature Sweep: The sample is subjected to a sinusoidal strain at a constant frequency (e.g., 1 Hz) while the temperature is ramped at a controlled rate (e.g., 3-5 °C/min) through the glass transition region.

• Data Analysis: The storage modulus (E'), loss modulus (E''), and tan delta (E''/E') are plotted against temperature. The glass transition temperature (Tg) can be determined from the peak of the tan delta curve, the peak of the loss modulus curve, or the onset of the drop in the storage modulus curve.

Tensile Strength Testing

This test determines the mechanical properties of the cured epoxy under tensile load, including tensile strength, Young's modulus, and elongation at break.

Standard: ASTM D638 - Standard Test Method for Tensile Properties of Plastics.

Methodology:

• Sample Preparation: Dog-bone shaped specimens are prepared from the cured epoxy resin according to the dimensions specified in the standard.

• Testing Machine: A universal testing machine equipped with grips to hold the specimen and a load cell to measure the applied force is used. An extensometer is used to measure the strain.

• Test Procedure: The specimen is mounted in the grips, and a tensile load is applied at a constant crosshead speed until the specimen fractures.

• Data Analysis: The stress-strain curve is plotted from the recorded load and displacement data. The tensile strength is the maximum stress the material can withstand before breaking. Young's modulus is calculated from the initial linear portion of the curve, and the elongation at break is the strain at which the specimen fractures.

Visualizing Key Processes

To better understand the underlying mechanisms and workflows, the following diagrams are provided.

Epoxy Curing Reaction with a Diamine Agent

Workflow for Assessing Curing Agent Performance

Diaminopropanes in Drug Development

Beyond their role in materials science, diamines, including 1,3-diaminopropane, are valuable building blocks in pharmaceutical synthesis. They are used as precursors for various therapeutic compounds and in the formation of heterocyclic rings, which are common structural motifs in many drug molecules.

Furthermore, the bifunctional nature of diamines makes them suitable as linkers in targeted drug delivery systems, such as antibody-drug conjugates (ADCs). In an ADC, a potent cytotoxic drug is linked to a monoclonal antibody that specifically targets cancer cells. The linker plays a critical role in the stability and release of the drug. Diamine-containing linkers can be engineered to be stable in circulation and to release the drug payload under specific conditions within the tumor microenvironment or inside the cancer cell.

Role of Diamine-Based Linkers in Antibody-Drug Conjugates

A Comparative Analysis of Gold(III) Complexes with Diaminopropane and Diaminocyclohexane Ligands as Potential Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals

The exploration of gold(III) complexes as potential therapeutic agents has garnered significant interest within the scientific community, driven by their structural similarities to cisplatin (B142131) and their potential to overcome platinum-based drug resistance. This guide provides a comparative study of gold(III) complexes featuring diaminopropane and diaminocyclohexane ligands, focusing on their synthesis, cytotoxic activity, and potential mechanisms of action. The information presented herein is compiled from existing scientific literature to aid researchers in understanding the structure-activity relationships and to guide future drug development efforts.

Introduction to Gold(III) Complexes in Cancer Therapy

Gold(III) complexes, being isoelectronic with platinum(II), often exhibit a square-planar geometry, a feature believed to be crucial for their anticancer activity. The ligands coordinated to the gold(III) center play a pivotal role in the stability, reactivity, and biological activity of these complexes. Diamine ligands, such as diaminopropane and diaminocyclohexane, are of particular interest due to their ability to form stable chelate rings with the gold(III) ion, thereby enhancing the overall stability of the complex in physiological conditions.

This guide focuses on a comparative analysis of gold(III) complexes containing isomers of diaminopropane (1,2-diaminopropane and 1,3-diaminopropane) and diaminocyclohexane (1,2-diaminocyclohexane, 1,3-diaminocyclohexane, and 1,4-diaminocyclohexane). The structural variations within these ligands, including chain length and conformational rigidity, can significantly influence the biological properties of the resulting gold(III) complexes.

Synthesis and Characterization

The synthesis of gold(III) complexes with diaminopropane and diaminocyclohexane ligands typically involves the reaction of a gold(III) precursor, such as tetrachloroauric(III) acid (HAuCl₄), with the desired diamine ligand in a suitable solvent. Mixed-ligand complexes, incorporating both diaminopropane and diaminocyclohexane, have also been synthesized to explore synergistic effects.[1][2]

Characterization of these complexes is crucial to confirm their structure and purity. Standard analytical techniques employed include:

• Elemental Analysis: To determine the empirical formula of the complex.

• Spectroscopic Methods:

  • FT-IR Spectroscopy: To identify the coordination of the diamine ligand to the gold(III) center through the observation of N-H and Au-N vibrational bands.

  • UV-Vis Spectroscopy: To study the electronic transitions and stability of the complexes in solution.

  • NMR Spectroscopy (¹H, ¹³C): To elucidate the structure of the complex in solution.

• X-ray Crystallography: To determine the precise three-dimensional molecular structure of the complex in the solid state.[1][2]

Comparative Cytotoxicity

The in vitro cytotoxicity of gold(III) complexes is a primary indicator of their potential as anticancer agents. The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely used colorimetric method to assess cell viability. The half-maximal inhibitory concentration (IC₅₀) value, which represents the concentration of the compound required to inhibit the growth of 50% of the cancer cells, is a key parameter for comparing the cytotoxic potential of different complexes.

Quantitative Data on Cytotoxicity

The following table summarizes the available IC₅₀ values for gold(III) complexes with diaminopropane and diaminocyclohexane ligands against various cancer cell lines. It is important to note that direct comparative studies across all ligand isomers are limited in the current literature.

Complex/Ligand	Cancer Cell Line	IC₅₀ (µM)	Reference
Mixed Ligand Gold(III) Complexes
cis-[Au(1,2-DACH)(1,3-DP)]Cl₃	SGC7901 (gastric)	15.8 ± 1.3	[1][2]
PC3 (prostate)	20.1 ± 1.9	[1][2]
trans-[Au(1,2-DACH)(1,3-DP)]Cl₃	SGC7901 (gastric)	12.5 ± 1.1	[1][2]
PC3 (prostate)	18.9 ± 1.5	[1][2]
(1S,2S)-[Au(1,2-DACH)(1,3-DP)]Cl₃	SGC7901 (gastric)	8.9 ± 0.7	[1][2]
PC3 (prostate)	14.2 ± 1.2	[1][2]
Cisplatin (Reference)	SGC7901 (gastric)	9.8 ± 0.9	[1][2]
PC3 (prostate)	12.1 ± 1.0	[1][2]

DACH = diaminocyclohexane; DP = diaminopropane

Note: Data for gold(III) complexes with individual diaminopropane (1,2- and 1,3-) and a wider range of diaminocyclohexane (1,3- and 1,4-) isomers are not available in a directly comparative format in the reviewed literature. The provided data focuses on mixed-ligand complexes containing 1,2-diaminocyclohexane and 1,3-diaminopropane. The stereochemistry of the diaminocyclohexane ligand appears to influence the cytotoxicity, with the (1S,2S) isomer showing the highest potency among the mixed-ligand complexes.[1][2]

Potential Mechanisms of Action

The anticancer activity of gold(III) complexes is believed to be multifactorial, involving various cellular targets. Two prominent proposed mechanisms are DNA interaction and inhibition of cellular enzymes.

DNA Interaction

Similar to cisplatin, gold(III) complexes have been investigated for their ability to interact with DNA, potentially leading to the inhibition of replication and transcription and ultimately inducing apoptosis. The interaction with DNA can be studied using various biophysical techniques.

Enzyme Inhibition: Thioredoxin Reductase

Thioredoxin reductase (TrxR) is a key enzyme in the cellular antioxidant defense system and is often overexpressed in cancer cells. Gold(III) complexes are known to be potent inhibitors of TrxR. Inhibition of TrxR leads to an increase in intracellular reactive oxygen species (ROS), inducing oxidative stress and triggering apoptosis.

The following diagram illustrates the proposed signaling pathway of gold(III) complexes involving TrxR inhibition and subsequent induction of apoptosis.

Caption: Proposed mechanism of action for Gold(III) complexes.

Experimental Protocols

Detailed and standardized experimental protocols are essential for the accurate evaluation and comparison of the biological activities of gold(III) complexes.

MTT Assay for Cytotoxicity

Objective: To determine the in vitro cytotoxicity of gold(III) complexes against cancer cell lines.

Methodology:

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density (e.g., 5 × 10³ cells/well) and allowed to adhere overnight in a humidified incubator (37 °C, 5% CO₂).

• Compound Treatment: The cells are then treated with various concentrations of the gold(III) complexes (typically in a range of 0.1 to 100 µM) for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for another 4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and the formazan crystals formed by viable cells are dissolved in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO).

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC₅₀ value is determined by plotting the percentage of viability against the log of the compound concentration.

DNA Interaction Studies

Objective: To investigate the binding of gold(III) complexes to DNA.

Methodology (UV-Vis Titration):

• A solution of calf thymus DNA (CT-DNA) of known concentration is prepared in a suitable buffer (e.g., Tris-HCl).

• The UV-Vis spectrum of the DNA solution is recorded.

• Aliquots of a stock solution of the gold(III) complex are incrementally added to the DNA solution.

• After each addition, the solution is allowed to equilibrate, and the UV-Vis spectrum is recorded.

• Changes in the absorbance and wavelength of the DNA absorption band upon addition of the complex can indicate an interaction. The binding constant (Kb) can be calculated from the changes in absorbance.

Thioredoxin Reductase (TrxR) Inhibition Assay

Objective: To determine the inhibitory effect of gold(III) complexes on TrxR activity.

Methodology (DTNB Reduction Assay):

• The assay is typically performed in a 96-well plate.

• The reaction mixture contains a buffer, NADPH, and purified TrxR enzyme.

• The gold(III) complex at various concentrations is added to the reaction mixture and pre-incubated.

• The reaction is initiated by adding the substrate, 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB).

• The reduction of DTNB to 2-nitro-5-thiobenzoate (TNB) by TrxR is monitored by measuring the increase in absorbance at 412 nm over time using a microplate reader.

• The rate of the reaction is calculated, and the percentage of inhibition is determined relative to a control without the inhibitor. The IC₅₀ value for TrxR inhibition can then be calculated.

The following diagram outlines the general experimental workflow for evaluating the anticancer potential of these gold(III) complexes.

Caption: Workflow for Gold(III) complex evaluation.

Conclusion and Future Perspectives

The available data suggests that gold(III) complexes with diaminopropane and diaminocyclohexane ligands hold promise as potential anticancer agents. The stereochemistry and structure of the diamine ligand significantly influence the cytotoxic activity of the complexes. However, a comprehensive comparative study across a wider range of diaminopropane and diaminocyclohexane isomers is necessary to establish clear structure-activity relationships.

Future research should focus on:

• Systematic Synthesis and Evaluation: Synthesizing and testing a broader library of gold(III) complexes with different isomers of diaminopropane and diaminocyclohexane against a panel of cancer cell lines.

• Detailed Mechanistic Studies: Elucidating the precise mechanisms of action, including DNA binding modes and the identification of other potential cellular targets besides TrxR.

• In Vivo Studies: Evaluating the in vivo efficacy and toxicity of the most promising lead compounds in animal models.

By addressing these research gaps, a more complete understanding of the therapeutic potential of these gold(III) complexes can be achieved, paving the way for the development of novel and effective cancer therapies.

References

• 1. Synthesis, characterization and theoretical calculations of (1,2-diaminocyclohexane)(1,3-diaminopropane)gold(III) chloride complexes: in vitro cytotoxic evaluations against human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Revolutionizing Carbon Capture: A Comparative Guide to Diaminopropane-Functionalized MOFs

An in-depth evaluation of diaminopropane-functionalized Metal-Organic Frameworks (MOFs) reveals their superior efficiency and stability in CO2 capture, positioning them as a promising solution for mitigating greenhouse gas emissions. This guide provides a comprehensive comparison with other amine-functionalized alternatives, supported by experimental data, detailed protocols, and mechanistic insights.

The ever-increasing concentration of atmospheric carbon dioxide (CO2) necessitates the development of efficient and cost-effective capture technologies. Among the various solid sorbents being explored, amine-functionalized MOFs have emerged as frontrunners due to their high CO2 adsorption capacity and selectivity.[1][2] This guide focuses on a specific class of these materials: diaminopropane-functionalized MOFs, which have demonstrated significant advantages in terms of performance and durability.

Recent studies have highlighted the exceptional CO2 capture capabilities of diaminopropane-appended MOFs, particularly those based on the Mg2(dobpdc) framework (where dobpdc4- = 4,4'-dioxidobiphenyl-3,3'-dicarboxylate).[3][4] These materials exhibit a unique "step-shaped" CO2 adsorption behavior, allowing for efficient capture from flue gas streams and facile regeneration with a modest temperature swing.[3] This characteristic translates to a high working capacity and reduced energy penalty for the overall carbon capture process.

Performance Benchmarking: Diaminopropane-Functionalized MOFs vs. Alternatives

The efficiency of CO2 capture materials is evaluated based on several key parameters, including CO2 adsorption capacity, selectivity over other gases (like nitrogen), and stability under operational conditions. The following table summarizes the performance of various diaminopropane-functionalized MOFs in comparison to other amine-functionalized counterparts.

Adsorbent Material	Functionalizing Amine	CO2 Adsorption Capacity (mmol/g)	Conditions	CO2/N2 Selectivity	Noteworthy Features	Reference
dmpn-Mg2(dobpdc)	2,2-dimethyl-1,3-diaminopropane	2.42 (working capacity)	40 °C, from simulated coal flue gas	High	Near complete desorption at 100 °C; stable over 1000 humid cycles.	[3][4]
mpn-MOF (Mg2(hob))	N-methyl-1,3-propanediamine	10.3 wt% (at 1000 ppm)	25 °C	High	Pronounced low-pressure cooperative adsorption; enhanced water resistance when blended with PVDF.	[5]
een-Mg2(dobpdc)	N-ethylethylenediamine	3.48	150 mbar CO2	---	---	[6]
ED@MOF-520	Ethylenediamine	---	273 K	50	185% increase in CO2/N2 separation efficiency compared to the bare MOF.	[7][8]
mmen-Mg/DOBPDC	N,N'-dimethylethylenediamine	High	Flue gas mixtures	High	Superior performance and regenerability in molecular simulations.	[9][10]
TAEA@MIL-101(Cr)	Tris(2-aminoethyl)amine	---	---	103 times higher than unmodified MIL-101	---	[7]

Experimental Protocols: A Closer Look at the Methodology

The evaluation of these advanced materials relies on standardized experimental procedures. Below are detailed methodologies for the key experiments cited in the performance comparison.

1. Synthesis of Diaminopropane-Functionalized MOFs (Post-Synthetic Modification)

• Parent MOF Synthesis: The parent MOF, for instance, Mg2(dobpdc), is typically synthesized via a solvothermal reaction. Magnesium nitrate (B79036) hexahydrate and the organic linker (H4dobpdc) are dissolved in a solvent mixture (e.g., DMF, ethanol, and water) and heated in a sealed vessel.

• Activation: The synthesized MOF is then "activated" to remove solvent molecules from its pores. This is achieved by heating the material under vacuum.

• Amine Functionalization: The activated MOF is suspended in a solution of the desired diaminopropane derivative (e.g., 2,2-dimethyl-1,3-diaminopropane) in a suitable solvent like toluene. The mixture is heated to facilitate the grafting of the amine onto the open metal sites of the MOF.

• Washing and Drying: The resulting functionalized MOF is thoroughly washed to remove any unreacted amine and then dried under vacuum.

2. CO2 Adsorption/Desorption Measurements

• Isotherm Analysis: CO2 adsorption isotherms are measured using a volumetric gas sorption analyzer. A pre-weighed and activated sample of the MOF is exposed to controlled pressures of CO2 at a constant temperature (e.g., 25 °C, 40 °C). The amount of CO2 adsorbed at each pressure point is recorded to generate the isotherm.

• Breakthrough Experiments: To simulate real-world conditions, breakthrough experiments are conducted. A packed bed of the MOF material is subjected to a continuous flow of a gas mixture mimicking flue gas (e.g., 15% CO2 in N2). The composition of the gas exiting the bed is monitored over time. The "breakthrough time" is the point at which CO2 is detected in the outlet stream, indicating the saturation of the adsorbent.

• Cyclic Stability Testing: The long-term stability and regenerability of the MOF are assessed by performing multiple adsorption-desorption cycles. Adsorption is carried out under a CO2-containing gas stream, and desorption is typically induced by a temperature swing (heating the material) or a pressure swing (reducing the pressure). The CO2 capacity is measured over a large number of cycles to evaluate any performance degradation.[11]

Visualizing the Process: From Synthesis to Application

The following diagrams illustrate the logical workflow for evaluating diaminopropane-functionalized MOFs and the proposed mechanism of CO2 capture.

Caption: Workflow for the synthesis and evaluation of diaminopropane-functionalized MOFs.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Review on CO2 Capture Using Amine-Functionalized Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Diaminopropane-Appended Metal–Organic Framework Enabling Efficient CO2 Capture from Coal Flue Gas via a Mixed Adsorption Mechanism (Journal Article) | OSTI.GOV [osti.gov]
• 4. A Diaminopropane-Appended Metal-Organic Framework Enabling Efficient CO2 Capture from Coal Flue Gas via a Mixed Adsorption Mechanism. | Semantic Scholar [semanticscholar.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Effect of Amine Functionalization of MOF Adsorbents for Enhanced CO2 Capture and Separation: A Molecular Simulation Study [frontiersin.org]
• 10. Effect of Amine Functionalization of MOF Adsorbents for Enhanced CO2 Capture and Separation: A Molecular Simulation Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemrxiv.org [chemrxiv.org]

A Comparative Guide to Diaminopropane Detection: Evaluating a Theoretical TaqMan-based Assay Against Established Methods

For researchers, scientists, and drug development professionals, the accurate detection and quantification of diaminopropanes—critical molecules in cellular metabolism and disease—is paramount. While various detection methods exist, this guide provides a comparative analysis of a theoretical TaqMan-based assay alongside established fluorescent and enzymatic assays. This objective overview, supported by available experimental data, aims to inform the selection of the most suitable detection methodology for specific research needs.

Principles of a Hypothetical TaqMan-based Diaminopropane Assay

A hypothetical TaqMan-based assay for diaminopropane could be designed as a competitive assay. In this setup, a DNA aptamer or a specific antibody that binds to diaminopropane would be immobilized. A known quantity of diaminopropane conjugated to a reporter DNA strand would be introduced along with the sample containing an unknown amount of diaminopropane. The sample diaminopropane and the DNA-conjugated diaminopropane would compete for binding to the aptamer/antibody. The amount of DNA-conjugated diaminopropane that does not bind would then be quantified using a standard TaqMan qPCR assay.[1][3] The signal from the qPCR would be inversely proportional to the concentration of diaminopropane in the sample.

Comparative Analysis of Detection Methods

Several alternative methods for the detection of diaminopropanes and other polyamines are well-established. These primarily include fluorescent and enzymatic assays, each with distinct advantages and limitations.

Fluorescent Detection Methods

Fluorescent methods are widely used due to their high sensitivity and adaptability.[4] These assays often involve a chemical reaction between the diamine and a fluorescent probe, leading to a measurable change in fluorescence intensity.

One such method utilizes a 1,1'-binaphthyl-based dialdehyde (B1249045) that exhibits enhanced fluorescence upon reacting with 1,3-diaminopropane (B46017) in a fluorous phase.[4] This reaction is highly selective for 1,3-diaminopropane over other amines and diamines. Another approach employs porphyrin-based films that show a discriminative optical response to various volatile primary aliphatic diamine vapors.[5]

Enzymatic Assays

Enzymatic assays offer high specificity by utilizing enzymes that act on polyamines. Commercially available kits, such as those for total polyamine detection, employ a selective enzyme mix that acts on polyamines to generate hydrogen peroxide.[6] This hydrogen peroxide then reacts with a fluorometric probe to produce a signal proportional to the polyamine concentration. These kits are designed for rapid and high-throughput screening of biological samples.[6]

Quantitative Data Comparison

The performance of different diaminopropane and polyamine detection methods can be compared based on key parameters such as the Limit of Detection (LOD) and the dynamic linear range. The following table summarizes available data for alternative methods. Data for a hypothetical TaqMan-based assay is projected based on typical performance of similar assays.

Assay Type	Method	Limit of Detection (LOD)	Dynamic Linear Range	Specificity	Reference
Hypothetical TaqMan-based	Competitive Aptamer/Antibody Binding with qPCR	Estimated in the low µM to nM range	Estimated 2-3 orders of magnitude	High (dependent on aptamer/antibody)	N/A
Fluorescent	J-PB films for EDA vapor	6.6 ppm	Up to 100 ppm	Discriminates from monoamines	[5]
Fluorescent	H-PB films for EDA vapor	N/A	Up to 1000 ppm	Discriminates from monoamines	[5]
Fluorescent	1,1'-binaphthyl-based dialdehyde for 1,3-diaminopropane	Submicromolar	N/A	High for 1,3-diaminopropane	[4]
Enzymatic	Total Polyamine Assay Kit	0.1 µM	N/A	Acts on various polyamines	[6]

Experimental Protocols

General Protocol for a Total Polyamine Enzymatic Assay

This protocol is based on commercially available kits for the fluorometric determination of total polyamines.[6]

1. Sample Preparation:

• For tissue samples, homogenize in ice-cold Polyamine Assay Buffer (e.g., 50 µL buffer per 10 mg tissue).

• Centrifuge the homogenate at 10,000 x g for 5 minutes at 4°C and collect the supernatant.

• For biological fluids like saliva, a sample clean-up step may be required as per the kit instructions.

2. Standard Curve Preparation:

• Prepare a series of dilutions of the Polyamine Standard provided in the kit to generate a standard curve.

3. Assay Reaction:

• Prepare a Reaction Mix containing Polyamine Assay Buffer, Polyamine Probe, and Polyamine Enzyme Mix.

• Add the Reaction Mix to each well containing the standards and samples.

• For background control, prepare a similar mix without the Polyamine Enzyme Mix.

4. Incubation and Measurement:

• Incubate the plate at 37°C for 30 minutes, protected from light.

• Measure the fluorescence at an excitation wavelength of 535 nm and an emission wavelength of 587 nm.

5. Data Analysis:

• Subtract the background reading from all sample and standard readings.

• Plot the standard curve and determine the polyamine concentration in the samples.

Protocol for Fluorescent Detection using Porphyrin-Based Films

This protocol is a summary of the methodology described for detecting volatile primary aliphatic diamine vapors.[5]

1. Film Preparation:

• Prepare thin films of the zinc(salen)-type complex (H-PB or J-PB) on a suitable substrate.

2. Vapor Exposure:

• Expose the films to saturated vapors of the diamines (e.g., 1,3-diaminopropane, 1,4-diaminobutane, 1,5-diaminopentane) in a controlled environment.

3. Spectroscopic Measurement:

• Record the optical absorption and fluorescence emission spectra of the films before and after exposure to the diamine vapors.

4. Data Analysis:

• Analyze the changes in the spectral properties to determine the presence and concentration of the diamines. The quenching efficiency (QE) can be calculated to quantify the response.

Visualizing the Workflows

To better understand the procedural differences, the following diagrams illustrate the workflows of a hypothetical TaqMan-based assay and a comparison with established methods.

Caption: Workflow of a hypothetical TaqMan-based assay for diaminopropane detection.

Caption: Logical comparison of diaminopropane detection workflows.

References

• 1. TaqMan - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. genome.med.harvard.edu [genome.med.harvard.edu]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Total Polyamine Assay Kit (ab239728) | Abcam [abcam.com]

Diaminopropane vs. Spermidine: A Comparative Guide to their Effects on Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the effects of diaminopropane and spermidine (B129725) on various biosynthetic pathways, supported by experimental data. The information is intended to assist researchers and professionals in drug development in understanding the distinct roles these polyamines play in cellular metabolism and secondary metabolite production.

Executive Summary

Diaminopropane and spermidine, while both being polyamines, exhibit distinct and sometimes opposing effects on key biosynthetic pathways. In the realm of secondary metabolite production in fungi, diaminopropane generally acts as a potent inducer, enhancing the biosynthesis of antibiotics like penicillin and cephalosporin (B10832234) C. Conversely, spermidine can have a dual role, sometimes promoting and at other times inhibiting the final steps of these pathways, as evidenced by its impact on cephalosporin C production. This differential regulation appears to be linked, at least in part, to their influence on the cellular pool of acetyl-CoA. Both molecules are capable of upregulating the expression of key biosynthetic genes, often through shared regulatory elements. In bacteria, the 1,3-diaminopropane (B46017) moiety, present in both molecules, is crucial for growth, highlighting a fundamental role in prokaryotic physiology.

Data Presentation: Quantitative Comparison

The following tables summarize the quantitative effects of diaminopropane and spermidine on key biosynthetic outcomes.

Parameter	Organism	Effect of 1,3-Diaminopropane	Effect of Spermidine	Reference
Cephalosporin C (CPC) Yield	Acremonium chrysogenum	▲ 12-15% increase	▼ 14-15% decrease	[1]
Deacetylcephalosporin C (DAC) Accumulation	Acremonium chrysogenum	No significant change	▲ Accumulation of precursor	[1]
Acetyl-CoA Pool	Acremonium chrysogenum	No significant change	▼ More than two-fold depletion	[1]
Penicillin G Production	Penicillium chrysogenum	▲ Significant stimulation	▲ Significant stimulation
Expression of β-lactam Biosynthesis Genes (pcbAB, pcbC, penDE)	Acremonium chrysogenum	▲ 1.5–4 times increase	▲ 1.5–4 times increase

Signaling Pathways and Regulatory Mechanisms

Diaminopropane and spermidine influence the biosynthesis of secondary metabolites, such as penicillin and cephalosporin, by modulating a signaling pathway that involves the activation of β-alanine and pantothenic acid biosynthesis. These are precursors for the synthesis of phosphopantetheine, a crucial component for the activation of non-ribosomal peptide synthetases (NRPSs) and polyketide synthases (PKSs), which are key enzymes in the production of many secondary metabolites.

Signaling pathway of diaminopropane and spermidine in secondary metabolite biosynthesis.

Experimental Workflows

The following diagram illustrates a general experimental workflow for comparing the effects of diaminopropane and spermidine on fungal secondary metabolite production.

Experimental workflow for comparative analysis.

Experimental Protocols

Quantification of Cephalosporin C by HPLC

Objective: To quantify the concentration of Cephalosporin C (CPC) in fungal culture supernatants.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile phase: Acetonitrile and a suitable buffer (e.g., potassium phosphate (B84403) buffer), with the gradient optimized for separation.

• Cephalosporin C standard

• Syringe filters (0.22 µm)

• Autosampler vials

Protocol:

• Sample Preparation:

  • Harvest the fungal culture supernatant by centrifugation.

  • Filter the supernatant through a 0.22 µm syringe filter to remove any particulate matter.

  • Dilute the filtered supernatant with the mobile phase to a concentration within the linear range of the standard curve.

• Standard Curve Preparation:

  • Prepare a stock solution of Cephalosporin C standard of known concentration.

  • Perform serial dilutions of the stock solution to create a series of standards with concentrations spanning the expected range of the samples.

• HPLC Analysis:

  • Set the HPLC system parameters:

    • Column temperature: e.g., 25°C

    • Flow rate: e.g., 1.0 mL/min

    • Injection volume: e.g., 20 µL

    • UV detection wavelength: e.g., 254 nm

  • Run the prepared standards to generate a standard curve by plotting peak area against concentration.

  • Inject the prepared samples and record the chromatograms.

• Data Analysis:

  • Identify the peak corresponding to Cephalosporin C based on the retention time of the standard.

  • Integrate the peak area for Cephalosporin C in each sample chromatogram.

  • Calculate the concentration of Cephalosporin C in the samples using the standard curve.

Quantification of Acetyl-CoA

Objective: To measure the intracellular concentration of Acetyl-CoA in fungal mycelia.

Materials:

• Fungal mycelia

• Liquid nitrogen

• Extraction buffer (e.g., perchloric acid)

• Neutralization solution (e.g., potassium carbonate)

• Acetyl-CoA assay kit (commercially available enzymatic or HPLC-based kits)

• Spectrophotometer or HPLC system as required by the kit

Protocol:

• Sample Collection and Quenching:

  • Rapidly harvest fungal mycelia from the culture by filtration.

  • Immediately freeze the mycelia in liquid nitrogen to quench metabolic activity.

• Extraction:

  • Grind the frozen mycelia to a fine powder under liquid nitrogen using a mortar and pestle.

  • Add a pre-chilled extraction buffer (e.g., 0.6 M perchloric acid) to the powdered mycelia.

  • Homogenize the mixture thoroughly.

  • Centrifuge at high speed (e.g., 13,000 x g) at 4°C to pellet the cell debris.

• Neutralization:

  • Carefully transfer the supernatant to a new tube.

  • Neutralize the acidic extract by adding a neutralization solution (e.g., 3 M potassium carbonate) dropwise while monitoring the pH.

  • Centrifuge to remove the precipitated potassium perchlorate.

• Quantification:

  • Use the neutralized supernatant for Acetyl-CoA quantification following the instructions of the chosen commercial assay kit. This may involve an enzymatic reaction leading to a colorimetric or fluorometric signal, or separation and detection by HPLC.

• Data Analysis:

  • Generate a standard curve using the Acetyl-CoA standards provided in the kit.

  • Determine the concentration of Acetyl-CoA in the samples based on the standard curve and normalize it to the initial biomass (e.g., dry weight of the mycelia).

Gene Expression Analysis by qRT-PCR

Objective: To quantify the relative expression levels of target biosynthetic genes.

Materials:

• Fungal mycelia

• RNA extraction kit

• DNase I

• Reverse transcriptase kit

• qPCR master mix (containing SYBR Green or a probe-based system)

• Primers for target genes (e.g., pcbAB, pcbC, penDE) and a reference gene (e.g., actin or GAPDH)

• qPCR instrument

Protocol:

• RNA Extraction and Purification:

  • Extract total RNA from fungal mycelia using a suitable RNA extraction kit according to the manufacturer's instructions.

  • Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

  • Assess the quality and quantity of the RNA using a spectrophotometer (e.g., NanoDrop) and gel electrophoresis.

• cDNA Synthesis:

  • Synthesize first-strand cDNA from the purified RNA using a reverse transcriptase kit.

• Quantitative PCR (qPCR):

  • Prepare the qPCR reaction mixture containing the cDNA template, qPCR master mix, and specific primers for the target and reference genes.

  • Perform the qPCR reaction in a real-time PCR instrument using an appropriate thermal cycling program.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each gene in each sample.

  • Calculate the relative gene expression using a suitable method, such as the 2-ΔΔCt method, normalizing the expression of the target genes to the expression of the reference gene.

Conclusion

The choice between using diaminopropane and spermidine in biosynthetic research or industrial applications depends on the specific goals. Diaminopropane appears to be a more straightforward inducer of secondary metabolite biosynthesis in the fungal systems studied. Spermidine, with its more complex regulatory role and its impact on essential precursor pools like acetyl-CoA, presents both opportunities for fine-tuning metabolic pathways and challenges in predicting its net effect. Further research into the specific transporters and metabolic fates of these polyamines within different organisms will provide a clearer understanding of their distinct mechanisms of action and enable their more effective use in biotechnological applications.

References

• 1. Determination of Coenzyme A and Acetyl-Coenzyme A in Biological Samples Using HPLC with UV Detection - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Diaminopropane

For researchers and professionals in drug development, the safe handling and disposal of chemicals are paramount. This guide provides essential, step-by-step procedures for the proper disposal of diaminopropane, ensuring the safety of laboratory personnel and compliance with regulatory standards.

Diaminopropane, in its various isomeric forms (e.g., 1,2-diaminopropane (B80664) and 1,3-diaminopropane), is a flammable and corrosive compound that is harmful if swallowed or in contact with skin.[1][2] Therefore, it is critical to manage its disposal as hazardous waste in accordance with federal, state, and local regulations.[1][3][4]

Immediate Safety and Handling for Disposal

Before initiating any disposal procedures, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) for Diaminopropane Disposal

Eye/Face Protection

Skin Protection

Respiratory Protection

Step-by-Step Disposal Protocol

Adherence to a strict, methodical disposal process is crucial for safety and compliance.

• Containment : Ensure the diaminopropane waste is stored in its original or a compatible, properly labeled container.[5] The container must be tightly closed to prevent leaks or spills.[1][5]

• Labeling : The waste container must be clearly labeled as "Hazardous Waste" and include the name "Diaminopropane" and any other identifiers required by your institution's and local regulations.

• Segregation : Do not mix diaminopropane waste with other chemical waste streams.[5] Mixing can lead to dangerous chemical reactions.

• Storage : Store the sealed and labeled waste container in a designated, well-ventilated, and cool hazardous waste accumulation area away from sources of ignition.[1][5][6]

• Engage a Licensed Disposal Company : The disposal of diaminopropane must be handled by a licensed and certified hazardous waste disposal company.[5] These companies are equipped to manage the transportation and disposal in accordance with all regulations.

• Documentation : Maintain a detailed record of the waste, including the quantity, date of accumulation, and disposal manifest provided by the waste management company.

Spill and Contaminated Material Disposal

In the event of a spill, the cleanup materials must also be treated as hazardous waste.

• Control the Spill : If safe to do so, prevent further leakage.[5] Remove all sources of ignition from the area.[1][3][5]

• Absorb the Spill : Use a non-combustible absorbent material such as sand, earth, or vermiculite (B1170534) to contain and absorb the spilled diaminopropane.[5]

• Collect and Contain : Carefully collect the absorbent material and place it into a suitable, sealable container for hazardous waste.[3][5]

• Decontaminate the Area : Clean the spill area thoroughly.

• Dispose of Contaminated Items : Any materials used for cleanup, including contaminated clothing and PPE, must be disposed of as hazardous waste.[7] Seal these items in a vapor-tight plastic bag for disposal.[7]

Diaminopropane Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of diaminopropane waste.

Caption: Workflow for the safe disposal of diaminopropane.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of diaminopropane, fostering a secure research environment. Always consult your institution's specific safety protocols and the chemical's Safety Data Sheet (SDS) for the most detailed and current information.

References

• 1. sds.metasci.ca [sds.metasci.ca]
• 2. fishersci.com [fishersci.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. ferris.msdssoftware.com [ferris.msdssoftware.com]
• 7. 1,3-DIAMINOPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Personal protective equipment for handling Diaminopropane

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Diaminopropane in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe handling and mitigate risks.

Personal Protective Equipment (PPE)

When handling Diaminopropane, a comprehensive PPE strategy is crucial to prevent exposure. This includes protection for the respiratory system, eyes, face, and skin.

Summary of Required Personal Protective Equipment

Protection Type	Recommended Equipment	Specifications and Notes
Eye/Face Protection	Splash-proof safety goggles or a full-face respirator.[1]	A full-face respirator provides both eye and respiratory protection.[1]
Skin Protection	Chemical-resistant gloves (e.g., Butyl rubber, Neoprene).[1] Disposable Tyvek-type protective clothing or sleeves.[1]	It is recommended to use two different types of gloves for optimal protection.[1] If direct contact with gloves occurs, or if they are compromised, they must be removed immediately.[1]
Respiratory Protection	NIOSH-approved half-face or full-face respirator.	The respirator should have a combination filter cartridge for organic vapors, acid gas, and high-efficiency particulate air (HEPA).[1] In situations with unknown atmospheric conditions, a Self-Contained Breathing Apparatus (SCBA) should be used.[1]

Physical and Chemical Properties of 1,3-Diaminopropane

Property	Value
Flash Point	75°F (24°C)[1]
Autoignition Temperature	680°F (360°C)[1][2]
Melting Point	10°F (-12°C)[1]
Boiling Point	275.9°F (135.5°C) at 738 mmHg[1]
Vapor Density (Air = 1)	2.5 (Heavier than air)[1]
Specific Gravity	0.881 at 68°F (20°C)[1]
Water Solubility	Soluble[1]

Operational and Handling Procedures

Safe handling of Diaminopropane requires strict adherence to established protocols to minimize exposure and prevent accidents.

Step-by-Step Handling Protocol:

• Ventilation: Always handle Diaminopropane in a well-ventilated area, preferably under a chemical fume hood.[3][4]

• Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition sources.[4][5] Use spark-proof tools and explosion-proof equipment.[2][4]

• Grounding: Ground and bond containers when transferring material to prevent static discharge.[2]

• Personal Hygiene: Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in areas where Diaminopropane is handled or stored.[5]

• Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[4][5] The storage area should be designated for flammable liquids.[4] It is recommended to store this material in a refrigerator.[1]

Emergency and First Aid Plan

Immediate and appropriate first aid is critical in the event of exposure to Diaminopropane.

First Aid Measures

Exposure Route	First Aid Procedure
Skin Contact	Immediately flush the affected skin with plenty of water for at least 15 minutes while removing all contaminated clothing and shoes.[3][6] Seek immediate medical attention.[3][6]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[3][6] Seek immediate medical attention.[3][6]
Inhalation	Move the victim to fresh air immediately.[3][6] If breathing is difficult, administer oxygen.[2][6] If the victim is not breathing, provide artificial respiration, but avoid mouth-to-mouth resuscitation.[2][6] Seek immediate medical attention.[3][6]
Ingestion	Do NOT induce vomiting.[3][6] If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[2] Never give anything by mouth to an unconscious person.[2] Seek immediate medical attention.[3][6]

Disposal Plan

Proper disposal of Diaminopropane and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

Disposal Guidelines:

• Chemical Disposal: Dispose of waste material through a licensed disposal company, adhering to all federal, state, and local regulations.[7] Do not mix with other waste.[7]

• Container Disposal: Do not reuse empty containers.[3] Handle uncleaned containers as you would the product itself.[7] Dispose of them as unused product.[3]

• Spill Cleanup Materials: Seal absorbent materials and contaminated clothing in a vapor-tight plastic bag for eventual disposal.[1]

Spill Response Workflow

The following diagram outlines the logical workflow for responding to a Diaminopropane spill.

Caption: Workflow for a safe and effective response to a Diaminopropane spill.

References

• 1. 1,3-DIAMINOPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. fishersci.com [fishersci.com]
• 5. chemos.de [chemos.de]
• 6. ferris.msdssoftware.com [ferris.msdssoftware.com]
• 7. chemicalbook.com [chemicalbook.com]